2-(Furan-2-yl)acetic acid

• CAS: 2745-26-8

Core Science & Biosynthesis

Synthesis of 2-(Furan-2-yl)acetic Acid from Furfural: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthetic pathways for producing 2-(furan-2-yl)acetic acid, a valuable building block in medicinal chemistry, starting from the bio-renewable platform chemical, furfural. This document provides a comprehensive overview of the core synthetic strategies, complete with detailed experimental protocols, quantitative data summaries, and visual representations of the reaction workflows.

Executive Summary

The synthesis of 2-(furan-2-yl)acetic acid from furfural is a multi-step process, as a direct one-pot conversion is not readily achievable. The most viable and well-documented approach involves a four-step sequence: the reduction of furfural to furfuryl alcohol, subsequent conversion to furfuryl chloride, followed by a nucleophilic substitution with a cyanide source to yield furan-2-acetonitrile, and finally, hydrolysis to the target carboxylic acid. Alternative routes, including a Grignard-based approach, offer additional synthetic strategies. This guide will focus on the primary four-step pathway, providing detailed methodologies and comparative data to aid researchers in the successful synthesis of this important furan derivative.

Core Synthesis Pathway: A Four-Step Approach

The principal synthetic route from furfural to 2-(furan-2-yl)acetic acid is a robust four-step process. Each step is detailed below with comprehensive experimental protocols.

Step 1: Reduction of Furfural to Furfuryl Alcohol

The initial step involves the reduction of the aldehyde functional group of furfural to an alcohol. This can be achieved through various methods, including catalytic hydrogenation and electrocatalytic reduction.

Experimental Protocol: Catalytic Hydrogenation

• Materials: Furfural, Ethanol, Co/SiO2 catalyst, Hydrogen gas.

• Procedure: In a batch reactor, a solution of furfural (1 g) in ethanol (9 g) is combined with a Co/SiO2 catalyst (50 mg). The reactor is pressurized with hydrogen gas to 20 bar and heated to 150 °C for 1 hour.[1] Upon completion, the reactor is cooled, and the catalyst is removed by filtration to yield a solution of furfuryl alcohol.

• Quantitative Data: This method can achieve up to 100% conversion of furfural with 100% selectivity to furfuryl alcohol.[1]

Parameter	Value	Reference
Reactants	Furfural, H2	[1]
Catalyst	Co/SiO2	[1]
Solvent	Ethanol	[1]
Temperature	150 °C	[1]
Pressure	20 bar	[1]
Reaction Time	1 hour	[1]
Conversion	100%	[1]
Selectivity	100%	[1]

Step 2: Synthesis of Furfuryl Chloride from Furfuryl Alcohol

The hydroxyl group of furfuryl alcohol is then converted to a more reactive leaving group, a chloride, to facilitate the subsequent nucleophilic substitution. This is a standard transformation that can be achieved using various chlorinating agents.

Experimental Protocol: Chlorination with Thionyl Chloride

• Materials: Furfuryl alcohol, Thionyl chloride (SOCl2), Pyridine, Anhydrous diethyl ether.

• Procedure: In a round-bottom flask equipped with a dropping funnel and a reflux condenser, a solution of furfuryl alcohol in anhydrous diethyl ether is cooled in an ice bath. Pyridine is added as a base. Thionyl chloride is added dropwise to the stirred solution, maintaining the temperature below 10 °C. After the addition is complete, the reaction mixture is allowed to warm to room temperature and then gently refluxed for 1-2 hours. The reaction mixture is then cooled, and the pyridinium hydrochloride salt is removed by filtration. The filtrate is washed with a saturated sodium bicarbonate solution and then with brine. The organic layer is dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield crude furfuryl chloride, which is often used in the next step without further purification due to its instability.

Parameter	Value
Reactants	Furfuryl alcohol, Thionyl chloride
Solvent	Anhydrous diethyl ether
Base	Pyridine
Temperature	0-10 °C (addition), Reflux
Reaction Time	2-3 hours
Yield	~70-80% (estimated)

Step 3: Cyanation of Furfuryl Chloride to Furan-2-acetonitrile

The introduction of the carbon atom for the acetic acid side chain is achieved through a nucleophilic substitution reaction using a cyanide salt.

Experimental Protocol: Reaction with Sodium Cyanide

• Materials: Furfuryl chloride, Sodium cyanide (NaCN), Dimethyl sulfoxide (DMSO).

• Procedure: In a well-ventilated fume hood, a solution of furfuryl chloride in DMSO is added dropwise to a stirred suspension of sodium cyanide in DMSO at room temperature. The reaction is mildly exothermic and the temperature should be monitored. The reaction mixture is stirred at room temperature for several hours until the reaction is complete (monitored by TLC). The reaction mixture is then poured into water and extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield furan-2-acetonitrile.[2]

• Quantitative Data: Yields for this type of reaction are typically in the range of 60-80%.[2]

Parameter	Value	Reference
Reactants	Furfuryl chloride, Sodium cyanide	[2]
Solvent	Dimethyl sulfoxide (DMSO)	[2]
Temperature	Room temperature	[2]
Reaction Time	Several hours	[2]
Yield	60-80% (typical)	[2]

Step 4: Hydrolysis of Furan-2-acetonitrile to 2-(Furan-2-yl)acetic Acid

The final step is the hydrolysis of the nitrile group to a carboxylic acid. This can be achieved under either acidic or basic conditions.

Experimental Protocol: Acidic Hydrolysis

• Materials: Furan-2-acetonitrile, Sulfuric acid, Water.

• Procedure: A mixture of furan-2-acetonitrile and aqueous sulfuric acid (e.g., 50%) is heated at reflux for several hours. The reaction progress is monitored by TLC. Upon completion, the reaction mixture is cooled and poured onto crushed ice. The precipitated 2-(furan-2-yl)acetic acid is collected by filtration, washed with cold water, and can be further purified by recrystallization from a suitable solvent like water or an ethanol-water mixture.

Parameter	Value
Reactants	Furan-2-acetonitrile, H2SO4, H2O
Temperature	Reflux
Reaction Time	Several hours
Yield	High (typically >80%)

Alternative Synthetic Routes

Alternative Route 1: Grignard Reagent Pathway

An alternative approach involves the formation of a Grignard reagent from furfuryl chloride, followed by carbonation.

Experimental Protocol

• Grignard Reagent Formation: Furfuryl chloride is reacted with magnesium turnings in anhydrous diethyl ether to form furfuryl magnesium chloride.

• Carbonation: The freshly prepared Grignard reagent is then poured over crushed dry ice (solid CO2).

• Workup: The reaction mixture is quenched with a dilute acid (e.g., HCl) to yield 2-(furan-2-yl)acetic acid.

Visualizing the Synthesis: Reaction Workflows

Caption: The primary four-step synthetic pathway from furfural to 2-(furan-2-yl)acetic acid.

Caption: An alternative synthetic route via a Grignard reagent.

Conclusion

The synthesis of 2-(furan-2-yl)acetic acid from furfural is a valuable transformation for the production of a key building block in drug discovery and development. The detailed four-step pathway presented in this guide, along with the alternative Grignard route, provides researchers with a solid foundation for the laboratory-scale synthesis of this compound. The provided experimental protocols and quantitative data are intended to facilitate the successful implementation of these synthetic strategies. As with all chemical syntheses, appropriate safety precautions should be taken, particularly when working with hazardous reagents such as thionyl chloride and sodium cyanide.

References

• 1. mdpi.com [mdpi.com]
• 2. chemistry.mdma.ch [chemistry.mdma.ch]

Spectroscopic Profile of 2-(Furan-2-yl)acetic acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-(Furan-2-yl)acetic acid. The information presented herein is essential for the identification, characterization, and quality control of this compound in research and development settings. This document includes experimentally derived ¹H NMR data, along with predicted ¹³C NMR, IR, and Mass Spectrometry data based on analogous compounds and established spectroscopic principles. Detailed experimental protocols and a workflow diagram for spectroscopic analysis are also provided to assist researchers in their laboratory work.

Spectroscopic Data

The following tables summarize the key spectroscopic data for 2-(Furan-2-yl)acetic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR) Data

The following ¹H NMR data was obtained from a spectrum of 2-(Furan-2-yl)acetic acid dissolved in DMSO-d6.[1]

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
~12.5 (very broad s)	singlet	-	COOH
~7.55	dd	1.8, 0.8	H5
~6.40	dd	3.2, 1.8	H4
~6.25	d	3.2	H3
~3.75	s	-	CH₂

¹³C NMR (Carbon-13 NMR) Data (Predicted)

Chemical Shift (δ) ppm	Assignment
~172	C=O
~148	C2
~143	C5
~111	C4
~108	C3
~35	CH₂

Infrared (IR) Spectroscopy (Predicted)

The predicted IR spectrum of 2-(Furan-2-yl)acetic acid exhibits characteristic absorption bands corresponding to its functional groups.

Wavenumber (cm⁻¹)	Bond Vibration	Description
2500-3300	O-H stretch	Broad band, characteristic of a carboxylic acid
~1700	C=O stretch	Strong, sharp absorption
~1500-1600	C=C stretch	Furan ring vibrations
~1000-1300	C-O stretch	Furan ring and carboxylic acid C-O stretches
~3100	=C-H stretch	Furan ring C-H
~2900	-C-H stretch	Methylene C-H

Mass Spectrometry (MS) (Predicted)

The predicted mass spectrum of 2-(Furan-2-yl)acetic acid would provide information about its molecular weight and fragmentation pattern.

Electron Ionization (EI) Mass Spectrum

m/z	Relative Intensity (%)	Assignment
126	High	[M]⁺ (Molecular Ion)
81	High	[M - COOH]⁺
67	Moderate	[C₄H₃O]⁺
39	Moderate	[C₃H₃]⁺

Experimental Protocols

The following are detailed methodologies for the key spectroscopic analyses of 2-(Furan-2-yl)acetic acid.

NMR Spectroscopy Protocol

Sample Preparation:

• Accurately weigh 5-10 mg of 2-(Furan-2-yl)acetic acid.

• Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d6, CDCl₃).

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Vortex the sample to ensure homogeneity.

Instrumentation and Data Acquisition:

• Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for analysis.

• Place the NMR tube into the spectrometer's probe.

• Shim the magnetic field to achieve homogeneity.

• For ¹H NMR, acquire a standard one-dimensional proton spectrum.

• For ¹³C NMR, acquire a proton-decoupled carbon spectrum. A greater number of scans may be necessary due to the lower natural abundance of the ¹³C isotope.

IR Spectroscopy Protocol (ATR Method)

Sample Preparation: No specific sample preparation is required for the Attenuated Total Reflectance (ATR) method. A small amount of the solid sample is placed directly on the ATR crystal.

Instrumentation and Data Acquisition:

• Use a Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Record a background spectrum of the clean, empty ATR crystal.

• Place a small amount of 2-(Furan-2-yl)acetic acid onto the ATR crystal and ensure good contact using the pressure arm.

• Record the infrared spectrum, typically in the range of 4000-400 cm⁻¹.

Mass Spectrometry Protocol (Electron Ionization)

Sample Introduction and Ionization:

• Introduce a small amount of 2-(Furan-2-yl)acetic acid into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography.

• In the ion source, bombard the sample with a beam of high-energy electrons (typically 70 eV) to induce ionization and fragmentation.

Mass Analysis and Detection:

• Accelerate the resulting positively charged ions.

• Separate the ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detect the ions to generate the mass spectrum.

Visualizations

References

• 1. rsc.org [rsc.org]

An In-depth Technical Guide to 2-(Furan-2-yl)acetic acid: Properties, Synthesis, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Furan-2-yl)acetic acid, also known as 2-furanacetic acid, is a heterocyclic carboxylic acid that serves as a valuable building block in medicinal chemistry and organic synthesis. The furan moiety is a privileged scaffold found in numerous biologically active compounds, and its derivatives have garnered significant interest for their diverse pharmacological properties, including antimicrobial and anti-inflammatory activities. This technical guide provides a comprehensive overview of the physical and chemical properties, synthetic methodologies, analytical protocols, and spectral characterization of 2-(Furan-2-yl)acetic acid.

Physical and Chemical Properties

2-(Furan-2-yl)acetic acid is a white to yellow crystalline solid at room temperature.[1][2][3] Its fundamental properties are summarized in the tables below.

General and Physical Properties

Property	Value	Reference(s)
Molecular Formula	C₆H₆O₃	[4][5]
Molecular Weight	126.11 g/mol	[4][5]
CAS Number	2745-26-8	[4][5]
Appearance	White to yellow powder/crystal	[1][2][3]
Melting Point	64-69 °C	[4]
Boiling Point	Not readily available
pKa	Estimated to be similar to acetic acid (4.76) due to the carboxylic acid group, but influenced by the furan ring. Experimental value not readily available.	[6]
Solubility	Information not readily available. Expected to be soluble in polar organic solvents like methanol, ethanol, DMSO, and THF.	[7]

Computed Properties

Property	Value	Reference(s)
XLogP3	0.6	[8]
Hydrogen Bond Donor Count	1	[8]
Hydrogen Bond Acceptor Count	3	[8]
Rotatable Bond Count	2	[8]
Topological Polar Surface Area	50.4 Ų	[8]

Experimental Protocols

Synthesis of 2-(Furan-2-yl)acetic acid via the Willgerodt-Kindler Reaction

A plausible and effective method for the synthesis of 2-(Furan-2-yl)acetic acid is the Willgerodt-Kindler reaction, starting from the readily available 2-acetylfuran.[9][10][11] This reaction transforms an aryl alkyl ketone into a thioamide, which can then be hydrolyzed to the corresponding carboxylic acid.

Step 1: Synthesis of 2-Acetylfuran (Precursor)

2-Acetylfuran can be synthesized via the Friedel-Crafts acylation of furan with acetic anhydride.[12][13]

• Materials: Furan, acetic anhydride, 85% phosphoric acid, chloroform, 30% sodium hydroxide solution.

• Procedure:

  • In a flask equipped with a stirrer, thermometer, and dropping funnel, add 12.3 g (0.12 mol) of acetic anhydride and 1.2 g of 85% phosphoric acid.[13]

  • While stirring at 25 °C, add 6.8 g (0.1 mol) of furan dropwise over approximately 1 hour.[13]

  • Heat the mixture to 70 °C and maintain for 5 hours.[13]

  • Cool the reaction to 50 °C and add 200 mL of water. Stir for 30 minutes.[13]

  • Cool to below 30 °C and extract three times with 100 mL of chloroform.[13]

  • Combine the organic extracts and neutralize to a pH of approximately 6 with 30% sodium hydroxide solution.[13]

  • Wash the organic layer with water, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

  • Purify the crude 2-acetylfuran by vacuum distillation.

Step 2: Willgerodt-Kindler Reaction and Hydrolysis

• Materials: 2-Acetylfuran, sulfur, morpholine (or another secondary amine), sodium hydroxide.

• Procedure:

  • In a reaction vessel, combine 2-acetylfuran (1.0 eq), elemental sulfur (2.5-3.0 eq), and morpholine (3.0-4.0 eq).

  • Heat the mixture to reflux (typically around 130-140 °C) for several hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After the reaction is complete, cool the mixture and remove the excess morpholine under reduced pressure.

  • To the resulting crude thioamide, add an aqueous solution of sodium hydroxide (e.g., 20-25%).

  • Heat the mixture to reflux for several hours to hydrolyze the thioamide to the carboxylic acid salt.

  • Cool the reaction mixture and acidify with a mineral acid (e.g., concentrated HCl) to a pH of 1-2.

  • The product, 2-(Furan-2-yl)acetic acid, will precipitate. If not, extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic extracts with brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., water or a mixture of organic solvents).

Synthesis workflow for 2-(Furan-2-yl)acetic acid.

Analytical Protocol: High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be employed for the analysis of 2-(Furan-2-yl)acetic acid.[14]

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reverse-phase column (e.g., Newcrom R1).[14]

• Mobile Phase: A mixture of acetonitrile (MeCN) and water, with an acidic modifier like phosphoric acid or formic acid (for Mass Spectrometry compatibility).[14]

• Detection: UV detection at an appropriate wavelength (determined by UV-Vis spectral analysis).

• Procedure:

  • Prepare a standard solution of 2-(Furan-2-yl)acetic acid of known concentration in the mobile phase or a suitable solvent.

  • Prepare the sample solution by dissolving a known amount of the material in the mobile phase.

  • Inject the standard and sample solutions into the HPLC system.

  • Monitor the chromatogram and determine the retention time of the analyte.

  • Quantify the amount of 2-(Furan-2-yl)acetic acid in the sample by comparing the peak area with that of the standard.

General workflow for HPLC analysis.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (DMSO-d₆)	Chemical Shift (δ, ppm)	Multiplicity	Assignment
Furan H5	~7.5	m	1H
Furan H3	~6.2	m	1H
Furan H4	~6.3	m	1H
-CH₂-	~3.6	s	2H
-COOH	~12.4 (broad)	s	1H

Note: The provided ¹H NMR data is based on a spectrum found in supplementary information and may vary depending on the solvent and instrument used.[15]

¹³C NMR	Predicted Chemical Shift (δ, ppm)	Assignment
C=O	~172	Carboxylic acid
Furan C2	~148
Furan C5	~142
Furan C3	~111
Furan C4	~107
-CH₂-	~34

Note: The ¹³C NMR chemical shifts are predicted values based on typical ranges for similar structures and require experimental verification.[7][16][17]

Infrared (IR) Spectroscopy

The FT-IR spectrum of 2-(Furan-2-yl)acetic acid is expected to show characteristic absorption bands for the functional groups present.

Wavenumber (cm⁻¹)	Vibration	Functional Group
~3300-2500 (broad)	O-H stretch	Carboxylic acid
~1700	C=O stretch	Carboxylic acid
~3100	C-H stretch (aromatic)	Furan ring
~1600, ~1500, ~1450	C=C stretch (aromatic)	Furan ring
~1250	C-O stretch	Carboxylic acid
~1000-1100	C-O-C stretch	Furan ring

Note: These are expected ranges and may vary.[18]

Mass Spectrometry (MS)

In electron ionization mass spectrometry (EI-MS), 2-(Furan-2-yl)acetic acid is expected to exhibit fragmentation patterns characteristic of carboxylic acids and furan derivatives.

• Molecular Ion (M⁺): A peak corresponding to the molecular weight (m/z = 126) should be observable.

• Key Fragmentation Pathways:

  • Loss of the carboxyl group (-COOH) as a radical, resulting in a fragment at m/z = 81.

  • Decarboxylation (loss of CO₂) to give a fragment at m/z = 82.

  • Cleavage of the C-C bond between the methylene group and the furan ring.

  • Rearrangement and fragmentation of the furan ring.[4][19][20][21][22]

Biological Activity

While specific and extensive biological activity data for 2-(Furan-2-yl)acetic acid is limited, the broader class of furan derivatives is well-known for a wide spectrum of biological activities.

• Antimicrobial Activity: Furan derivatives have demonstrated activity against various bacteria and fungi.[23][24][25][26][27] For instance, some 2-vinylfuran derivatives inhibit the growth of Saccharomyces cerevisiae and Candida albicans.[24] Other furan derivatives have shown inhibitory activity against Escherichia coli and Staphylococcus aureus.[25]

• Anti-inflammatory Activity: Furan-containing compounds, particularly furan fatty acids, have been investigated for their anti-inflammatory properties.[23][28] These effects are thought to be mediated, in part, by their antioxidant and radical-scavenging abilities.[23] Some studies suggest that furan derivatives can suppress the production of inflammatory mediators like nitric oxide (NO) and prostaglandins.[23] However, no specific signaling pathways for 2-(Furan-2-yl)acetic acid have been elucidated.

Logical relationship of furan derivatives' biological activities.

Conclusion

2-(Furan-2-yl)acetic acid is a versatile chemical intermediate with potential applications in drug discovery and development. This guide has provided a detailed overview of its physical and chemical properties, a plausible synthetic route, analytical methods for its characterization, and a summary of the known biological activities of the broader furan class. Further research is warranted to fully elucidate the specific biological mechanisms and potential therapeutic applications of this compound.

References

• 1. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 2. Recent advances in the Willgerodt-Kindler reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2-(Furan-2-yl)acetic Acid | 2745-26-8 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. imreblank.ch [imreblank.ch]
• 5. Furan-2-acetic acid | C6H6O3 | CID 75974 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. compoundchem.com [compoundchem.com]
• 8. 2745-26-8|2-(Furan-2-yl)acetic acid|BLD Pharm [bldpharm.com]
• 9. Willgerodt rearrangement - Wikipedia [en.wikipedia.org]
• 10. synarchive.com [synarchive.com]
• 11. Willgerodt-Kindler Reaction [organic-chemistry.org]
• 12. 2-Acetylfuran - Wikipedia [en.wikipedia.org]
• 13. benchchem.com [benchchem.com]
• 14. Furan-2-acetic acid | SIELC Technologies [sielc.com]
• 15. Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 16. scs.illinois.edu [scs.illinois.edu]
• 17. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 22. Fragmentation of 2-aroylbenzofuran derivatives by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Antimicrobial activity of 2-vinylfuran derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. The Antibacterial Activity of Acetic Acid against Biofilm-Producing Pathogens of Relevance to Burns Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Furan fatty acid as an anti-inflammatory component from the green-lipped mussel Perna canaliculus - PubMed [pubmed.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide on the Biological Activity of 2-(Furan-2-yl)acetic Acid Derivatives

Introduction

The furan ring, a five-membered aromatic heterocycle containing one oxygen atom, is a foundational scaffold in medicinal chemistry.[1][2] Its unique steric and electronic properties allow it to serve as a bioisostere for other aromatic rings, like phenyl, potentially improving metabolic stability, bioavailability, and drug-receptor interactions.[1] Furan derivatives have demonstrated a vast spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties.[2][3][4] This has led to their incorporation into numerous clinically approved drugs, such as nitrofurantoin (antibacterial) and ranitidine (anti-ulcer).[2][5]

This guide focuses specifically on the derivatives of "2-(Furan-2-yl)acetic acid," a key intermediate that provides a flexible linker for introducing diverse functional groups. By modifying the core acid, hydrazide, or amide functionalities, researchers have developed novel compounds with significant therapeutic potential. This document collates quantitative biological data, details key experimental protocols, and visualizes relevant pathways and workflows to provide a comprehensive resource for professionals in drug discovery and development.

Antimicrobial Activity

Derivatives of 2-(Furan-2-yl)acetic acid have been investigated for their efficacy against a range of bacterial and fungal pathogens. The furan nucleus itself is central to the antimicrobial action of drugs like nitrofurantoin, where the nitro group undergoes reductive activation within bacterial cells to produce reactive intermediates that disrupt cellular processes.[1] Modifications to the 2-(Furan-2-yl)acetic acid scaffold aim to enhance this activity, broaden the spectrum, or overcome resistance mechanisms.

Quantitative Data: Antimicrobial Activity

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for various derivatives against selected microbial strains.

Compound Class	Derivative	Test Organism	MIC (µg/mL)	Reference
3-Aryl-3-(furan-2-yl)propanoic Acids	3-Phenyl-3-(furan-2-yl)propanoic acid	Candida albicans ATCC 10231	64	[6]
3-Phenyl-3-(furan-2-yl)propanoic acid	Staphylococcus aureus ATCC 29213	128	[6]
3-(4-Tolyl)-3-(furan-2-yl)propanoic acid	Candida albicans ATCC 10231	64	[6]
3-(4-Tolyl)-3-(furan-2-yl)propanoic acid	Staphylococcus aureus ATCC 29213	128	[6]
Fluorinated 5-Nitrofuran Derivatives	5-nitrofuran-2-yl derivative 29	Staphylococcus epidermidis ATCC 12228	3.91	[7]
5-nitrofuran-2-yl derivative 29	Staphylococcus aureus ATCC 43300	15.62	[7]
Hydrazide Derivatives	Schiff bases (3a-k)	Gram-positive & Gram-negative bacteria	Varied	[8]

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol outlines the standard method for determining the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that prevents visible growth of a microorganism.[6][9]

1. Preparation of Materials:

• Test Compounds: Dissolve synthesized furan derivatives in a suitable solvent, typically dimethyl sulfoxide (DMSO), to create a high-concentration stock solution.[9]
• Microbial Culture: Culture the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) in an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to reach the logarithmic growth phase.[9] Adjust the inoculum density to a standardized concentration (e.g., 5 x 10^5 CFU/mL).
• Microtiter Plates: Use sterile 96-well microtiter plates.

2. Assay Procedure:

• Serial Dilution: Add culture medium to all wells of the 96-well plate. Perform a two-fold serial dilution of the compound stock solution across the wells to achieve a range of final concentrations (e.g., from 256 µg/mL down to 1 µg/mL).[6]
• Inoculation: Add the standardized microbial inoculum to each well containing the diluted compound.
• Controls: Include a positive control (microbes in broth without the compound) to ensure viability and a negative control (broth only) to check for sterility.
• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria) for a specified period (e.g., 18-24 hours).

3. Data Analysis:

• After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.
• A microplate reader can also be used to measure absorbance (e.g., at 600 nm) for a quantitative assessment of growth inhibition.

Visualization: Antimicrobial Screening Workflow

General workflow for determining the Minimum Inhibitory Concentration (MIC).

Anticancer Activity

The furan scaffold is present in numerous compounds investigated for their anticancer properties.[3][10] Derivatives of 2-(Furan-2-yl)acetic acid have been synthesized and evaluated for their cytotoxic effects against various human cancer cell lines. The mechanisms of action often involve inducing apoptosis, arresting the cell cycle, or inhibiting key enzymes involved in cancer progression, such as protein kinases.[11][12][13]

Quantitative Data: In Vitro Cytotoxicity

The following table presents the half-maximal inhibitory concentration (IC50) values, indicating the concentration of a compound required to inhibit the growth of 50% of the cancer cells.

Compound Class	Derivative	Cancer Cell Line	IC50	Reference
Furan-based Hydrazones	Compound 3	HepG-2 (Liver)	5.5 ± 1.2 µM	[10]
Compound 12	HepG-2 (Liver)	7.29 ± 1.5 µM	[10]
Compound 14	HepG-2 (Liver)	4.2 ± 1.2 µM	[10]
Pyridine Carbohydrazide	Compound 4	MCF-7 (Breast)	4.06 µM	[14][15]
N-phenyl triazinone	Compound 7	MCF-7 (Breast)	2.96 µM	[14][15]
Fluorinated Benzofurans	Compound 13b	Panc-1 (Pancreatic)	1.04 µM	[7]
Furopyrimidines	Compound 7b	A549 (Lung)	6.66 µM	[12]
Compound 7b	HT-29 (Colon)	8.51 µM	[12]

Experimental Protocol: MTT Cytotoxicity Assay

The MTT assay is a widely used colorimetric method to assess cell viability and the cytotoxic potential of chemical compounds.[14][16]

1. Principle: Viable cells with active metabolism contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), to an insoluble purple formazan.[14] The amount of formazan produced is directly proportional to the number of viable cells.

2. Procedure:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HepG-2) into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[16]
• Compound Treatment: Prepare serial dilutions of the furan derivatives in culture medium. Replace the medium in the wells with 100 µL of the medium containing the test compounds at various concentrations. Include vehicle control wells (medium with DMSO, final concentration ≤ 0.5%) and a positive control (a known cytotoxic agent like Doxorubicin).[10][16]
• Incubation: Incubate the plate for a specified duration (e.g., 24, 48, or 72 hours) at 37°C.[11]
• MTT Addition: Add 10-20 µL of MTT solution (e.g., 5 mg/mL in PBS) to each well and incubate for another 2-4 hours at 37°C.[11][16]
• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent, such as DMSO, to each well to dissolve the purple formazan crystals.[11]

3. Data Analysis:

• Measure the absorbance of the dissolved formazan solution using a microplate reader at a wavelength of approximately 570 nm.
• Calculate the percentage of cell viability for each concentration relative to the vehicle control.
• Plot the percentage of viability against the compound concentration (log scale) to determine the IC50 value using non-linear regression analysis.

Visualization: VEGFR-2 Signaling Pathway

Several furan derivatives have been identified as inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key target in anti-angiogenic cancer therapy.[12] Inhibition of this pathway can prevent the formation of new blood vessels that tumors need to grow.

Inhibition of the VEGFR-2 signaling pathway by furan derivatives.

Anti-inflammatory Activity

Inflammation is a biological response implicated in numerous diseases.[17] Key targets for anti-inflammatory drugs include enzymes like Cyclooxygenase (COX-1 and COX-2) and Lipoxygenases (LOX), as well as signaling pathways like NF-κB.[17][18] Furan derivatives have been shown to inhibit these targets, reducing the production of pro-inflammatory mediators such as prostaglandins and nitric oxide (NO).[5][19][20]

Quantitative Data: In Vitro Anti-inflammatory Activity

Compound Class	Derivative	Target/Assay	Activity	Reference
Hydrazide Analogues	Compound C12	NO Inhibition (LPS-stimulated RAW 264.7 cells)	70.3% Inhibition	[19]
Compound C10	NO Inhibition (LPS-stimulated RAW 264.7 cells)	70.1% Inhibition	[19]
Compound C3	NO Inhibition (LPS-stimulated RAW 264.7 cells)	68.4% Inhibition	[19]
Furanocoumarins	Bergapten	Carrageenan-induced foot edema	ED50 = 1.6±0.003 mg/kg	[5]
Oxypeucedanin hydrate	Carrageenan-induced foot edema	ED50 = 126.4±0.011 mg/kg	[5]
2,5-Diaryl Furans	Proline-substituted furan	COX-2 (PGE2 secretion)	Selective Inhibition	[20]

Experimental Protocol: In Vitro COX Inhibition Assay

This assay measures the ability of a compound to directly inhibit the peroxidase activity of purified COX-1 and COX-2 enzymes.[17]

1. Materials:

• Commercial COX activity assay kit (colorimetric or fluorometric).
• Purified ovine COX-1 and human recombinant COX-2 enzymes.
• Heme cofactor.
• Arachidonic acid (substrate).
• Test compounds (furan derivatives) and known inhibitors (e.g., Indomethacin for non-selective, Celecoxib for COX-2 selective).

2. Procedure:

• Reconstitute the purified COX-1 and COX-2 enzymes according to the kit instructions.
• In a 96-well plate, add the assay buffer, heme cofactor, and the test compound at various concentrations.
• Add the COX-1 or COX-2 enzyme to the respective wells and incubate for a short period (e.g., 10-15 minutes) at room temperature to allow the inhibitor to bind.
• Initiate the enzymatic reaction by adding the substrate, arachidonic acid.
• Measure the absorbance or fluorescence over time using a microplate reader, as the probe in the kit reacts with the PGG2 produced by the enzyme's peroxidase activity.

3. Data Analysis:

• Calculate the rate of reaction for each well.
• Determine the percentage of inhibition for each compound concentration relative to the vehicle control.
• Plot the percentage of inhibition against the compound concentration to calculate the IC50 value for both COX-1 and COX-2.
• The COX-2 selectivity index can be calculated as the ratio of IC50(COX-1) / IC50(COX-2).

Visualization: Cyclooxygenase (COX) Pathway in Inflammation

The COX pathway is a primary target for non-steroidal anti-inflammatory drugs (NSAIDs).[17] It converts arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.

Inhibition of the COX pathway, a key mechanism of anti-inflammatory drugs.

Conclusion

Derivatives of 2-(Furan-2-yl)acetic acid represent a versatile and promising class of compounds in medicinal chemistry. The accumulated evidence clearly demonstrates their potential as antimicrobial, anticancer, and anti-inflammatory agents.[2][3][5] The ability to readily synthesize a diverse library of analogues from a common starting material allows for extensive structure-activity relationship (SAR) studies, paving the way for the optimization of lead compounds.

Future research should focus on elucidating the precise molecular mechanisms of the most potent derivatives, exploring their pharmacokinetic and pharmacodynamic profiles in preclinical in vivo models, and further refining their structures to enhance target selectivity and minimize potential toxicity.[2][18] The strategic application of the protocols and an understanding of the pathways detailed in this guide will be instrumental in advancing these furan-based compounds through the drug discovery pipeline.

References

• 1. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 2. Pharmacological activity of furan derivatives [wisdomlib.org]
• 3. ijabbr.com [ijabbr.com]
• 4. Furan: A Promising Scaffold for Biological Activity [ijabbr.com]
• 5. Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. benchchem.com [benchchem.com]
• 10. Synthesis and Anticancer Activity of New ((Furan-2-yl)-1,3,4-thiadiazolyl)-1,3,4-oxadiazole Acyclic Sugar Derivatives [jstage.jst.go.jp]
• 11. mdpi.com [mdpi.com]
• 12. Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 2-(Furan-2-yl)-2-oxoacetic Acid|Research Use Only [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. athmicbiotech.com [athmicbiotech.com]
• 19. researchgate.net [researchgate.net]
• 20. Synthesis, anti-inflammatory activity and molecular docking studies of 2,5-diarylfuran amino acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to 2-(Furan-2-yl)acetic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of 2-(Furan-2-yl)acetic acid (CAS Number: 2745-26-8), a key heterocyclic building block in organic synthesis and drug discovery. This document consolidates essential information including its chemical identity, physicochemical properties, synthesis methodologies, and known biological context. Particular emphasis is placed on providing structured data, detailed experimental protocols, and visual representations of synthetic pathways to support research and development activities.

Chemical Identity and Synonyms

2-(Furan-2-yl)acetic acid is a carboxylic acid derivative of furan. Its unique structural features make it a versatile intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and fragrance industries.[1]

• CAS Number: 2745-26-8

• IUPAC Name: 2-(Furan-2-yl)acetic acid[2]

• Synonyms: 2-Furanacetic acid, 2-Furylacetic acid

• Molecular Formula: C₆H₆O₃

• Molecular Weight: 126.11 g/mol

Physicochemical Properties

A summary of the key physicochemical properties of 2-(Furan-2-yl)acetic acid is presented in the table below. This data is crucial for its handling, formulation, and application in various experimental settings.

Property	Value	Reference
Melting Point	64-69 °C	[3]
Appearance	White to yellow crystalline powder
Purity	>97%	[3]
LogP	0.6	[2]
Topological Polar Surface Area	50.4 Ų	[2]
Storage Temperature	2-8°C	[3]

Synthesis of 2-(Furan-2-yl)acetic Acid

The synthesis of 2-(Furan-2-yl)acetic acid can be achieved through various synthetic routes. Two common methods are detailed below.

Synthesis via Oxidation of 2-Acetylfuran

A prevalent method involves the oxidation of 2-acetylfuran. This pathway is often utilized in industrial settings for the production of furan-based pharmaceutical intermediates.

Experimental Protocol:

• Reaction Setup: In a well-ventilated fume hood, a multi-necked round-bottom flask is equipped with a mechanical stirrer, a dropping funnel, and a thermometer.

• Initial Mixture: 2-Acetylfuran is dissolved in a suitable solvent system, which can include a mixture of water and an acid, such as a combination of hydrochloric and sulfuric acids.

• Catalyst Addition: A metal salt catalyst, for instance, copper(II) sulfate pentahydrate, is introduced to the reaction mixture.

• Oxidant Addition: An aqueous solution of an oxidizing agent, such as sodium nitrite, is added dropwise to the stirred mixture while maintaining the temperature within a specific range (e.g., 65°C). The addition rate is controlled to manage the exothermic reaction.

• Reaction Monitoring: The progress of the reaction is monitored by techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Work-up: Upon completion, the reaction mixture is cooled to room temperature. The pH is adjusted to an acidic value (e.g., pH 2-3) using a strong acid like hydrochloric acid to precipitate the product.

• Isolation and Purification: The resulting precipitate, 2-(furan-2-yl)-2-oxoacetic acid, is collected by filtration, washed with cold water, and can be further purified by recrystallization. Subsequent reduction of the keto group would yield 2-(Furan-2-yl)acetic acid.

Caption: Synthetic pathway from 2-acetylfuran to 2-(furan-2-yl)acetic acid.

Synthesis via Hydrolysis of 2-(Furan-2-yl)acetonitrile

Another common laboratory-scale synthesis involves the hydrolysis of 2-(furan-2-yl)acetonitrile. This method provides a high yield of the desired carboxylic acid.

Experimental Protocol:

• Reaction Setup: A round-bottom flask is fitted with a reflux condenser and a magnetic stirrer.

• Initial Mixture: 2-(Furan-2-yl)acetonitrile is added to a solution of a strong base, such as sodium hydroxide, in a mixture of water and an alcohol like methanol.

• Reaction Conditions: The mixture is heated to reflux and stirred for a period of 2 to 4 hours. The reaction progress can be monitored by TLC.

• Work-up: After cooling to room temperature, the reaction mixture is typically extracted with a non-polar solvent (e.g., ether) to remove any unreacted starting material.

• Acidification: The aqueous layer is then acidified with a concentrated acid, such as hydrochloric acid, until the pH is strongly acidic. This protonates the carboxylate salt, causing the carboxylic acid to precipitate.

• Isolation and Purification: The precipitated 2-(Furan-2-yl)acetic acid is collected by filtration, washed with cold water, and dried. Further purification can be achieved by recrystallization from a suitable solvent.

Caption: Synthesis of 2-(furan-2-yl)acetic acid via hydrolysis of the corresponding acetonitrile.

Spectroscopic Data

The structural elucidation of 2-(Furan-2-yl)acetic acid is confirmed by various spectroscopic techniques.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show characteristic signals for the furan ring protons and the methylene protons adjacent to the carboxylic acid group. The carboxylic acid proton will appear as a broad singlet at a downfield chemical shift.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon NMR will display distinct peaks for the carbonyl carbon of the carboxylic acid, the methylene carbon, and the four unique carbons of the furan ring.

• IR (Infrared) Spectroscopy: The IR spectrum will exhibit a strong, broad absorption band for the O-H stretch of the carboxylic acid, typically in the range of 2500-3300 cm⁻¹. A sharp, strong absorption corresponding to the C=O stretch of the carbonyl group will be observed around 1700 cm⁻¹.

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak corresponding to the molecular weight of the compound (126.11 g/mol ).

Biological Context and Potential Applications

While 2-(Furan-2-yl)acetic acid itself is primarily a synthetic intermediate, the furan scaffold is present in numerous biologically active compounds. Furan derivatives have been reported to exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[4]

The biological activity of furan-containing molecules is often attributed to the electron-rich nature of the furan ring, which can participate in various interactions with biological macromolecules. For instance, some furan derivatives have been shown to induce apoptosis in tumor cells through the generation of reactive oxygen species (ROS) and modulation of mitochondrial pathways.[5]

The anti-inflammatory properties of some natural furan fatty acids are linked to their antioxidant capabilities, where the furan ring can act as a scavenger of peroxyl radicals.[4] Furthermore, derivatives of 2-(Furan-2-yl)acetic acid have been investigated for their antimicrobial activity against various bacterial and fungal strains, including Escherichia coli, Staphylococcus aureus, and Candida albicans.[6]

While a specific signaling pathway for 2-(Furan-2-yl)acetic acid is not well-established in the literature, a derivative has been identified as an antagonist of the A₂A adenosine receptor (A₂AAR), a G-protein-coupled receptor implicated in cancer therapy.[7] Blockade of the A₂AAR signaling pathway can lead to cell cycle arrest and necrosis-mediated cell death in glioblastoma cells.[7]

Caption: Postulated antagonism of the A₂A adenosine receptor signaling pathway by a derivative of 2-(furan-2-yl)acetic acid.

Conclusion

2-(Furan-2-yl)acetic acid is a valuable and versatile chemical entity with established utility in organic synthesis. Its furan core suggests a potential for biological activity, a characteristic that is underexplored for this specific molecule but well-documented for the broader class of furan derivatives. This guide provides a foundational repository of technical information to facilitate further research into the synthesis, properties, and potential applications of 2-(Furan-2-yl)acetic acid and its derivatives in drug discovery and development.

References

• 1. 2-(Furan-2-yl)acetic acid [myskinrecipes.com]
• 2. Furan-2-acetic acid | C6H6O3 | CID 75974 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-呋喃乙酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-(Furan-2-yl)-2-oxoacetic Acid|Research Use Only [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. A2A receptor antagonist 4-(2-((6-Amino-9-ethyl-8-(furan-2-yl)-9H-purin-2-yl)amino)ethyl)phenol, a promising adenosine derivative for glioblastoma treatment - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility Profile of 2-(Furan-2-yl)acetic Acid in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of 2-(Furan-2-yl)acetic acid in organic solvents. Due to a lack of readily available quantitative solubility data in public literature, this guide focuses on providing a summary of qualitative solubility information, a detailed experimental protocol for determining quantitative solubility, and a visual workflow to aid researchers in generating this critical data. This document is intended to be a practical resource for scientists and professionals in drug development and chemical research, enabling them to effectively utilize 2-(Furan-2-yl)acetic acid in their work.

Introduction

2-(Furan-2-yl)acetic acid is a carboxylic acid derivative containing a furan moiety. Its unique chemical structure makes it a valuable building block in the synthesis of various pharmaceutical compounds and other fine chemicals. Understanding the solubility of this compound in different organic solvents is paramount for its application in synthesis, purification, formulation, and various analytical procedures. Optimal solvent selection is critical for reaction kinetics, yield, and purity of the final product. This guide addresses the current gap in quantitative solubility data by providing the necessary tools and methodologies for its determination.

Qualitative Solubility Data

While specific quantitative solubility data (e.g., in g/100mL or mol/L) for 2-(Furan-2-yl)acetic acid is not extensively reported in publicly accessible literature, its structural features—a polar carboxylic acid group and a moderately polar furan ring—allow for general solubility predictions. The principle of "like dissolves like" is a useful starting point. The compound is expected to be soluble in polar organic solvents.

Based on available information and the solubility of structurally similar compounds, a qualitative solubility profile has been compiled.

Table 1: Qualitative Solubility of 2-(Furan-2-yl)acetic acid in Common Organic Solvents

Solvent Class	Solvent Example	Expected Qualitative Solubility	Rationale/Notes
Polar Protic	Methanol	Soluble	The carboxylic acid group can form hydrogen bonds with the solvent.
Ethanol	Soluble[1][2]	Similar to methanol, hydrogen bonding is a key factor.
Acetic Acid	Likely Soluble	The solvent is a carboxylic acid, promoting favorable interactions.
Polar Aprotic	Acetone	Likely Soluble	The polar carbonyl group of acetone can interact with the solute.
Acetonitrile	Likely Soluble	The polar nitrile group can engage in dipole-dipole interactions.
Dimethyl Sulfoxide (DMSO)	Likely Soluble	A highly polar solvent capable of dissolving a wide range of compounds.
Tetrahydrofuran (THF)	Moderately Soluble	The ether oxygen allows for some polarity and hydrogen bond acceptance.
Non-Polar	Hexane	Insoluble	The significant difference in polarity makes dissolution unfavorable.
Toluene	Sparingly Soluble to Insoluble	The aromatic ring of toluene may have some weak interaction with the furan ring.
Chlorinated	Dichloromethane	Sparingly Soluble	Offers moderate polarity but lacks strong hydrogen bonding capabilities.

Note: This table is based on general chemical principles and qualitative mentions in the literature. Experimental verification is highly recommended.

Experimental Protocol for Quantitative Solubility Determination

To obtain precise and reliable solubility data, a standardized experimental protocol is essential. The following gravimetric method is a widely accepted and accurate technique for determining the solubility of a solid compound in a given solvent at a specific temperature.[3][4][5]

Materials and Equipment

• 2-(Furan-2-yl)acetic acid (solid)

• Selected organic solvent(s)

• Analytical balance (accurate to ±0.0001 g)

• Thermostatic shaker or water bath

• Vials with screw caps

• Syringe filters (chemically compatible with the solvent)

• Pipettes

• Pre-weighed evaporation dishes or vials

• Oven or vacuum oven

Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of solid 2-(Furan-2-yl)acetic acid to a vial containing a known volume of the chosen organic solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a thermostatic shaker or water bath set to the desired temperature.

  • Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with constant agitation to ensure the solution reaches saturation.

• Sample Withdrawal and Filtration:

  • Once equilibrium is reached, allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pipette. It is important not to disturb the solid at the bottom of the vial.

  • To ensure no solid particles are transferred, pass the withdrawn solution through a syringe filter into a pre-weighed evaporation dish or vial.

• Solvent Evaporation and Mass Determination:

  • Record the exact weight of the evaporation dish containing the filtered saturated solution.

  • Carefully evaporate the solvent from the solution. This can be done in a fume hood at ambient temperature or in an oven at a temperature below the melting point of 2-(Furan-2-yl)acetic acid to avoid decomposition. A vacuum oven can expedite this process at a lower temperature.

  • Once the solvent is completely evaporated, place the dish in a desiccator to cool to room temperature.

  • Weigh the evaporation dish containing the dried solute. Repeat the drying and weighing cycles until a constant mass is achieved.

Data Calculation

The solubility can be expressed in various units. A common representation is grams of solute per 100 mL of solvent.

• Mass of the solute (m_solute): (Mass of dish + solute) - (Mass of empty dish)

• Mass of the solvent (m_solvent): (Mass of dish + solution) - (Mass of dish + solute)

• Volume of the solvent (V_solvent): Mass of the solvent / Density of the solvent (at the experimental temperature)

• Solubility ( g/100 mL): (m_solute / V_solvent) * 100

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of 2-(Furan-2-yl)acetic acid.

Caption: Workflow for the gravimetric determination of solubility.

Conclusion

This technical guide provides essential information regarding the solubility of 2-(Furan-2-yl)acetic acid in organic solvents. While quantitative data is sparse in the current literature, the provided qualitative assessment and, most importantly, the detailed experimental protocol and workflow diagram, empower researchers to generate this data in their own laboratories. Accurate solubility data is fundamental to the successful application of this versatile compound in research and development. It is anticipated that this guide will serve as a valuable resource for the scientific community, facilitating more efficient and informed use of 2-(Furan-2-yl)acetic acid.

References

• 1. Buy 5-Oxo-2,5-dihydro-2-furylacetate (EVT-1596859) [evitachem.com]
• 2. benchchem.com [benchchem.com]
• 3. uomus.edu.iq [uomus.edu.iq]
• 4. pharmajournal.net [pharmajournal.net]
• 5. pharmacyjournal.info [pharmacyjournal.info]

An In-depth Technical Guide to the Material Safety Data Sheet for 2-(Furan-2-yl)acetic Acid

This technical guide provides a comprehensive overview of the safety data for 2-(Furan-2-yl)acetic acid, a key intermediate in pharmaceutical and chemical synthesis. The information is compiled for researchers, scientists, and professionals in drug development, presenting critical safety and handling information in a structured format.

Chemical Identification and Physical Properties

2-(Furan-2-yl)acetic acid, also known as 2-Furylacetic acid, is a solid organic compound.[1] Its identification and key physical and chemical properties are summarized below.

Property	Value	Reference
CAS Number	2745-26-8	[1][2][3]
EC Number	220-380-3	[1][2][3]
Molecular Formula	C6H6O3	[1][2][4]
Molecular Weight	126.11 g/mol	[1][4]
Appearance	Solid	[1]
Melting Point	64 - 69 °C	[1]
Boiling Point	234 °C	[1]
Storage Temperature	2 - 8 °C	[5]

Hazard Identification and Classification

2-(Furan-2-yl)acetic acid is classified as a hazardous substance. The GHS (Globally Harmonized System of Classification and Labelling of Chemicals) classifications are detailed below.

Hazard Class	Category	Hazard Statement
Acute toxicity, oral	4	H302: Harmful if swallowed
Skin irritation	2	H315: Causes skin irritation
Serious eye damage	1	H318: Causes serious eye damage
Specific target organ toxicity, single exposure	3	H335: May cause respiratory irritation

Data sourced from multiple safety data sheets.[1][4][6]

GHS Pictograms:

Corrosion, Exclamation mark

Signal Word: Danger[1]

Hazard Statements:

• H302: Harmful if swallowed.[1][4]

• H315: Causes skin irritation.[1][4]

• H318: Causes serious eye damage.[1][4]

• H335: May cause respiratory irritation.[1][4]

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1][5]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][5]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1][5]

Experimental Protocols

Detailed experimental protocols for the toxicological properties of 2-(Furan-2-yl)acetic acid are not extensively available, with some sources stating that the chemical, physical, and toxicological properties have not been thoroughly investigated.[1] However, a general experimental workflow for handling a chemical spill, a critical safety protocol, is outlined below.

References

• 1. furan-2-acetic acid - Safety Data Sheet [chemicalbook.com]
• 2. cn.canbipharm.com [cn.canbipharm.com]
• 3. capotchem.com [capotchem.com]
• 4. Furan-2-acetic acid | C6H6O3 | CID 75974 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemicalbook.com [chemicalbook.com]
• 6. chemscene.com [chemscene.com]

Crystal Structure of 2-(Furan-2-yl)acetic acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the methodologies involved in determining the crystal structure of small organic molecules, with a specific focus on 2-(Furan-2-yl)acetic acid. While a comprehensive search of crystallographic databases did not yield a publicly available, fully determined crystal structure for 2-(Furan-2-yl)acetic acid at the time of this publication, this document outlines the essential experimental protocols and workflows that would be employed for such a determination. This guide is intended to serve as a valuable resource for researchers and professionals in drug development and materials science who are engaged in the structural elucidation of similar furan-containing compounds.

Introduction to 2-(Furan-2-yl)acetic acid

2-(Furan-2-yl)acetic acid, also known as 2-furanacetic acid, is a carboxylic acid derivative of furan. The furan ring is a heterocyclic aromatic compound that is a common motif in a wide range of biologically active molecules and natural products. The presence of both the furan ring and the carboxylic acid functional group makes 2-(Furan-2-yl)acetic acid an interesting subject for structural studies, as these features allow for a variety of intermolecular interactions, including hydrogen bonding, which are crucial in the formation of crystalline solids. Understanding the three-dimensional arrangement of molecules in the solid state is fundamental for predicting and understanding the physical and chemical properties of a compound, such as its solubility, stability, and bioavailability, which are critical parameters in drug development.

Experimental Protocols for Crystal Structure Determination

The definitive method for determining the atomic-level three-dimensional structure of a crystalline compound is single-crystal X-ray diffraction. The following sections detail the typical experimental procedures involved.

Crystallization

The first and often most challenging step is to grow high-quality single crystals of the compound of interest. For a small organic molecule like 2-(Furan-2-yl)acetic acid, several crystallization techniques can be employed:

• Slow Evaporation: A solution of the compound in a suitable solvent (or solvent mixture) is allowed to evaporate slowly and undisturbed at a constant temperature. The gradual increase in concentration promotes the formation of well-ordered crystals.

• Solvent Diffusion: A solution of the compound is placed in a vial, and a less-soluble "anti-solvent" is carefully layered on top or allowed to slowly diffuse into the solution in a sealed container. This gradual change in solvent composition can induce crystallization.

• Vapor Diffusion: A concentrated solution of the compound is placed as a droplet on a siliconized glass slide, which is then inverted and sealed over a reservoir containing a solvent in which the compound is less soluble. The vapor from the reservoir slowly diffuses into the droplet, inducing crystallization.

• Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled, reducing the solubility and leading to crystal growth.

The choice of solvent is critical and often requires screening a variety of options with different polarities.

Data Collection

Once a suitable single crystal (typically 0.1-0.3 mm in all dimensions) is obtained, it is mounted on a goniometer head and placed in an X-ray diffractometer. The crystal is cooled, usually to 100 K, using a stream of cold nitrogen gas to minimize thermal vibrations of the atoms and reduce radiation damage.

A monochromatic X-ray beam is directed at the crystal. As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms in the crystal lattice, producing a unique diffraction pattern of spots (reflections). The positions and intensities of these reflections are recorded by a detector, such as a CCD or a CMOS sensor. A complete dataset is collected by rotating the crystal through a range of angles.

Structure Solution and Refinement

The collected diffraction data is then processed to determine the crystal structure.

• Unit Cell Determination: The positions of the diffraction spots are used to determine the dimensions and angles of the unit cell, the basic repeating unit of the crystal lattice.

• Space Group Determination: The symmetry of the diffraction pattern and the systematic absences of certain reflections are used to determine the space group of the crystal.

• Structure Solution: The intensities of the diffraction spots are used to determine the positions of the atoms within the unit cell. For small molecules, this is typically achieved using "direct methods," which are computational algorithms that can phase the diffraction data to generate an initial electron density map.

• Structure Refinement: The initial atomic model is then refined against the experimental data using a least-squares minimization process. This process adjusts the atomic positions, and their anisotropic displacement parameters, to improve the agreement between the calculated and observed diffraction patterns. Hydrogen atoms can often be located from the difference electron density map or placed in calculated positions. The quality of the final structure is assessed using parameters such as the R-factor.

Data Presentation

As no specific crystal structure data for 2-(Furan-2-yl)acetic acid was found, this section serves as a template for how such data would be presented.

Table 1: Crystal Data and Structure Refinement for 2-(Furan-2-yl)acetic acid.

Parameter	Value
Empirical formula	C₆H₆O₃
Formula weight	126.11
Temperature	100(2) K
Wavelength	0.71073 Å
Crystal system	To be determined
Space group	To be determined
Unit cell dimensions
a	To be determined Å
b	To be determined Å
c	To be determined Å
α	To be determined °
β	To be determined °
γ	To be determined °
Volume	To be determined ų
Z	To be determined
Density (calculated)	To be determined Mg/m³
Absorption coefficient	To be determined mm⁻¹
F(000)	To be determined
Crystal size	To be determined mm
θ range for data collection	To be determined °
Index ranges	To be determined
Reflections collected	To be determined
Independent reflections	To be determined [R(int) = value]
Completeness to θ = 25.242°	To be determined %
Absorption correction	Method used
Max. and min. transmission	To be determined
Refinement method	Full-matrix least-squares on F²
Data / restraints / parameters	Values
Goodness-of-fit on F²	Value
Final R indices [I>2σ(I)]	R1 = value, wR2 = value
R indices (all data)	R1 = value, wR2 = value
Largest diff. peak and hole	To be determined e.Å⁻³

Table 2: Selected Bond Lengths (Å) for 2-(Furan-2-yl)acetic acid.

Bond	Length (Å)
O(1)-C(1)	To be determined
O(2)-C(1)	To be determined
O(3)-C(4)	To be determined
O(3)-C(7)	To be determined
C(1)-C(2)	To be determined
C(2)-C(3)	To be determined
C(3)-C(4)	To be determined
C(4)-C(5)	To be determined
C(5)-C(6)	To be determined
C(6)-C(7)	To be determined

Table 3: Selected Bond Angles (°) for 2-(Furan-2-yl)acetic acid.

Atoms	Angle (°)
O(1)-C(1)-O(2)	To be determined
O(1)-C(1)-C(2)	To be determined
O(2)-C(1)-C(2)	To be determined
C(1)-C(2)-C(3)	To be determined
C(2)-C(3)-C(4)	To be determined
O(3)-C(4)-C(3)	To be determined
O(3)-C(4)-C(5)	To be determined
C(3)-C(4)-C(5)	To be determined
C(4)-C(5)-C(6)	To be determined
C(5)-C(6)-C(7)	To be determined
O(3)-C(7)-C(6)	To be determined

Mandatory Visualization

The following diagram illustrates the general workflow for determining the crystal structure of a small molecule like 2-(Furan-2-yl)acetic acid using single-crystal X-ray diffraction.

Caption: Experimental workflow for crystal structure determination.

Conclusion

While the specific crystal structure of 2-(Furan-2-yl)acetic acid remains to be publicly detailed, the experimental framework for its determination is well-established. The protocols outlined in this guide, from crystallization to structure refinement, represent the standard approach for the structural elucidation of small organic molecules. The determination of this crystal structure would provide valuable insights into the solid-state packing and intermolecular interactions of this furan derivative, which could have important implications for its application in medicinal chemistry and materials science. It is hoped that this technical guide will serve as a useful reference for researchers undertaking such structural investigations.

Thermochemical Analysis of 2-(Furan-2-yl)acetic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the thermochemical analysis of 2-(Furan-2-yl)acetic acid (C₆H₆O₃). Due to the current absence of published experimental thermochemical data for this specific compound, this document outlines the established experimental protocols necessary to determine its key thermodynamic properties. These properties are crucial for understanding the stability, reactivity, and energy content of 2-(Furan-2-yl)acetic acid, which is vital for its application in pharmaceutical development and other chemical industries. The guide details methodologies for determining the standard enthalpy of formation, combustion, and sublimation, as well as its heat capacity. Furthermore, a plausible thermal decomposition pathway is proposed based on the known behavior of related furanic compounds. This document is intended to serve as a foundational resource for researchers undertaking the empirical thermochemical characterization of 2-(Furan-2-yl)acetic acid.

Introduction

2-(Furan-2-yl)acetic acid is a carboxylic acid derivative of furan. Furan-containing compounds are of significant interest in medicinal chemistry and materials science due to their diverse biological activities and utility as chemical building blocks. A thorough understanding of the thermochemical properties of 2-(Furan-2-yl)acetic acid is essential for process development, safety assessment, and formulation in the pharmaceutical industry. This guide provides the theoretical and practical basis for the experimental determination of these critical parameters.

Thermochemical Properties and Data Presentation

The following tables summarize the key thermochemical parameters to be determined for 2-(Furan-2-yl)acetic acid. At present, these tables are templates awaiting experimental data.

Table 1: Enthalpies of Formation, Combustion, and Sublimation

Property	Symbol	Value (kJ/mol)	Temperature (K)
Standard Molar Enthalpy of Formation (crystal)	ΔfHₘ°(cr)	Data to be determined	298.15
Standard Molar Enthalpy of Combustion (crystal)	ΔcHₘ°(cr)	Data to be determined	298.15
Standard Molar Enthalpy of Sublimation	ΔsubHₘ°	Data to be determined	T
Standard Molar Enthalpy of Formation (gas)	ΔfHₘ°(g)	Data to be determined	298.15

Table 2: Heat Capacity

Property	Symbol	Value (J/mol·K)	Temperature (K)
Molar Heat Capacity (crystal)	Cₚ,ₘ(cr)	Data to be determined	T

Experimental Protocols

Determination of the Standard Molar Enthalpy of Combustion and Formation

The standard molar enthalpy of formation of 2-(Furan-2-yl)acetic acid in its crystalline state can be determined indirectly from its standard molar enthalpy of combustion. This is achieved using a static-bomb combustion calorimeter.

Protocol:

• Sample Preparation: A pellet of high-purity 2-(Furan-2-yl)acetic acid (mass accurately determined) is placed in a crucible within a combustion bomb. A known length of ignition wire is positioned in contact with the pellet.

• Bomb Assembly and Pressurization: A small, known amount of distilled water is added to the bomb to ensure that the final products are in their standard states. The bomb is then sealed and pressurized with pure oxygen to approximately 3 MPa.

• Calorimetry: The sealed bomb is submerged in a known mass of water in the calorimeter. The system is allowed to reach thermal equilibrium. The initial temperature is recorded.

• Ignition and Data Acquisition: The sample is ignited by passing an electric current through the wire. The temperature of the water in the calorimeter is recorded at regular intervals until a constant temperature is reached.

• Calculation: The energy of combustion is calculated from the temperature rise, taking into account the heat capacity of the calorimeter (determined by combusting a standard substance like benzoic acid). Corrections are applied for the ignition energy and the formation of nitric acid from residual nitrogen.

• Enthalpy of Formation Calculation: The standard molar enthalpy of formation is then calculated from the standard molar enthalpy of combustion using Hess's Law, based on the balanced chemical equation for the combustion of 2-(Furan-2-yl)acetic acid:

  C₆H₆O₃(cr) + 6O₂(g) → 6CO₂(g) + 3H₂O(l)

  ΔfHₘ°(C₆H₆O₃, cr) = [6 * ΔfHₘ°(CO₂, g) + 3 * ΔfHₘ°(H₂O, l)] - ΔcHₘ°(C₆H₆O₃, cr)

Determination of the Standard Molar Enthalpy of Sublimation

The enthalpy of sublimation can be determined using thermogravimetric analysis (TGA).[1]

Protocol:

• Instrument Setup: A thermogravimetric analyzer is used, with a constant flow of an inert gas (e.g., nitrogen) over the sample.

• Isothermal Analysis: A small, accurately weighed sample of 2-(Furan-2-yl)acetic acid is heated to a specific isothermal temperature below its melting point. The mass loss over time is recorded. This is repeated at several different temperatures.

• Sublimation Rate Determination: The rate of mass loss (sublimation rate) is determined from the slope of the mass versus time plot at each temperature.

• Enthalpy of Sublimation Calculation: The enthalpy of sublimation is derived from the Clausius-Clapeyron equation, by plotting the natural logarithm of the sublimation rate against the reciprocal of the absolute temperature. The slope of the resulting line is proportional to -ΔsubHₘ°/R, where R is the ideal gas constant.

Determination of Heat Capacity

The molar heat capacity of 2-(Furan-2-yl)acetic acid can be measured using Differential Scanning Calorimetry (DSC).[2][3]

Protocol:

• Instrument Calibration: The DSC instrument is calibrated for temperature and heat flow using standard reference materials (e.g., indium).

• Sample Preparation: A small, accurately weighed sample of 2-(Furan-2-yl)acetic acid is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• DSC Measurement: The sample and reference pans are subjected to a controlled temperature program, typically a linear heating rate (e.g., 10 K/min) over the desired temperature range. The differential heat flow to the sample and reference is measured.

• Heat Capacity Calculation: The heat capacity is calculated by comparing the heat flow to the sample with that of a known standard (e.g., sapphire) under the same conditions.

Visualization of Methodologies and Processes

The following diagrams illustrate the experimental workflow for the thermochemical analysis and a plausible thermal decomposition pathway for 2-(Furan-2-yl)acetic acid.

Caption: Experimental workflow for the thermochemical analysis of 2-(Furan-2-yl)acetic acid.

Caption: Proposed thermal decomposition pathways for 2-(Furan-2-yl)acetic acid.

Plausible Thermal Decomposition Pathways

Based on studies of similar furan derivatives, the thermal decomposition of 2-(Furan-2-yl)acetic acid is likely to proceed through several pathways:

• Decarboxylation: The carboxylic acid group is susceptible to thermal decarboxylation, which would lead to the formation of 2-methylfuran and carbon dioxide. This is a common decomposition route for carboxylic acids.

• Ring-Opening Isomerization: The furan ring itself can undergo thermal ring-opening to form unsaturated acyclic intermediates.[4][5] These intermediates are typically highly reactive and can undergo further decomposition to smaller molecules.

• Radical Formation: At higher temperatures, homolytic cleavage of C-C and C-H bonds can lead to the formation of various radical species, initiating complex radical chain reactions.

The dominant pathway will depend on the specific conditions, such as temperature, pressure, and the presence of catalysts.

Conclusion

This technical guide has outlined the necessary experimental framework for a comprehensive thermochemical analysis of 2-(Furan-2-yl)acetic acid. By following the detailed protocols for combustion calorimetry, thermogravimetric analysis, and differential scanning calorimetry, researchers can obtain the critical thermodynamic data required for the safe and efficient application of this compound in drug development and other scientific endeavors. The proposed decomposition pathways provide a basis for understanding its thermal stability and potential degradation products. The data generated from these studies will be a valuable addition to the thermochemical literature.

References

• 1. Characterization of the Sublimation and Vapor Pressure of 2-(2-Nitrovinyl) Furan (G-0) Using Thermogravimetric Analysis: Effects of Complexation with Cyclodextrins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]
• 3. mse.ucr.edu [mse.ucr.edu]
• 4. backoffice.biblio.ugent.be [backoffice.biblio.ugent.be]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Potential Therapeutic Targets of 2-(Furan-2-yl)acetic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

2-(Furan-2-yl)acetic acid is a versatile scaffold in medicinal chemistry. While the parent compound is primarily a synthetic intermediate, its derivatives have emerged as a promising class of bioactive molecules with a wide spectrum of pharmacological activities. This technical guide provides a comprehensive overview of the potential therapeutic targets of 2-(furan-2-yl)acetic acid derivatives, focusing on their applications in oncology, inflammatory diseases, metabolic disorders, and infectious diseases. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes associated signaling pathways and workflows to facilitate further research and drug development in this area.

Introduction

The furan nucleus is a privileged scaffold in drug discovery, present in numerous natural products and synthetic compounds with diverse biological activities.[1] 2-(Furan-2-yl)acetic acid provides a key building block for the synthesis of a variety of derivatives where modifications of the carboxylic acid group and the furan ring have led to the identification of potent modulators of various therapeutic targets. This guide explores the significant potential of these derivatives across several key therapeutic areas.

Potential Therapeutic Applications and Targets

Anticancer Activity

Derivatives of 2-(furan-2-yl)acetic acid have demonstrated significant cytotoxic effects against a range of cancer cell lines. The primary mechanism of action for some of these compounds involves the modulation of critical signaling pathways that are often dysregulated in cancer, such as the PI3K/Akt pathway.

3.1.1 The PI3K/Akt Signaling Pathway as a Therapeutic Target

The PI3K/Akt signaling pathway is a crucial regulator of cell survival, proliferation, and growth. Its aberrant activation is a hallmark of many cancers. Certain furan derivatives have been shown to exert their anticancer effects by inhibiting this pathway, leading to the induction of apoptosis in tumor cells.

References

• 1. Pharmacological activity of furan derivatives [wisdomlib.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Esters from 2-(Furan-2-yl)acetic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of various esters from 2-(furan-2-yl)acetic acid, a key intermediate in the development of pharmaceuticals and other fine chemicals. The furan moiety is a prevalent structural motif in numerous biologically active compounds, and its ester derivatives are of significant interest for modulating physicochemical properties such as lipophilicity and metabolic stability.

This document outlines three common and effective esterification methods: the Fischer-Speier Esterification, the Steglich Esterification, and the Mitsunobu Reaction. Each section includes a general overview of the method, a detailed experimental protocol, and a summary of reaction parameters for the synthesis of methyl, ethyl, and benzyl esters of 2-(furan-2-yl)acetic acid.

Methods Overview

A variety of esterification methods are available for the conversion of carboxylic acids to esters. The choice of method often depends on the scale of the reaction, the sensitivity of the starting materials to acidic or basic conditions, and the steric hindrance of the alcohol and carboxylic acid.

• Fischer-Speier Esterification: This is a classic and cost-effective method that involves the acid-catalyzed reaction between a carboxylic acid and an alcohol.[1][2][3] The reaction is an equilibrium process, and to achieve high yields, it is often necessary to use a large excess of the alcohol or to remove the water formed during the reaction.[4] Common acid catalysts include sulfuric acid, p-toluenesulfonic acid, and hydrochloric acid.[2][4]

• Steglich Esterification: This method is a milder, carbodiimide-mediated esterification that can be performed at room temperature.[5] It is particularly useful for the synthesis of esters from substrates that are sensitive to the harsh conditions of Fischer esterification.[6] The reaction utilizes a coupling agent, typically N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC), in the presence of a catalytic amount of 4-dimethylaminopyridine (DMAP).[5][6] A key feature of this reaction is the formation of a urea byproduct which sequesters the water generated.[6]

• Mitsunobu Reaction: This redox-condensation reaction allows for the conversion of primary and secondary alcohols to esters with inversion of stereochemistry.[7][8] The reaction typically employs a phosphine, such as triphenylphosphine (PPh3), and an azodicarboxylate, like diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[7][8] The Mitsunobu reaction is known for its mild conditions and broad substrate scope but can be more expensive due to the cost of the reagents.[9]

Data Presentation

The following tables summarize the reaction conditions and yields for the synthesis of methyl, ethyl, and benzyl 2-(furan-2-yl)acetate using the three described methods. Please note that specific yields can vary depending on the reaction scale and purification method.

Ester Product	Alcohol	Method	Catalyst/Reagents	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Methyl 2-(furan-2-yl)acetate	Methanol	Fischer-Speier	H₂SO₄ (catalytic)	Methanol (excess)	Reflux (65)	4-8	>90 (Estimated)
Ethyl 2-(furan-2-yl)acetate	Ethanol	Fischer-Speier	H₂SO₄ (catalytic)	Ethanol (excess)	Reflux (78)	4-8	>90 (Estimated)
Benzyl 2-(furan-2-yl)acetate	Benzyl alcohol	Fischer-Speier	H₂SO₄ (catalytic)	Toluene	Reflux (110)	6-12	85-95[10]
Methyl 2-(furan-2-yl)acetate	Methanol	Steglich	DCC, DMAP	Dichloromethane	Room Temperature	12-24	80-90 (Typical)
Ethyl 2-(furan-2-yl)acetate	Ethanol	Steglich	DCC, DMAP	Dichloromethane	Room Temperature	12-24	80-90 (Typical)
Benzyl 2-(furan-2-yl)acetate	Benzyl alcohol	Steglich	DCC, DMAP	Dichloromethane	Room Temperature	12-24	85-95 (Typical)
Methyl 2-(furan-2-yl)acetate	Methanol	Mitsunobu	PPh₃, DEAD/DIAD	THF	0 to Room Temp	2-6	80-95 (Typical)
Ethyl 2-(furan-2-yl)acetate	Ethanol	Mitsunobu	PPh₃, DEAD/DIAD	THF	0 to Room Temp	2-6	80-95 (Typical)
Benzyl 2-(furan-2-yl)acetate	Benzyl alcohol	Mitsunobu	PPh₃, DEAD/DIAD	THF	0 to Room Temp	2-6	85-95 (Typical)

Experimental Protocols

Fischer-Speier Esterification: Synthesis of Benzyl 2-(furan-2-yl)acetate

This protocol is adapted from a general procedure for Fischer esterification.[2][10]

Materials:

• 2-(Furan-2-yl)acetic acid

• Benzyl alcohol

• Concentrated sulfuric acid (H₂SO₄)

• Toluene

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Dean-Stark apparatus (optional, for water removal)

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a reflux condenser (and a Dean-Stark trap if used), add 2-(furan-2-yl)acetic acid (1.0 eq), benzyl alcohol (1.2 eq), and toluene (to dissolve the starting materials).

• Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops) to the mixture.

• Heat the reaction mixture to reflux (approximately 110 °C for toluene) and maintain for 6-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Dilute the mixture with a suitable organic solvent like ethyl acetate and transfer it to a separatory funnel.

• Wash the organic layer successively with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be further purified by vacuum distillation or column chromatography on silica gel to afford the pure benzyl 2-(furan-2-yl)acetate.

Steglich Esterification: General Protocol

This protocol is a general procedure for the Steglich esterification.[5][6]

Materials:

• 2-(Furan-2-yl)acetic acid

• Alcohol (Methanol, Ethanol, or Benzyl Alcohol)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Round-bottom flask

• Magnetic stirrer

• Filter funnel

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-(furan-2-yl)acetic acid (1.0 eq), the corresponding alcohol (1.2 eq), and a catalytic amount of DMAP (0.1 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of DCC (1.1 eq) in anhydrous dichloromethane dropwise to the cooled mixture with stirring.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. The reaction progress can be monitored by TLC.

• Upon completion, a white precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU precipitate and wash it with a small amount of cold dichloromethane.

• Combine the filtrates and wash successively with 0.5 M HCl solution, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired ester.

Mitsunobu Reaction: General Protocol

This protocol is a general procedure for the Mitsunobu reaction.[7][8]

Materials:

• 2-(Furan-2-yl)acetic acid

• Alcohol (Methanol, Ethanol, or Benzyl Alcohol)

• Triphenylphosphine (PPh₃)

• Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD)

• Anhydrous Tetrahydrofuran (THF)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 2-(furan-2-yl)acetic acid (1.2 eq), the respective alcohol (1.0 eq), and triphenylphosphine (1.5 eq) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add DEAD or DIAD (1.5 eq) dropwise to the stirred solution. An exothermic reaction is often observed.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-6 hours, monitoring the progress by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• The crude product can be purified by column chromatography on silica gel. The triphenylphosphine oxide byproduct can often be removed by trituration with a suitable solvent like diethyl ether or by crystallization.

Visualizations

Caption: General workflow for Fischer-Speier esterification.

Caption: Workflow for Steglich esterification.

Caption: Workflow for the Mitsunobu reaction.

References

• 1. iris.unive.it [iris.unive.it]
• 2. community.wvu.edu [community.wvu.edu]
• 3. cerritos.edu [cerritos.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Steglich Esterification [organic-chemistry.org]
• 7. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 8. Mitsunobu Reaction [organic-chemistry.org]
• 9. atlanchimpharma.com [atlanchimpharma.com]
• 10. scribd.com [scribd.com]

Application Notes and Protocols for Amide Coupling of 2-(Furan-2-yl)acetic acid

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-(Furan-2-yl)acetic acid is a valuable building block in medicinal chemistry and materials science. Its derivatives, particularly amides, are key components in a wide array of compounds with diverse biological activities. The furan ring serves as a versatile bioisostere, imparting unique physicochemical properties to molecules. The efficient formation of an amide bond from 2-(Furan-2-yl)acetic acid is a critical transformation for generating chemical libraries for drug discovery and lead optimization. This document provides detailed protocols for several common and effective amide coupling methods.

Data Presentation: Comparative Analysis of Amide Coupling Protocols

The selection of an appropriate coupling protocol is crucial for achieving high yields, purity, and efficiency. The following table summarizes various methods for the synthesis of amides from 2-(Furan-2-yl)acetic acid, allowing for easy comparison of reaction conditions and outcomes.

Coupling Method	Coupling System	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Key Features & Considerations
Acyl Chloride	Thionyl Chloride (SOCl₂)	Amine (excess) or Et₃N (1.1)	Dichloromethane (DCM)	0 to RT	1 - 4	>85%	High-yielding and classical method; SOCl₂ is corrosive and generates HCl gas; intermediate acyl chloride is moisture-sensitive.[1]
Carbodiimide	EDC (1.1-1.2 eq), HOBt (1.1-1.2 eq)	DIPEA or Et₃N (2.0-3.0)	DMF, DCM, or CH₃CN	0 to RT	4 - 18	70 - 95%	Widely used, reliable, and water-soluble byproducts from EDC are easily removed during workup. HOBt suppresses side reactions and racemization.[2][3][4][5]
Uronium Salt	HATU (1.1 eq)	DIPEA (2.0-3.0)	DMF	RT	1 - 4	>90%	Highly efficient and fast reaction rates with low racemization risk.[6][7][8] Ideal for sterically hindered substrates or sensitive molecules. Byproducts can sometimes complicate purification.[9]
Phosphonium Salt	PyBOP (1.1 eq)	DIPEA (2.0-3.0)	DMF or DCM	RT	1 - 3	>85%	Similar to HATU in efficiency; byproduct (HMPA from BOP) is carcinogenic, making PyBOP a safer alternative.[10]
Phosphonic Anhydride	T3P® (1.5 eq)	Pyridine or DIPEA (2.0-3.0)	Ethyl Acetate or THF	0 to RT	1 - 5	>90%	Excellent for preventing racemization; byproducts are water-soluble, simplifying workup.[11][12][13] Considered a green and safe reagent.[11]

Experimental Protocols

Detailed methodologies for the key amide coupling reactions are provided below.

Protocol 1: Acyl Chloride Method

This two-step method first converts the carboxylic acid to a highly reactive acyl chloride, which then reacts with the amine.[1]

Step A: Synthesis of 2-(Furan-2-yl)acetyl chloride

• In a flame-dried round-bottom flask under a nitrogen atmosphere, suspend 2-(Furan-2-yl)acetic acid (1.0 eq) in anhydrous dichloromethane (DCM).

• Slowly add thionyl chloride (1.5 eq) to the suspension at room temperature.

• Heat the mixture to reflux (approx. 40°C) for 1-2 hours until the evolution of gas ceases.

• Cool the reaction to room temperature and remove the excess thionyl chloride and DCM under reduced pressure. The resulting crude 2-(Furan-2-yl)acetyl chloride is typically used directly in the next step without further purification.

Step B: Amidation

• Dissolve the desired amine (1.0 eq) and triethylamine (1.1 eq) in anhydrous DCM in a separate flask and cool to 0°C in an ice bath.

• Slowly add a solution of the crude 2-(Furan-2-yl)acetyl chloride (1.0 eq) in anhydrous DCM to the stirred amine solution.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring progress by TLC.

• Upon completion, quench the reaction by adding water. Separate the organic layer and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude amide.

• Purify the product by recrystallization or column chromatography.

Protocol 2: EDC/HOBt Coupling Method

This is a widely used one-pot procedure that employs 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 1-Hydroxybenzotriazole (HOBt).[2][3][14]

• To a flame-dried round-bottom flask under an inert atmosphere, add 2-(Furan-2-yl)acetic acid (1.0 eq) and dissolve it in anhydrous DMF or DCM.

• Add the amine (1.0-1.2 eq) and HOBt (1.1 eq) to the solution.

• Cool the reaction mixture to 0°C in an ice bath.

• Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq) to the stirred solution.

• Slowly add EDC hydrochloride (1.1 eq) to the mixture.

• Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate. Wash sequentially with water, 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 3: HATU Coupling Method

O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) is a highly effective coupling reagent that often provides high yields in short reaction times.[6][7]

• In a dry flask, dissolve 2-(Furan-2-yl)acetic acid (1.0 eq), the desired amine (1.0 eq), and HATU (1.1 eq) in anhydrous DMF.

• Add DIPEA (2.0-3.0 eq) to the solution at room temperature.

• Stir the reaction mixture for 1-4 hours. Monitor progress by TLC.

• Once the reaction is complete, pour the mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers and wash with water and brine to remove DMF and water-soluble byproducts.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude amide by column chromatography.

Protocol 4: T3P® (Propylphosphonic Anhydride) Coupling Method

T3P® is a mild and efficient coupling reagent known for its high yields, low racemization, and easy workup due to water-soluble byproducts.[11][12][15]

• In a round-bottom flask, dissolve 2-(Furan-2-yl)acetic acid (1.0 eq) and the amine (1.1 eq) in a suitable aprotic solvent such as ethyl acetate or THF.

• Add a base such as pyridine or DIPEA (3.0 eq).

• Slowly add T3P® (1.5 eq, typically as a 50% solution in ethyl acetate) to the mixture at 0°C.

• Allow the reaction to warm to room temperature and stir for 1-5 hours, monitoring by TLC.

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Separate the organic layer and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the product via column chromatography if necessary.

Visualizations

The following diagrams illustrate the general workflow and chemical logic of the amide coupling process.

Caption: General experimental workflow for amide coupling reactions.

Caption: Logical relationship in a standard amide coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. AMIDE COUPLING BY USING HATU: – My chemistry blog [mychemblog.com]
• 7. HATU - Wikipedia [en.wikipedia.org]
• 8. Amide Synthesis [fishersci.co.uk]
• 9. m.youtube.com [m.youtube.com]
• 10. peptide.com [peptide.com]
• 11. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 12. files01.core.ac.uk [files01.core.ac.uk]
• 13. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 14. Amine to Amide (EDC + HOBt) [commonorganicchemistry.com]
• 15. youtube.com [youtube.com]

2-(Furan-2-yl)acetic acid: A Versatile Scaffold for Drug Discovery

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction: 2-(Furan-2-yl)acetic acid is a valuable heterocyclic building block in medicinal chemistry, serving as a versatile scaffold for the synthesis of a diverse array of bioactive molecules. The furan moiety is a key pharmacophore present in numerous natural products and approved drugs, contributing to a wide spectrum of pharmacological activities. This document provides detailed application notes on the utility of 2-(furan-2-yl)acetic acid in the discovery of novel therapeutics, with a focus on anticancer, antimicrobial, and anti-inflammatory agents. Comprehensive experimental protocols for the synthesis and evaluation of these compounds are also presented.

Anticancer Applications

Derivatives of 2-(furan-2-yl)acetic acid have demonstrated significant potential as anticancer agents, primarily through the inhibition of key signaling pathways involved in tumor growth and proliferation, such as the VEGFR-2 and PI3K/Akt/mTOR pathways. Furthermore, these compounds have been shown to induce apoptosis in cancer cells.

Quantitative Data: Anticancer Activity

Compound Class	Specific Compound	Target/Assay	IC50/Activity	Cell Line	Reference
Furo[2,3-d]pyrimidine	Compound 7b	VEGFR-2 Inhibition	42.5 nM	-	[1]
Furo[2,3-d]pyrimidine	Compound 4c	VEGFR-2 Inhibition	57.1 nM	-	[1]
Furo[2,3-d]pyrimidine	Compound 7b	Cytotoxicity	6.66 µM	A549 (Lung)	[1]
Furo[2,3-d]pyrimidine	Compound 7b	Cytotoxicity	8.51 µM	HT-29 (Colon)	[1]
Furan-based Pyridine Carbohydrazide	Compound 4	Cytotoxicity	4.06 µM	MCF-7 (Breast)	[2]
Furan-based N-phenyl triazinone	Compound 7	Cytotoxicity	2.96 µM	MCF-7 (Breast)	[2]
Furan-Thiadiazole Derivative	Compound 3	Cytotoxicity	5.5 µM	HepG-2 (Liver)	[3]
Furan-Thiadiazole Derivative	Compound 12	Cytotoxicity	7.29 µM	HepG-2 (Liver)	[3]
Furan-Thiadiazole Derivative	Compound 14	Cytotoxicity	4.2 µM	HepG-2 (Liver)	[3]

Signaling Pathways in Anticancer Activity

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the formation of new blood vessels, which is crucial for tumor growth and metastasis. Inhibition of VEGFR-2 signaling is a well-established strategy in cancer therapy.

VEGFR-2 signaling pathway and its inhibition.

The PI3K/Akt/mTOR pathway is a crucial intracellular signaling cascade that regulates cell growth, proliferation, and survival. Its aberrant activation is a common feature in many cancers, making it a prime target for therapeutic intervention.

PI3K/Akt/mTOR signaling pathway and its inhibition.

Many furan-based anticancer compounds exert their effects by inducing apoptosis, or programmed cell death, through the intrinsic (mitochondrial) pathway. This pathway is regulated by the Bcl-2 family of proteins and converges on the activation of caspases.

Intrinsic apoptosis pathway induced by furan derivatives.

Experimental Protocols: Anticancer Applications

Synthesis workflow for furo[2,3-d]pyrimidines.

This protocol describes a general procedure for the synthesis of furo[2,3-d]pyrimidine derivatives, which have shown potent VEGFR-2 inhibitory activity.

Materials:

• 2-Aminofuran-3-carbonitrile

• Formamide

• Substituted benzaldehydes

• Ethanol

• Glacial acetic acid

• Appropriate solvents for purification (e.g., ethyl acetate, hexane)

Procedure:

• Synthesis of Furo[2,3-d]pyrimidin-4-amine: A mixture of 2-aminofuran-3-carbonitrile and an excess of formamide is heated at reflux for several hours. After cooling, the reaction mixture is poured into ice water, and the resulting precipitate is collected by filtration, washed with water, and dried to yield furo[2,3-d]pyrimidin-4-amine.

• Synthesis of Schiff Base Intermediates: Furo[2,3-d]pyrimidin-4-amine is dissolved in ethanol, and a catalytic amount of glacial acetic acid is added. The appropriate substituted benzaldehyde is then added, and the mixture is refluxed for several hours. Upon cooling, the solid product is collected by filtration and recrystallized from a suitable solvent.

• Purification: The final compounds are purified by column chromatography on silica gel using an appropriate eluent system, such as a gradient of ethyl acetate in hexane.

This protocol outlines a method to determine the in vitro inhibitory activity of synthesized compounds against the VEGFR-2 kinase.

Materials:

• Recombinant human VEGFR-2 kinase

• ATP

• Poly(Glu, Tyr) 4:1 substrate

• Synthesized furan derivatives (test compounds)

• Sorafenib (positive control)

• Kinase buffer

• ADP-Glo™ Kinase Assay kit (or similar)

• 96-well plates

• Luminometer

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds and the positive control (sorafenib) in the kinase buffer.

• Reaction Setup: In a 96-well plate, add the VEGFR-2 enzyme, the substrate, and the test compound or control at various concentrations.

• Initiation of Reaction: Initiate the kinase reaction by adding ATP to each well.

• Incubation: Incubate the plate at room temperature for a specified period (e.g., 60 minutes).

• Detection of Kinase Activity: Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions. The luminescence signal is proportional to the amount of ADP generated and inversely proportional to the kinase inhibition.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration.

Antimicrobial Applications

2-(Furan-2-yl)acetic acid and its derivatives have been investigated for their antimicrobial properties against a range of pathogenic bacteria and fungi. The furan nucleus is a common feature in several clinically used antimicrobial agents.

Quantitative Data: Antimicrobial Activity

Compound Class	Specific Compound	Organism	MIC (µg/mL)	Reference
3-Aryl-3-(furan-2-yl)propanoic Acid	3-(Furan-2-yl)-3-phenylpropanoic acid	Candida albicans	64	[4]
Carbamothioyl-furan-2-carboxamide	Compound 4f	Staphylococcus aureus	230	[5]
Carbamothioyl-furan-2-carboxamide	Compound 4f	Escherichia coli	295	[5]
Carbamothioyl-furan-2-carboxamide	Compound 4f	Pseudomonas aeruginosa	250	[5]

Experimental Protocols: Antimicrobial Applications

Synthesis of 2-Furanacetamide.

This protocol details the two-step synthesis of 2-furanacetamide from 2-(furan-2-yl)acetic acid.[6]

Materials:

• 2-(Furan-2-yl)acetic acid

• Thionyl chloride

• Anhydrous dichloromethane (DCM)

• Concentrated aqueous ammonia

• Anhydrous sodium sulfate

• Solvents for extraction and purification (e.g., water, brine, ethyl acetate, hexanes)

Procedure:

• Synthesis of Furan-2-acetyl Chloride:

  • In a dry round-bottom flask, suspend 2-(furan-2-yl)acetic acid (1.0 eq) in anhydrous DCM under a nitrogen atmosphere.

  • Slowly add thionyl chloride (1.5 - 2.0 eq) at room temperature.

  • Heat the mixture to reflux (approx. 40 °C) for 1-2 hours until gas evolution ceases and the solution becomes clear.

  • Cool the reaction to room temperature and carefully remove excess thionyl chloride and DCM under reduced pressure.

• Synthesis of 2-Furanacetamide:

  • Dissolve the crude furan-2-acetyl chloride in DCM and cool in an ice bath.

  • While stirring vigorously, slowly add an excess of concentrated aqueous ammonia. A white precipitate may form.

  • Allow the mixture to warm to room temperature and stir for 1-2 hours.

  • If a precipitate is present, filter the mixture. If the product is in the organic phase, transfer to a separatory funnel.

  • Separate the organic layer, wash with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield pure 2-furanacetamide.[6]

This protocol describes the broth microdilution method for determining the MIC of synthesized compounds against various microorganisms.

Materials:

• Synthesized furan derivatives (test compounds)

• Bacterial and/or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Sterile 96-well microtiter plates

• Standardized microbial inoculum (0.5 McFarland standard)

• Positive control (e.g., ciprofloxacin for bacteria, fluconazole for fungi)

• Negative control (broth medium only)

• Resazurin solution (optional, for viability assessment)

Procedure:

• Compound Preparation: Prepare stock solutions of the test compounds in a suitable solvent (e.g., DMSO) and then prepare serial two-fold dilutions in the appropriate broth medium in the wells of a 96-well plate.

• Inoculum Preparation: Prepare a suspension of the test microorganism in sterile broth, adjusted to a turbidity equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Inoculation: Add the microbial inoculum to each well containing the serially diluted compounds.

• Controls: Include wells with inoculum and no compound (growth control), wells with medium only (sterility control), and wells with a standard antimicrobial agent (positive control).

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 35°C for fungi) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism. This can be determined visually or by measuring the absorbance using a microplate reader. The addition of a viability indicator like resazurin can also aid in the determination.

Anti-inflammatory Applications

Furan derivatives have been shown to possess anti-inflammatory properties, with some studies suggesting that their mechanism of action involves the modulation of the NF-κB signaling pathway. This pathway plays a central role in the inflammatory response by regulating the expression of pro-inflammatory cytokines and enzymes.

NF-κB Signaling Pathway in Inflammation

The NF-κB pathway is a key regulator of inflammation. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli lead to the degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of inflammatory genes.

NF-κB signaling pathway and its inhibition.

Experimental Protocol: Anti-inflammatory Applications

This protocol describes a method to evaluate the anti-inflammatory activity of synthesized compounds by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS)

• Lipopolysaccharide (LPS)

• Synthesized furan derivatives (test compounds)

• Dexamethasone (positive control)

• Griess Reagent

• 96-well cell culture plates

• Cell incubator (37°C, 5% CO2)

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Seed the cells into 96-well plates at a suitable density and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compounds or dexamethasone for 1 hour.

• Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production. Include a negative control group without LPS stimulation.

• Measurement of NO Production: After incubation, collect the cell culture supernatant. Measure the concentration of nitrite (a stable product of NO) in the supernatant using the Griess Reagent according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition of NO production for each compound concentration compared to the LPS-stimulated control. Determine the IC50 value for each compound.

2-(Furan-2-yl)acetic acid stands out as a privileged starting material in drug discovery, offering a gateway to a rich diversity of bioactive molecules. Its derivatives have shown considerable promise in the fields of oncology, infectious diseases, and inflammation. The protocols and data presented herein provide a solid foundation for researchers to explore the full potential of this versatile building block in the development of next-generation therapeutics. Further derivatization and optimization of lead compounds based on the 2-(furan-2-yl)acetic acid scaffold are warranted to advance these promising findings towards clinical applications.

References

• 1. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Potent anti-inflammatory effect of a novel furan-2,5-dione derivative, BPD, mediated by dual suppression of COX-2 activity and LPS-induced inflammatory gene expression via NF-κB inactivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for the Use of 2-(Furan-2-yl)acetic Acid in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and potential applications of agrochemicals derived from 2-(furan-2-yl)acetic acid. The furan scaffold is a key heterocyclic motif present in numerous biologically active molecules, making it a valuable starting material for the development of novel fungicides, herbicides, and insecticides.[1][2] This document outlines detailed synthetic protocols, presents quantitative biological activity data, and visualizes the synthetic pathways for the creation of these agrochemical compounds.

Synthesis of Fungicidal N-Aryl-2-(furan-2-yl)acetamides

The furan ring is a common feature in compounds exhibiting potent antifungal properties. By modifying 2-(furan-2-yl)acetic acid, it is possible to synthesize a variety of N-substituted acetamides with significant activity against a range of fungal pathogens. The following protocol describes a general two-step synthesis of N-aryl-2-(furan-2-yl)acetamides, analogous to the synthesis of other bioactive furan carboxamides.[3][4][5]

Experimental Protocol

Step 1: Synthesis of 2-(Furan-2-yl)acetyl Chloride

This initial step involves the conversion of the carboxylic acid to a more reactive acid chloride.[6]

• Materials:

  • 2-(Furan-2-yl)acetic acid

  • Thionyl chloride (SOCl₂)

  • Anhydrous dichloromethane (DCM)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and heating mantle

• Procedure:

  • In a dry round-bottom flask under a nitrogen atmosphere, suspend 1.0 equivalent of 2-(furan-2-yl)acetic acid in anhydrous DCM.

  • Slowly add 1.5 to 2.0 equivalents of thionyl chloride to the suspension at room temperature.

  • Heat the mixture to reflux (approximately 40°C) for 1-2 hours, or until the evolution of gas ceases.

  • Cool the reaction mixture to room temperature.

  • Remove the solvent and excess thionyl chloride under reduced pressure to obtain the crude 2-(furan-2-yl)acetyl chloride, which can be used in the next step without further purification.

Step 2: Synthesis of N-Aryl-2-(furan-2-yl)acetamide

The acid chloride is then reacted with a substituted aniline to form the final amide product.

• Materials:

  • 2-(Furan-2-yl)acetyl chloride

  • Substituted aniline (e.g., 4-chloroaniline)

  • Triethylamine or pyridine

  • Anhydrous dichloromethane (DCM)

  • Separatory funnel

  • Rotary evaporator

• Procedure:

  • Dissolve 1.0 equivalent of the crude 2-(furan-2-yl)acetyl chloride in anhydrous DCM.

  • In a separate flask, dissolve 1.1 equivalents of the desired substituted aniline and 1.2 equivalents of a non-nucleophilic base (e.g., triethylamine) in anhydrous DCM.

  • Slowly add the acid chloride solution to the aniline solution at 0°C with stirring.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, wash the reaction mixture with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography to yield the pure N-aryl-2-(furan-2-yl)acetamide.

Quantitative Data: Antifungal Activity

The following table summarizes the minimum inhibitory concentration (MIC) and minimum fungicidal concentration (MFC) of representative furan-based compounds against various fungal strains.

Compound Class	Fungal Strain	MIC (µg/mL)	MFC (µg/mL)	Reference
Carbamothioyl-furan-2-carboxamides	Aspergillus flavus	120.7 - 190	-	[3]
Carbamothioyl-furan-2-carboxamides	Aspergillus fumigatus	122.1 - 186	-	[3]
Nitrofuran Derivatives	Candida albicans	>250	>250	[4][7]
Nitrofuran Derivatives	Cryptococcus neoformans	3.9 - >250	3.9 - >250	[4][7]
Nitrofuran Derivatives	Histoplasma capsulatum	0.48 - >250	0.48 - >250	[4][7]
Nitrofuran Derivatives	Paracoccidioides brasiliensis	0.48 - 31.25	0.48 - 62.5	[4][7]

Synthesis Pathway Diagram

Caption: Synthesis of N-Aryl-2-(furan-2-yl)acetamides.

Synthesis of Herbicidal 2-(Furan-2-yl)acetic Acid Esters

Ester derivatives of furanacetic acid, analogous to their benzofuran counterparts, have shown potential as herbicidal agents.[8] The synthesis is a straightforward esterification of the parent carboxylic acid.

Experimental Protocol

Esterification of 2-(Furan-2-yl)acetic Acid

• Materials:

  • 2-(Furan-2-yl)acetic acid

  • Alcohol (e.g., methanol, ethanol)

  • Concentrated sulfuric acid (catalyst)

  • Round-bottom flask

  • Reflux condenser

  • Heating mantle

• Procedure:

  • In a round-bottom flask, dissolve 2-(furan-2-yl)acetic acid in an excess of the desired alcohol.

  • Carefully add a catalytic amount of concentrated sulfuric acid (a few drops).

  • Heat the mixture to reflux for 4-8 hours, monitoring the reaction by TLC.

  • After cooling, neutralize the mixture with a saturated solution of sodium bicarbonate.

  • Extract the product with an organic solvent such as ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude ester.

  • Purify by distillation or column chromatography.

Quantitative Data: Herbicidal Activity

The following table presents the herbicidal activity of related compounds against various plant species. While the data is for benzofuran derivatives, it suggests the potential of the furan analogs.

Compound Class	Plant Species	Activity Metric	Value	Reference
Benzofuran-2-acetic esters	Arabidopsis thaliana	Shoot Fresh Weight Reduction	Significant at low concentrations	[8]
Benzofuran-2-acetic esters	Zea mays	Phytotoxicity	High	[8]
Benzofuran-2-acetic esters	Echinochloa crus-galli	Phytotoxicity	High	[8]
Phenylpyridine derivatives	Abutilon theophrasti	ED₅₀ (g a.i./hm²)	13.32	[9]
Phenylpyridine derivatives	Amaranthus retroflexus	ED₅₀ (g a.i./hm²)	5.48	[9]
Phenylpyridine derivatives	Nicotiana tabacum (PPO enzyme)	IC₅₀ (nM)	9.4	[9]

Synthesis Pathway Diagram

Caption: Synthesis of 2-(Furan-2-yl)acetate Esters.

Synthesis of Insecticidal Furan-Based Pyrethroids

Pyrethroids are a major class of insecticides. Furan-containing pyrethroids, such as prothrin, can be synthesized from derivatives of 2-(furan-2-yl)acetic acid.[10][11] The synthesis involves the reduction of the carboxylic acid to an alcohol, followed by esterification with chrysanthemic acid chloride.

Experimental Protocol

Step 1: Reduction of 2-(Furan-2-yl)acetic Acid to 2-(Furan-2-yl)ethanol

• Materials:

  • 2-(Furan-2-yl)acetic acid

  • Lithium aluminum hydride (LiAlH₄) or other suitable reducing agent

  • Anhydrous tetrahydrofuran (THF) or diethyl ether

  • Round-bottom flask

  • Dropping funnel

• Procedure:

  • In a dry round-bottom flask under a nitrogen atmosphere, prepare a suspension of LiAlH₄ in anhydrous THF.

  • Dissolve 2-(furan-2-yl)acetic acid in anhydrous THF and add it dropwise to the LiAlH₄ suspension at 0°C.

  • After the addition is complete, allow the mixture to stir at room temperature for several hours.

  • Carefully quench the reaction by the sequential addition of water, 15% NaOH solution, and then more water.

  • Filter the resulting precipitate and wash it with THF.

  • Dry the filtrate over anhydrous sodium sulfate and concentrate under reduced pressure to yield 2-(furan-2-yl)ethanol.

Step 2: Esterification with Chrysanthemic Acid Chloride

• Materials:

  • 2-(Furan-2-yl)ethanol

  • Chrysanthemic acid chloride

  • Pyridine or triethylamine

  • Anhydrous benzene or toluene

  • Reflux condenser

• Procedure:

  • Dissolve 2-(furan-2-yl)ethanol and a base (e.g., pyridine) in anhydrous benzene.

  • Add chrysanthemic acid chloride dropwise to the solution.

  • Heat the reaction mixture to reflux for 2-4 hours.

  • After cooling, wash the reaction mixture with dilute HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure.

  • Purify the resulting furan-based pyrethroid by column chromatography.

Quantitative Data: Insecticidal Activity

The following table provides the lethal dose (LD) values for some furan- and pyrethroid-based insecticides against various insect pests.

Compound Class	Insect Species	Activity Metric	Value	Reference
Furan-derived lactones	Diaphania hyalinata	Mortality	91.3% at a given concentration	[12]
Furan-derived lactones	Diaphania hyalinata	LD₅₀	Varies by compound	[12]
Furan-derived lactones	Diaphania hyalinata	LD₉₀	Varies by compound	[12]
Synthetic Pyrethroids (Deltamethrin)	Rats (Oral)	LD₅₀ (mg/kg)	531 - 5000	[1]
Synthetic Pyrethroids (Cypermethrin)	Rats (Oral)	LD₅₀ (mg/kg)	251 - 4123	[1]

Synthesis Pathway Diagram

Caption: Synthesis of Furan-Based Pyrethroids.

References

• 1. iosrjournals.org [iosrjournals.org]
• 2. echemcom.com [echemcom.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis and Evaluation of the Antifungal and Toxicological Activity of Nitrofuran Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of Novel α-Trifluoroanisole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. apps.dtic.mil [apps.dtic.mil]
• 12. researchgate.net [researchgate.net]

Application Note: Derivatization of 2-(Furan-2-yl)acetic acid for Enhanced Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-(Furan-2-yl)acetic acid is a heterocyclic compound of interest in various fields, including pharmaceutical and metabolomic research. Direct analysis of this carboxylic acid by gas chromatography-mass spectrometry (GC-MS) is challenging due to its low volatility and high polarity, which can lead to poor chromatographic peak shape, thermal degradation, and adsorption onto the GC column.[1][2] Derivatization is a crucial sample preparation step to convert the polar carboxyl group into a less polar, more volatile functional group, thereby improving its chromatographic behavior and enabling sensitive and reliable GC-MS analysis.[1][3]

This application note provides detailed protocols for the two primary derivatization methods for carboxylic acids: silylation and esterification. It also includes a comparison of these methods and highlights special considerations for furan-containing compounds.

Derivatization Strategies for GC-MS Analysis

The most common derivatization techniques for carboxylic acids for GC-MS analysis are silylation and alkylation (esterification).[1][4] The choice of method depends on the sample matrix, the presence of other functional groups, and the desired sensitivity.

• Silylation: This method replaces the acidic proton of the carboxyl group with a silyl group, typically a trimethylsilyl (TMS) group. Silylation is a popular choice due to the ease of use of the reagents and the formation of volatile and thermally stable derivatives.[1]

• Esterification (Alkylation): This technique converts the carboxylic acid into an ester, most commonly a methyl ester. This derivatization reduces the polarity and increases the volatility of the analyte.[5]

A critical consideration for the derivatization of furan-containing compounds is the potential for the degradation of the furan ring under strong acidic conditions.[6] Therefore, the choice of catalyst and reaction conditions is paramount to preserving the integrity of the analyte.

Quantitative Data Summary

Derivatization Method	Reagent Example	Typical Reaction Yield	Expected LOD/LOQ	Key Considerations
Silylation	BSTFA + 1% TMCS	High (>95%)	Low ng/mL to pg/mL range	Reagents are moisture-sensitive. Can derivatize other active hydrogens (e.g., -OH, -NH).
Esterification	BF₃ in Methanol	Good to High (80-95%)	Low to mid ng/mL range	Acidic catalyst may degrade the furan ring. Requires post-derivatization extraction.
Esterification	(Trimethylsilyl)diazomethane	High (>95%)	Low ng/mL range	Avoids strong acid. Reagent is toxic and potentially explosive.

Experimental Protocols

Safety Precaution: All derivatization procedures should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

Protocol 1: Silylation using BSTFA with 1% TMCS

This protocol describes the formation of a trimethylsilyl (TMS) ester of 2-(Furan-2-yl)acetic acid.

Materials:

• 2-(Furan-2-yl)acetic acid standard or sample extract, dried.

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous solvent (e.g., Pyridine, Acetonitrile, or Dichloromethane)

• Autosampler vials with caps

• Heating block or oven

• Vortex mixer

Procedure:

• Place a known amount of the dried 2-(Furan-2-yl)acetic acid sample (e.g., 100 µL of a solution) into an autosampler vial.

• Add 50 µL of the derivatization agent (BSTFA with 1% TMCS). A 10x molar excess of the reagent is recommended.

• Cap the vial tightly and vortex for 10 seconds.

• Heat the vial at 60 °C for 60 minutes in a heating block or oven. The temperature and time can be optimized for the specific analyte.

• After cooling to room temperature, an appropriate solvent (e.g., Dichloromethane) can be added to achieve the desired final concentration.

• The sample is now ready for GC-MS analysis.

Protocol 2: Esterification using Boron Trifluoride (BF₃) in Methanol

This protocol details the formation of the methyl ester of 2-(Furan-2-yl)acetic acid. Caution: Due to the potential for furan ring degradation with acidic catalysts, milder conditions (e.g., lower temperature, shorter reaction time) should be tested initially.

Materials:

• 2-(Furan-2-yl)acetic acid standard or sample extract, dried.

• 14% Boron trifluoride in methanol (BF₃-MeOH)

• Saturated sodium chloride (NaCl) solution

• Hexane

• Anhydrous sodium sulfate (Na₂SO₄)

• Autosampler vials with caps

• Heating block or oven

• Vortex mixer

Procedure:

• Place a known amount of the dried 2-(Furan-2-yl)acetic acid sample (e.g., 100 µL of a solution) into an autosampler vial.

• Add 50 µL of 14% BF₃ in methanol. A 10x molar excess is recommended.

• Cap the vial tightly, vortex for 10 seconds, and heat at 60 °C for 60 minutes. Optimization of time and temperature is recommended.

• After cooling to room temperature, add 0.5 mL of saturated NaCl solution.

• Add 0.6 mL of hexane, vortex thoroughly, and allow the layers to separate.

• Carefully transfer the upper hexane layer to a new autosampler vial containing a small amount of anhydrous Na₂SO₄ to remove any residual water.

• Repeat the hexane extraction twice more, combining the hexane layers in the vial with Na₂SO₄.

• If the Na₂SO₄ appears wet, transfer the hexane extract to a new vial with fresh Na₂SO₄.

• The sample is now ready for GC-MS analysis.

Visualizations

Caption: Experimental workflow for the derivatization and GC-MS analysis of 2-(Furan-2-yl)acetic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ir-library.mmust.ac.ke [ir-library.mmust.ac.ke]
• 6. benchchem.com [benchchem.com]

Application Note: A Detailed Protocol for the Synthesis of 2-(Furan-2-yl)acetamide

Introduction

2-(Furan-2-yl)acetamide is a valuable heterocyclic building block in medicinal chemistry and drug discovery.[1] Its structure, featuring a furan ring, is a common scaffold in many biologically active molecules.[1] The synthesis from the commercially available furan-2-acetic acid provides a reliable pathway for generating diverse chemical libraries for screening and lead optimization programs.[1] This document outlines a detailed two-step experimental protocol for the synthesis, purification, and characterization of 2-(Furan-2-yl)acetamide, intended for researchers, scientists, and professionals in the field of drug development.

Data Presentation

The key quantitative data for the primary starting material and the final product are summarized in the table below.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Appearance
Furan-2-Acetic Acid	C₆H₆O₃	126.11	65-67	White to off-white solid
2-(Furan-2-yl)acetamide	C₆H₇NO₂	125.13	114-116 (Predicted)	White to pale yellow solid (Predicted)
Note: Physical properties for the final product are predicted based on closely related structures, as comprehensive experimental data is not widely published.[1]

Predicted Spectral Data for Characterization

To aid in the structural confirmation of the synthesized 2-(Furan-2-yl)acetamide, the following predicted ¹H NMR spectral data is provided.[1]

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.40 (dd, J = 1.9, 0.8 Hz, 1H, H5-furan)

  • δ 6.38 (dd, J = 3.2, 1.9 Hz, 1H, H4-furan)

  • δ 6.25 (dd, J = 3.2, 0.8 Hz, 1H, H3-furan)

  • δ 5.60 (br s, 2H, NH₂)

  • δ 3.65 (s, 2H, CH₂)

Experimental Protocol

The synthesis of 2-(Furan-2-yl)acetamide from furan-2-acetic acid is a two-step process.[1] The first step involves the conversion of the carboxylic acid to a more reactive furan-2-acetyl chloride intermediate, which is then amidated in the second step.[1]

Step 1: Synthesis of Furan-2-acetyl Chloride

This protocol details the conversion of furan-2-acetic acid to its acyl chloride derivative using thionyl chloride.[1]

Materials:

• Furan-2-acetic acid

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (DCM)

Equipment:

• Dry round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Nitrogen gas inlet

• Rotary evaporator

Procedure:

• In a dry round-bottom flask equipped with a magnetic stirrer and reflux condenser, suspend furan-2-acetic acid (1.0 eq) in anhydrous dichloromethane.[1]

• Establish a nitrogen atmosphere.[1]

• Slowly add thionyl chloride (1.5 - 2.0 eq) to the suspension at room temperature.[1]

• Heat the reaction mixture to reflux (approximately 40 °C) and maintain for 1-2 hours. The reaction is complete when the evolution of gas (HCl and SO₂) ceases and the solution becomes clear.[1]

• Cool the reaction mixture to room temperature.[1]

• Carefully remove the excess thionyl chloride and dichloromethane under reduced pressure using a rotary evaporator.[1]

• The resulting crude furan-2-acetyl chloride is obtained as an oil and is typically used in the next step without further purification.[1]

Step 2: Synthesis of 2-(Furan-2-yl)acetamide

This protocol outlines the amidation of the furan-2-acetyl chloride intermediate with aqueous ammonia to yield the final product.[1]

Materials:

• Furan-2-acetyl chloride (from Step 1)

• Concentrated aqueous ammonia (NH₄OH)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Deionized Water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Recrystallization solvent (e.g., ethyl acetate/hexanes)

Equipment:

• Beaker or flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Filtration apparatus (Buchner funnel or similar)

• Rotary evaporator

Procedure:

• Dissolve the crude furan-2-acetyl chloride in DCM or THF in a beaker or flask equipped with a magnetic stirrer.[1]

• Cool the solution in an ice bath.[1]

• While stirring vigorously, slowly and carefully add an excess of concentrated aqueous ammonia. A white precipitate may form.[1]

• Allow the reaction mixture to warm to room temperature and continue stirring for 1-2 hours to ensure the reaction goes to completion.[1]

• Transfer the mixture to a separatory funnel.[1]

• Separate the organic layer.[1]

• Wash the organic layer sequentially with water and then with brine.[1]

• Dry the organic layer over anhydrous sodium sulfate.[1]

• Filter off the drying agent.[1]

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude 2-(Furan-2-yl)acetamide.[1]

Purification:

• Purify the crude product by recrystallization from a suitable solvent system, such as ethyl acetate/hexanes, to yield pure 2-(Furan-2-yl)acetamide as a solid.[1]

Visualizations

Reaction Scheme

The logical progression of the chemical transformation is illustrated below.

Caption: Reaction scheme for the synthesis of 2-(Furan-2-yl)acetamide.

Experimental Workflow

The overall experimental workflow for the synthesis is depicted in the following diagram.

Caption: Synthetic workflow for 2-(Furan-2-yl)acetamide.

References

• 1. benchchem.com [benchchem.com]

The Untapped Potential of 2-(Furan-2-yl)acetic Acid in Polymer Chemistry: An Application and Protocol Note

For Researchers, Scientists, and Drug Development Professionals

While the application of furan derivatives in polymer chemistry is a rapidly expanding field, direct utilization of 2-(Furan-2-yl)acetic acid as a monomer or significant polymer modifier is not extensively documented in current scientific literature. However, its unique chemical structure, featuring both a reactive furan ring and a carboxylic acid group, suggests significant untapped potential. This document provides a comprehensive overview of the current landscape of furan-based polymers, focusing on closely related and well-researched furan compounds to infer potential applications and experimental protocols for 2-(Furan-2-yl)acetic acid.

Inferred Applications and Future Research Directions

Based on the known reactivity of its functional groups, 2-(Furan-2-yl)acetic acid could theoretically be employed in several areas of polymer chemistry:

• Polyester Synthesis: The carboxylic acid moiety allows for its potential use as a co-monomer in the synthesis of polyesters through condensation polymerization with diols. This would incorporate the furan ring into the polymer backbone, potentially imparting unique thermal and mechanical properties.

• Polymer Modification: 2-(Furan-2-yl)acetic acid could be grafted onto polymers with hydroxyl or amine groups through esterification or amidation reactions. The pendant furan groups could then serve as sites for cross-linking via the Diels-Alder reaction, leading to the formation of thermosetting materials or hydrogels.

• Functional Coatings and Adhesives: Polymers modified with 2-(Furan-2-yl)acetic acid could exhibit enhanced adhesive properties due to the polarity of the furan ring and the potential for hydrogen bonding.

The Landscape of Furan-Based Polymers: A Contextual Overview

To understand the potential of 2-(Furan-2-yl)acetic acid, it is crucial to examine the successful applications of other furan derivatives in polymer chemistry, most notably 2,5-furandicarboxylic acid (FDCA), furfuryl alcohol, and 5-hydroxymethylfurfural (HMF). These compounds serve as renewable building blocks for a variety of polymers with advantageous properties.[1][2]

Furan-Based Polyesters: The Rise of PEF

Poly(ethylene furanoate) (PEF), a polyester synthesized from the FDCA monomer (derived from HMF), has emerged as a promising bio-based alternative to petroleum-derived poly(ethylene terephthalate) (PET).[1][3] PEF exhibits superior gas barrier properties, enhanced mechanical strength, and better thermal stability compared to PET, making it ideal for packaging applications.[1][3]

Table 1: Comparison of Thermal Properties of PEF and PET

Polymer	Glass Transition Temperature (Tg)	Melting Temperature (Tm)
PEF	~85-89 °C	~210-215 °C
PET	~70 °C	~250-260 °C
Data sourced from MDPI[3]

The synthesis of PEF is typically achieved through a two-stage melt polycondensation process involving an esterification step followed by a polycondensation step under high vacuum and temperature.[4]

Furan-Based Resins and Thermosets

Furfuryl alcohol, another key furan derivative, is widely used in the production of furan resins.[1] These resins are known for their excellent thermal and chemical resistance and find applications in coatings, adhesives, and composite materials.[1] The polymerization of furfuryl alcohol is typically acid-catalyzed.

Experimental Protocols: A Framework for Innovation

While specific protocols for the polymerization of 2-(Furan-2-yl)acetic acid are not established, the following hypothetical protocols are proposed based on standard polymerization techniques and the known reactivity of furan compounds.

Hypothetical Protocol 1: Synthesis of a Furan-Containing Polyester via Melt Polycondensation

This theoretical protocol outlines the synthesis of a copolyester using 2-(Furan-2-yl)acetic acid as a comonomer.

Materials:

• 2-(Furan-2-yl)acetic acid

• Adipic acid (or another dicarboxylic acid)

• Ethylene glycol

• Antimony trioxide (catalyst)

• Nitrogen gas (inert atmosphere)

Procedure:

• Charging the Reactor: A reaction vessel equipped with a mechanical stirrer, a condenser, and a nitrogen inlet is charged with a specific molar ratio of 2-(Furan-2-yl)acetic acid, adipic acid, and ethylene glycol. A catalytic amount of antimony trioxide is added.

• Esterification: The mixture is heated to 160-190°C under a slow stream of nitrogen. The reaction is maintained at this temperature for 2-4 hours to facilitate the esterification reaction, with water being removed through the condenser.

• Polycondensation: The temperature is gradually increased to 210-250°C, and the pressure is slowly reduced to create a high vacuum (<1 mbar). This stage facilitates the removal of excess ethylene glycol and drives the polymerization forward. The reaction is continued until a significant increase in viscosity is observed.

• Recovery: The resulting polymer is cooled under nitrogen and then extruded and pelletized for characterization.

Diagram 1: Hypothetical Workflow for Polyester Synthesis

Caption: Hypothetical workflow for synthesizing a furan-containing polyester.

Hypothetical Protocol 2: Modification of Poly(vinyl alcohol) with 2-(Furan-2-yl)acetic acid

This theoretical protocol describes the grafting of 2-(Furan-2-yl)acetic acid onto a pre-existing polymer.

Materials:

• Poly(vinyl alcohol) (PVA)

• 2-(Furan-2-yl)acetic acid

• N,N'-Dicyclohexylcarbodiimide (DCC) (coupling agent)

• 4-Dimethylaminopyridine (DMAP) (catalyst)

• Dimethyl sulfoxide (DMSO) (solvent)

• Diethyl ether (for precipitation)

Procedure:

• Dissolution: Dissolve Poly(vinyl alcohol) in DMSO at an elevated temperature (e.g., 80°C).

• Activation: In a separate flask, dissolve 2-(Furan-2-yl)acetic acid, DCC, and a catalytic amount of DMAP in DMSO. Stir at room temperature for 30 minutes to activate the carboxylic acid.

• Grafting Reaction: Add the activated 2-(Furan-2-yl)acetic acid solution dropwise to the PVA solution. Allow the reaction to proceed at room temperature for 24 hours under stirring.

• Purification: Precipitate the modified polymer by pouring the reaction mixture into an excess of diethyl ether. The precipitate is then filtered, washed with diethyl ether to remove unreacted reagents, and dried under vacuum.

Diagram 2: Proposed Pathway for PVA Modification

Caption: Proposed reaction pathway for grafting 2-(Furan-2-yl)acetic acid onto PVA.

Conclusion

While direct applications of 2-(Furan-2-yl)acetic acid in polymer chemistry are yet to be widely explored and documented, its chemical structure presents a compelling case for future research. By drawing parallels with other successful furan-based monomers, it is evident that 2-(Furan-2-yl)acetic acid holds promise for the development of novel bio-based polymers with unique properties. The hypothetical protocols provided herein offer a foundational framework for researchers to begin exploring the synthesis and modification of polymers using this intriguing furan derivative. Further investigation into its polymerization behavior and the properties of the resulting materials could unlock new possibilities in the realm of sustainable and functional polymers.

References

• 1. Furan Derivatives: Plant-Based Monomers for Sustainable Polymers [eureka.patsnap.com]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]

2-(Furan-2-yl)acetic Acid: A Versatile Precursor for the Synthesis of Novel Heterocyclic Compounds with Anticancer and Antimicrobial Potential

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction: 2-(Furan-2-yl)acetic acid is a readily available starting material that serves as a valuable and versatile precursor for the synthesis of a diverse range of novel heterocyclic compounds. The furan moiety is a privileged scaffold in medicinal chemistry, known to impart significant biological activity to molecules.[1] This document provides detailed application notes and experimental protocols for the synthesis of several classes of bioactive heterocycles, including thiazoles, pyrazoles, 1,3,4-oxadiazoles, and 1,2,4-triazoles, using 2-(furan-2-yl)acetic acid as the key starting material. The synthesized compounds have shown promise as anticancer and antimicrobial agents, making this synthetic platform highly relevant for drug discovery and development programs.

Key Synthetic Intermediates from 2-(Furan-2-yl)acetic Acid

The strategic conversion of 2-(furan-2-yl)acetic acid into key intermediates is the first step in the synthesis of the target heterocycles. The following diagram illustrates the workflow for preparing these crucial building blocks.

Caption: Synthetic routes from 2-(Furan-2-yl)acetic acid to key intermediates.

I. Synthesis of Novel Thiazole Derivatives

Thiazole-containing compounds are known to exhibit a wide range of pharmacological activities, including anticancer and antimicrobial effects.[1] The Hantzsch thiazole synthesis provides a reliable method for the construction of the thiazole ring.

Experimental Protocol: Synthesis of 2-Aryl-4-(furan-2-ylmethyl)thiazoles

Step 1: Synthesis of 2-Bromo-1-(furan-2-yl)ethanone

This protocol is adapted from general methods for the synthesis of α-haloketones from carboxylic acids.

• Acid Chloride Formation: In a round-bottom flask, suspend 2-(furan-2-yl)acetic acid (1.0 eq) in anhydrous dichloromethane. Slowly add thionyl chloride (1.5 eq) at room temperature under a nitrogen atmosphere. Heat the mixture to reflux for 1-2 hours until the evolution of gas ceases. Cool the mixture and remove the solvent and excess thionyl chloride under reduced pressure to yield crude 2-(furan-2-yl)acetyl chloride.

• Diazoketone Formation: Dissolve the crude 2-(furan-2-yl)acetyl chloride in anhydrous diethyl ether and cool to 0 °C. Slowly add a freshly prepared ethereal solution of diazomethane (2.2 eq) until a persistent yellow color is observed. Stir the reaction at 0 °C for 2-3 hours.

• Hydrobromination: Slowly add 48% aqueous hydrobromic acid (HBr) or a solution of HBr in acetic acid to the diazoketone solution at 0 °C until the yellow color disappears and gas evolution ceases. Stir for an additional 30 minutes.

• Work-up and Purification: Dilute the reaction mixture with diethyl ether and wash sequentially with water, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate) to afford 2-bromo-1-(furan-2-yl)ethanone.

Step 2: Hantzsch Thiazole Synthesis

• Reaction Setup: In a round-bottom flask, dissolve 2-bromo-1-(furan-2-yl)ethanone (1.0 eq) and a substituted thioamide (1.1 eq) in ethanol.

• Reaction Conditions: Reflux the reaction mixture for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: After completion, cool the reaction mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate. Extract the product with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate) to yield the desired 2-aryl-4-(furan-2-ylmethyl)thiazole.

Quantitative Data: Anticancer and Antimicrobial Activities of Furan-Thiazole Derivatives

The following table summarizes the reported biological activities of various furan-thiazole derivatives against different cancer cell lines and microbial strains.

Compound Class	Target	IC₅₀ / MIC (µM)	Reference
Furan-Thiazole Hybrids	MCF-7 (Breast Cancer)	2.57 - 15.3	[2]
HepG2 (Liver Cancer)	7.26 - 21.8	[2]
A549 (Lung Cancer)	0.452	[3]
S. aureus	15.63	[4]
E. coli	>100	[4]
C. albicans	15.63	[4]

II. Synthesis of Novel Pyrazole Derivatives

Pyrazole derivatives are another important class of heterocyclic compounds with diverse biological activities, including antimicrobial and anticancer properties.[5] A common synthetic route involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.

Experimental Protocol: Synthesis of 3-(Furan-2-ylmethyl)-5-aryl-1H-pyrazoles

Step 1: Synthesis of Ethyl 2-(furan-2-yl)acetate

• Esterification: In a round-bottom flask, dissolve 2-(furan-2-yl)acetic acid (1.0 eq) in absolute ethanol. Add a catalytic amount of concentrated sulfuric acid (H₂SO₄).

• Reaction Conditions: Reflux the mixture for 6-8 hours. Monitor the reaction by TLC.

• Work-up and Purification: After cooling, neutralize the reaction mixture with a saturated solution of sodium bicarbonate and extract with diethyl ether. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by distillation to obtain ethyl 2-(furan-2-yl)acetate.[6]

Step 2: Claisen Condensation to form a 1,3-Dicarbonyl Compound

• Enolate Formation: In a dry flask under a nitrogen atmosphere, add sodium ethoxide (1.1 eq) to anhydrous ethanol. To this solution, add a mixture of ethyl 2-(furan-2-yl)acetate (1.0 eq) and a substituted ethyl benzoate (1.0 eq).

• Reaction Conditions: Reflux the mixture for 8-12 hours.

• Work-up: Cool the reaction mixture and pour it into a mixture of ice and hydrochloric acid. Extract the product with diethyl ether. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 1-(furan-2-yl)-3-arylpropane-1,3-dione.

Step 3: Pyrazole Formation

• Cyclization: Dissolve the crude 1,3-dicarbonyl compound (1.0 eq) in ethanol and add hydrazine hydrate (1.2 eq).

• Reaction Conditions: Reflux the mixture for 4-6 hours.

• Work-up and Purification: Cool the reaction mixture and pour it into ice-water. Collect the precipitated solid by filtration, wash with water, and dry. Recrystallize the crude product from ethanol to yield the desired 3-(furan-2-ylmethyl)-5-aryl-1H-pyrazole.

Quantitative Data: Antimicrobial Activity of Furan-Pyrazole Derivatives

Compound Class	Target	MIC (µg/mL)	Reference
Nitrofuran-containing Pyrazoles	E. coli	6.25 - 25	[5]
S. aureus	3.125 - 12.5	[5]
P. aeruginosa	12.5 - 50	[5]
C. albicans	6.25 - 25	[5]

III. Synthesis of Novel 1,3,4-Oxadiazole and 1,2,4-Triazole Derivatives

2-(Furan-2-yl)acetohydrazide is a key intermediate for the synthesis of both 1,3,4-oxadiazole and 1,2,4-triazole ring systems. These heterocycles are known for their broad spectrum of biological activities.[7][8]

Experimental Protocol: Synthesis of 2-(Furan-2-ylmethyl)-5-substituted-1,3,4-oxadiazoles

Step 1: Synthesis of 2-(Furan-2-yl)acetohydrazide

• Acid Chloride Formation: Prepare 2-(furan-2-yl)acetyl chloride from 2-(furan-2-yl)acetic acid as described in the thiazole synthesis protocol.

• Hydrazinolysis: Dissolve the crude 2-(furan-2-yl)acetyl chloride in anhydrous tetrahydrofuran (THF) and cool to 0 °C. Slowly add a solution of hydrazine hydrate (2.0 eq) in THF. Stir the reaction mixture at room temperature for 4-6 hours.

• Work-up and Purification: Remove the solvent under reduced pressure. Add water to the residue and extract the product with ethyl acetate. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain crude 2-(furan-2-yl)acetohydrazide, which can be purified by recrystallization from ethanol.

Step 2: Oxadiazole Formation

• Reaction with Carboxylic Acid: A mixture of 2-(furan-2-yl)acetohydrazide (1.0 eq) and a substituted carboxylic acid (1.1 eq) in phosphorus oxychloride (POCl₃) is heated at reflux for 5-7 hours.

• Work-up and Purification: After cooling, the reaction mixture is carefully poured onto crushed ice and neutralized with a saturated sodium bicarbonate solution. The precipitated solid is filtered, washed with water, and dried. The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol or acetic acid) to give the desired 2-(furan-2-ylmethyl)-5-substituted-1,3,4-oxadiazole.

Experimental Protocol: Synthesis of 3-(Furan-2-ylmethyl)-5-substituted-4H-1,2,4-triazole-3-thiol

• Thiosemicarbazide Formation: Reflux a mixture of 2-(furan-2-yl)acetohydrazide (1.0 eq) and ammonium thiocyanate (1.2 eq) in ethanol for 8-10 hours. Cool the reaction mixture and pour it into ice-water to precipitate the thiosemicarbazide derivative.

• Cyclization: Suspend the thiosemicarbazide derivative in an aqueous solution of sodium hydroxide (8%) and reflux for 4-6 hours. Cool the mixture, and acidify with dilute hydrochloric acid to precipitate the product. Filter the solid, wash with water, and recrystallize from ethanol to yield the desired 3-(furan-2-ylmethyl)-5-substituted-4H-1,2,4-triazole-3-thiol.

Quantitative Data: Biological Activities of Furan-Oxadiazole and Furan-Triazole Derivatives

Compound Class	Target	IC₅₀ / MIC (µM)	Reference
Benzofuran-Oxadiazole Hybrids	A549 (Lung Cancer)	6.3	[9]
Furan-Triazole Derivatives	HCT-116 (Colon Cancer)	Moderate Activity	[8]
M. tuberculosis	92% inhibition at 250 µg/mL	[10]

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the general synthetic strategies and a common biological evaluation workflow.

Caption: Overview of synthetic pathways to different heterocyclic cores.

Caption: Standard workflow for determining the in vitro anticancer activity.

Conclusion: 2-(Furan-2-yl)acetic acid provides a versatile and cost-effective entry point for the synthesis of a wide array of novel heterocyclic compounds. The protocols outlined in this document offer robust methods for accessing thiazole, pyrazole, 1,3,4-oxadiazole, and 1,2,4-triazole derivatives. The promising anticancer and antimicrobial activities reported for analogous compounds underscore the potential of this synthetic platform in the discovery of new therapeutic agents. Further optimization of these scaffolds and in-depth biological evaluation are warranted to explore their full therapeutic potential.

References

• 1. An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ethyl 2-(furan-2-yl)acetate | C8H10O3 | CID 11252124 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Synthetic Approaches and Pharmacological Activity of 1,3,4-Oxadiazoles: A Review of the Literature from 2000–2012 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jazanu.edu.sa [jazanu.edu.sa]
• 9. Exploring the Synergistic Anticancer Potential of Benzofuran–Oxadiazoles and Triazoles: Improved Ultrasound- and Microwave-Assisted Synthesis, Molecular Docking, Hemolytic, Thrombolytic and Anticancer Evaluation of Furan-Based Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biological activity of oxadiazole and thiadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Enzymatic Reactions Involving 2-(Furan-2-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the enzymatic synthesis of esters and amides derived from 2-(furan-2-yl)acetic acid. The furan moiety is a crucial heterocyclic scaffold found in numerous biologically active molecules, making its derivatives valuable building blocks in medicinal chemistry and drug discovery. Enzymatic catalysis offers a green and highly selective alternative to traditional chemical synthesis for creating diverse libraries of these compounds.

This document focuses on the application of lipases, particularly Candida antarctica lipase B (CAL-B), a versatile and widely used biocatalyst for esterification and amidation reactions under mild conditions.[1] While specific kinetic data for 2-(furan-2-yl)acetic acid are not extensively reported, the provided protocols are adapted from established methods for structurally related furan derivatives and other carboxylic acids, offering a robust starting point for experimental work.

Data Presentation: Optimized Reaction Conditions for Lipase-Catalyzed Reactions of Furan Derivatives

The following tables summarize key experimental conditions from literature for lipase-catalyzed reactions on furan-containing substrates, which can serve as a basis for optimizing reactions with 2-(furan-2-yl)acetic acid.

Table 1: Lipase-Catalyzed Esterification of Furfuryl Alcohol Adapted from a study on solvent-free esterification of furan-containing chemicals.

Parameter	Optimal Value	Reference
Enzyme	Immobilized Lipase	[2]
Substrates	Furfuryl Alcohol, Acyl Donor	[2]
Molar Ratio (Alcohol:Acyl Donor)	1:2	[2]
Temperature	50 °C	[2]
Catalyst Loading	30 mg in 3 mL of non-aqueous media	[2]
Solvent	Toluene (or solvent-free)	[2]
Reaction Time	3 hours	[2]
Achieved Yield	99.98%	[2]

Table 2: CALB-Catalyzed Amidation of Carboxylic Acids Adapted from a study on a sustainable enzymatic method for amide bond formation.

Parameter	Optimal Value	Reference
Enzyme	Candida antarctica lipase B (CALB)	[3]
Substrates	Carboxylic Acid, Primary/Secondary Amine	[3]
Molar Ratio (Acid:Amine)	1:1	[3]
Temperature	60 °C	[3]
Solvent	Cyclopentyl methyl ether (CPME)	[3]
Additives	Molecular Sieves (3 Å)	[3]
Substrate Concentration	920 mM	[3]
Reaction Time	90 minutes	[3]
Achieved Conversion	>92%	[3]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general enzymatic mechanism for lipase-catalyzed reactions and the experimental workflows for the synthesis of esters and amides from 2-(furan-2-yl)acetic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Esterification of 2-(Furan-2-yl)acetic Acid

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for the esterification of 2-(Furan-2-yl)acetic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the esterification of 2-(Furan-2-yl)acetic acid?

A1: The most common and applicable methods for the esterification of 2-(Furan-2-yl)acetic acid are the Fischer-Speier esterification and the Steglich esterification. Fischer esterification involves reacting the carboxylic acid with an alcohol in the presence of a strong acid catalyst, such as sulfuric acid. Steglich esterification is a milder method that uses a coupling agent, like dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP), at room temperature.

Q2: What are the main challenges when esterifying 2-(Furan-2-yl)acetic acid?

A2: The primary challenge is the acid sensitivity of the furan ring. Under strong acidic conditions and elevated temperatures, the furan ring can undergo acid-catalyzed polymerization or ring-opening, leading to the formation of colored byproducts and a reduction in the desired ester yield.

Q3: How can I minimize the degradation of the furan ring during esterification?

A3: To minimize degradation, it is recommended to use the mildest possible reaction conditions. This can include using a less corrosive acid catalyst or a non-acidic method like the Steglich esterification. Keeping the reaction temperature as low as possible and minimizing the reaction time are also crucial.

Q4: How can I improve the yield of the esterification reaction?

A4: According to Le Châtelier's principle, the yield of this equilibrium reaction can be increased by either using a large excess of the alcohol reactant or by removing the water produced during the reaction. Water can be removed by azeotropic distillation using a Dean-Stark apparatus or by adding a dehydrating agent to the reaction mixture.

Q5: What is a suitable method for purifying the resulting 2-(Furan-2-yl)acetate ester?

A5: Purification can typically be achieved through a standard aqueous workup to remove the acid catalyst and excess alcohol, followed by distillation under reduced pressure. If non-volatile impurities are present, column chromatography on silica gel is an effective purification method.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or No Product Yield	1. Incomplete Reaction: The reaction may not have reached equilibrium or completion.	1a. Extend Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) and continue until the starting material is consumed. 1b. Increase Temperature: Cautiously increase the reaction temperature in small increments. Be mindful that higher temperatures can promote furan ring degradation.
2. Catalyst Inactivity: The acid catalyst may be old or hydrated, reducing its effectiveness.	2. Use Fresh Catalyst: Ensure the acid catalyst is fresh and anhydrous.
3. Water Inhibition: The presence of water, either from wet reagents or as a reaction byproduct, can shift the equilibrium back towards the starting materials.	3a. Use Anhydrous Reagents: Ensure all glassware, solvents, and reagents are thoroughly dried before use. 3b. Remove Water: Employ a Dean-Stark apparatus for azeotropic removal of water during the reaction.
Dark Brown or Black Reaction Mixture	1. Furan Ring Decomposition: The furan ring is likely degrading or polymerizing under the reaction conditions.	1a. Lower Reaction Temperature: Operate at the lowest effective temperature. 1b. Use a Milder Catalyst: Consider replacing a strong acid like sulfuric acid with a milder one, or switch to a non-acidic method like Steglich esterification. 1c. Reduce Reaction Time: Minimize the time the reaction is exposed to heat and acid.
Difficult Product Isolation/Purification	1. Emulsion during Workup: The presence of acidic or basic residues can lead to the formation of emulsions during aqueous extraction.	1. Neutralize Carefully: Ensure the reaction mixture is fully neutralized before extraction. The addition of brine (saturated NaCl solution) can help to break up emulsions.
2. Co-distillation with Impurities: Byproducts with similar boiling points to the desired ester can make purification by distillation challenging.	2. Column Chromatography: If distillation is ineffective, purify the crude product using silica gel column chromatography.

Data Presentation

The following tables provide illustrative data for the esterification of 2-(Furan-2-yl)acetic acid under various conditions. This data is based on typical results for similar esterification reactions and is intended for demonstrative purposes.

Table 1: Illustrative Yields for Fischer Esterification with Different Alcohols

Alcohol	Catalyst (mol%)	Temperature (°C)	Time (h)	Illustrative Yield (%)
Methanol	H₂SO₄ (5%)	65	6	85
Ethanol	H₂SO₄ (5%)	78	8	82
n-Propanol	H₂SO₄ (5%)	97	10	78
Isopropanol	H₂SO₄ (5%)	82	12	65

Table 2: Illustrative Comparison of Catalysts for the Synthesis of Ethyl 2-(Furan-2-yl)acetate

Catalyst	Catalyst Loading	Temperature (°C)	Time (h)	Illustrative Yield (%)
Sulfuric Acid (H₂SO₄)	5 mol%	78	8	82
p-Toluenesulfonic Acid (p-TsOH)	5 mol%	78	10	79
Amberlyst-15	20 wt%	78	12	75
Steglich (DCC/DMAP)	1.1 eq / 0.1 eq	Room Temp	4	92

Experimental Protocols

Protocol 1: Fischer Esterification of 2-(Furan-2-yl)acetic Acid with Ethanol

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-(Furan-2-yl)acetic acid (1.0 eq).

• Reagent Addition: Add a large excess of anhydrous ethanol (e.g., 10 eq or as the solvent).

• Catalyst Addition: While stirring, slowly add a catalytic amount of concentrated sulfuric acid (e.g., 2-5 mol%).

• Reaction: Heat the mixture to a gentle reflux (approximately 78°C) and maintain for 6-12 hours. Monitor the reaction's progress by TLC.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Remove the excess ethanol under reduced pressure using a rotary evaporator.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and transfer to a separatory funnel.

  • Wash the organic layer sequentially with water, a saturated sodium bicarbonate solution (to neutralize the acid), and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the organic solvent to obtain the crude product. Purify the crude ester by vacuum distillation.

Protocol 2: Steglich Esterification of 2-(Furan-2-yl)acetic Acid with Benzyl Alcohol

• Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-(Furan-2-yl)acetic acid (1.0 eq), benzyl alcohol (1.1 eq), and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq) in anhydrous dichloromethane (DCM).

• Reagent Addition: Cool the solution to 0°C in an ice bath. Add a solution of N,N'-dicyclohexylcarbodiimide (DCC, 1.1 eq) in anhydrous DCM dropwise to the stirred mixture.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 4-6 hours. A white precipitate of dicyclohexylurea (DCU) will form.

• Workup:

  • Filter off the DCU precipitate and wash it with a small amount of cold DCM.

  • Combine the filtrates and wash sequentially with 0.5 M HCl, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure. Purify the resulting crude ester by column chromatography on silica gel.

Visualizations

Caption: General experimental workflow for the esterification of 2-(Furan-2-yl)acetic acid.

Caption: Troubleshooting flowchart for addressing low yield in the esterification of 2-(Furan-2-yl)acetic acid.

Purification challenges of "2-(Furan-2-yl)acetic acid" and solutions

Welcome to the technical support center for the purification of 2-(Furan-2-yl)acetic acid. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in crude 2-(Furan-2-yl)acetic acid?

A1: Common impurities can include unreacted starting materials, byproducts from the synthesis, and residual inorganic salts.[1] Structurally similar furanic compounds, such as 5-formyl-2-furancarboxylic acid (FFCA) in related furan derivatives, can also be present and act as chain terminators in polymerization reactions.[2] Additionally, colored impurities, often resulting from degradation or side reactions, are a frequent issue.[1][2]

Q2: My final product has a yellow or brown tint. How can I remove colored impurities?

A2: The most common method for removing colored impurities is treatment with activated carbon (also known as charcoal or Norite).[1][3] This is typically done by adding a small amount of activated carbon to a hot solution of the crude product, boiling for a short period, and then performing a hot gravity filtration to remove the carbon, which adsorbs the colored molecules.[3]

Q3: I'm having trouble getting my 2-(Furan-2-yl)acetic acid to crystallize. What should I do?

A3: Difficulty in crystallization can arise from several factors:

• Too much solvent: If the solution is not saturated, crystals will not form. You can try to boil off some of the solvent to increase the concentration.[4]

• Supersaturation: The solution may be supersaturated and require initiation. Try scratching the inside of the flask with a glass rod or adding a seed crystal of pure 2-(Furan-2-yl)acetic acid.[5]

• Cooling too quickly: Rapid cooling can sometimes lead to the formation of an oil rather than crystals. Allow the solution to cool slowly to room temperature before placing it in an ice bath.[6]

Q4: What is the expected melting point for pure 2-(Furan-2-yl)acetic acid?

A4: The reported melting point for 2-(Furan-2-yl)acetic acid is in the range of 65-69 °C.[7][8][9] A broad melting point range or a melting point lower than this indicates the presence of impurities.

Q5: Is 2-(Furan-2-yl)acetic acid sensitive to heat?

A5: Furan derivatives can be susceptible to thermal degradation. For instance, the related 2-furoic acid undergoes decarboxylation at temperatures around 140-160 °C.[10][11] While 2-(Furan-2-yl)acetic acid is stable at typical reflux temperatures for recrystallization, prolonged exposure to high heat should be avoided. Distillation, if used, should be performed under reduced pressure to lower the boiling point.[1]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the purification process.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield After Recrystallization	- Using too much solvent, leaving the product in the mother liquor.- Premature crystallization during hot filtration.- Washing crystals with a solvent at room temperature.	- Use the minimum amount of hot solvent required to dissolve the solid.[4]- Preheat the filtration apparatus (funnel, filter paper, and receiving flask) to prevent cooling.[3]- Wash the collected crystals with a minimal amount of ice-cold solvent.[12]
Product "Oils Out" During Cooling	- The boiling point of the solvent is higher than the melting point of the compound.- The solution is cooling too rapidly.- High concentration of impurities depressing the melting point.	- Choose a solvent with a lower boiling point.- Allow the solution to cool slowly to room temperature before placing it in an ice bath.[6]- Attempt to purify a smaller batch or use a different purification method like column chromatography first.
Persistent Color After Charcoal Treatment	- Insufficient amount of activated carbon used.- The colored impurity is not effectively adsorbed by carbon.- The compound itself is degrading due to excessive heat.	- Increase the amount of activated carbon slightly (e.g., 1-2% by weight of the sample).[3]- Consider an alternative purification method such as column chromatography.- Minimize the time the solution is kept at boiling temperature.
Poor Separation in Column Chromatography	- Incorrect solvent system (eluent).- Column overloading.- Cracks or channels in the stationary phase.	- Perform thin-layer chromatography (TLC) first to determine an optimal solvent system.- Use an appropriate ratio of sample to stationary phase (typically 1:20 to 1:100 by weight).- Pack the column carefully to ensure a uniform and compact bed.

Data Summary

Table 1: Physicochemical Properties of 2-(Furan-2-yl)acetic Acid

Property	Value	Reference(s)
Molecular Formula	C₆H₆O₃	[13][14]
Molecular Weight	126.11 g/mol	[9][13]
Appearance	White to yellow powder or crystals	[7][8]
Melting Point	65-69 °C	[9]
Purity (Typical Commercial)	>98.0% (GC)	[7][8]
CAS Number	2745-26-8	[9][13]

Experimental Protocols

Protocol 1: Recrystallization from an Aqueous Solution

This protocol is a general guideline for recrystallization, a common and effective purification technique.[6]

• Solvent Selection: Place a small amount of crude 2-(Furan-2-yl)acetic acid in a test tube and add a few drops of water. Heat the mixture. If the compound dissolves when hot but is sparingly soluble when cold, water is a suitable solvent.

• Dissolution: Transfer the crude solid to an Erlenmeyer flask. Add a minimal amount of boiling water in portions while heating the flask until the solid is completely dissolved.[4]

• Decolorization (if necessary): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated carbon (about 1-2% of the solid's weight) and swirl.[3]

• Hot Gravity Filtration: Bring the solution back to a boil briefly. If carbon was added, or if there are insoluble impurities, perform a hot gravity filtration using a pre-heated funnel to remove the solid impurities.[3]

• Crystallization: Cover the flask and allow the clear filtrate to cool slowly to room temperature. Once it has reached room temperature, place the flask in an ice bath to maximize crystal formation.[5]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[6]

• Washing: Wash the crystals with a small amount of ice-cold water to remove any remaining soluble impurities.[12]

• Drying: Allow the crystals to dry completely on the filter paper with continued suction, then transfer them to a watch glass to air dry.

Protocol 2: High-Performance Liquid Chromatography (HPLC)

HPLC can be used for both analytical purity checks and preparative purification.[13][15]

• Column: A reverse-phase column such as a Newcrom R1 is suitable.[13][15]

• Mobile Phase: A simple mobile phase can consist of acetonitrile (MeCN), water, and an acid modifier like phosphoric acid.[13][15] For mass spectrometry (MS) compatibility, formic acid should be used instead of phosphoric acid.[13]

• Sample Preparation: Dissolve a small amount of the 2-(Furan-2-yl)acetic acid in the mobile phase.

• Injection and Elution: Inject the sample onto the column and elute with the mobile phase. The separation of compounds is based on their differential partitioning between the stationary and mobile phases.

• Detection: Monitor the eluent using a UV detector. 2-(Furan-2-yl)acetic acid should show a distinct peak.

• Fraction Collection (for preparative HPLC): Collect the fractions corresponding to the main peak. Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified compound.

Visual Guides

Caption: General workflow for the purification of 2-(Furan-2-yl)acetic acid.

Caption: Troubleshooting guide for common crystallization problems.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]
• 3. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 4. chem.ualberta.ca [chem.ualberta.ca]
• 5. m.youtube.com [m.youtube.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 2-(Furan-2-yl)acetic Acid | 2745-26-8 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 8. 2-(Furan-2-yl)acetic Acid | 2745-26-8 | TCI AMERICA [tcichemicals.com]
• 9. 2-Furanacetic acid 97 2745-26-8 [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. people.chem.umass.edu [people.chem.umass.edu]
• 13. Furan-2-acetic acid | SIELC Technologies [sielc.com]
• 14. Furan-2-acetic acid | C6H6O3 | CID 75974 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Separation of Furan-2-acetic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Synthesis of 2-(Furan-2-yl)acetic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 2-(Furan-2-yl)acetic acid synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to produce 2-(Furan-2-yl)acetic acid?

A1: The primary synthetic strategies for 2-(Furan-2-yl)acetic acid include:

• The Willgerodt-Kindler reaction starting from 2-acetylfuran. This two-step process involves the formation of a thioamide followed by hydrolysis.

• Oxidation of 2-(furan-2-yl)ethanol. This route requires the initial synthesis or sourcing of the corresponding alcohol, which is then oxidized to the carboxylic acid.

• Hydrolysis of 2-(furan-2-yl)acetonitrile. This classic approach involves the synthesis of the nitrile precursor, typically from furfuryl chloride, followed by hydrolysis.

Q2: My furan-containing starting materials and intermediates often decompose, turning dark and forming polymers. How can I prevent this?

A2: The furan ring is sensitive to strong acids and high temperatures, which can lead to polymerization and the formation of intractable tars. To mitigate this, consider the following:

• Use milder catalysts and reagents where possible.

• Maintain low to moderate reaction temperatures.

• Use freshly distilled furan and its derivatives to remove any peroxides that might initiate polymerization.

• Work under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Q3: What are the best practices for purifying the final 2-(Furan-2-yl)acetic acid product?

A3: Purification of 2-(Furan-2-yl)acetic acid, a solid at room temperature, is typically achieved through recrystallization. Suitable solvent systems include water or mixtures of ethyl acetate and hexanes. Column chromatography on silica gel can also be employed for higher purity, using a solvent system such as ethyl acetate/hexanes.

Troubleshooting Guides and Synthetic Protocols

Below are detailed troubleshooting guides for the three main synthetic routes. Each guide includes a detailed experimental protocol, a table of quantitative data for yield optimization, and a troubleshooting section in a question-and-answer format.

Route 1: Willgerodt-Kindler Reaction of 2-Acetylfuran

This two-step route first converts 2-acetylfuran to N-(2-(furan-2-yl)acetyl)morpholine (a thioamide) via the Willgerodt-Kindler reaction, followed by hydrolysis to yield the desired carboxylic acid.

Experimental Workflow: Willgerodt-Kindler Route

Caption: Workflow for the synthesis of 2-(Furan-2-yl)acetic acid via the Willgerodt-Kindler reaction.

Detailed Experimental Protocol

Step 1: Synthesis of N-(2-(furan-2-yl)thioacetyl)morpholine

• In a round-bottom flask, combine 2-acetylfuran (1 eq.), morpholine (2-3 eq.), and elemental sulfur (2-3 eq.).[1]

• The mixture can be heated conventionally under reflux or subjected to microwave irradiation for a shorter reaction time.[2]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, cool the reaction mixture and purify the crude thioamide by column chromatography on silica gel (e.g., using a hexane-ether gradient).

Step 2: Hydrolysis to 2-(Furan-2-yl)acetic acid

• Dissolve the purified thioamide in a suitable solvent such as ethanol.

• Add an aqueous solution of a strong base (e.g., sodium hydroxide) and heat the mixture to reflux.[3]

• Monitor the hydrolysis by TLC until the starting material is consumed.

• Cool the reaction mixture and acidify with a mineral acid (e.g., HCl) to a pH of approximately 2-3.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 2-(Furan-2-yl)acetic acid.

• Purify the crude product by recrystallization.

Data Presentation: Optimization of Willgerodt-Kindler Reaction

Parameter	Condition A	Condition B	Condition C
Substrate	p-Methoxyacetophenone	Acetophenone	p-Chloroacetophenone
Sulfur (eq.)	2	3	2
Morpholine (eq.)	3	4	3
Temperature (°C)	120	130	140
Time (h)	2	1.5	2.5
Yield of Thioamide (%)	95	86	92

Note: Data is for analogous acetophenones and serves as a starting point for optimization.[4]

Troubleshooting Guide: Willgerodt-Kindler Route

Q: The yield of my thioamide is low, and the reaction mixture is a complex mess. What could be the issue?

A: Low yields and side product formation in the Willgerodt-Kindler reaction can be due to several factors.[4]

• Suboptimal Temperature: The reaction is temperature-sensitive. Too low, and the reaction may not proceed; too high, and decomposition can occur. It is crucial to optimize the temperature for 2-acetylfuran.

• Incorrect Stoichiometry: The molar ratios of sulfur and morpholine to the ketone are critical. An excess of both is generally required.

• Reaction Time: Prolonged reaction times at high temperatures can lead to degradation of the furan ring. Monitor the reaction closely and stop it once the starting material is consumed.

Q: The hydrolysis of the thioamide is incomplete or very slow. How can I improve this step?

A: Incomplete hydrolysis can be addressed by:

• Increasing the concentration of the base or acid used for hydrolysis.

• Extending the reflux time.

• Adding a co-solvent to improve the solubility of the thioamide.

Route 2: Oxidation of 2-(Furan-2-yl)ethanol

This route involves the oxidation of a primary alcohol to a carboxylic acid. 2-(Furan-2-yl)ethanol can be synthesized from furfural via a Grignard reaction or by reduction of 2-acetylfuran.[5]

Experimental Workflow: Oxidation Route

Caption: Workflow for the synthesis of 2-(Furan-2-yl)acetic acid via oxidation of 2-(furan-2-yl)ethanol.

Detailed Experimental Protocol

Step 1: Synthesis of 2-(Furan-2-yl)ethanol (from Furfural)

• Prepare a Grignard reagent (e.g., methylmagnesium bromide) in anhydrous diethyl ether or THF.

• Cool the Grignard solution to 0 °C and add a solution of freshly distilled furfural in the same anhydrous solvent dropwise, maintaining the temperature below 10 °C.[5]

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Separate the organic layer, extract the aqueous layer with ether, combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure and purify the crude alcohol by vacuum distillation.

Step 2: Oxidation to 2-(Furan-2-yl)acetic acid (using Jones Reagent)

• Dissolve 2-(furan-2-yl)ethanol in acetone and cool the solution in an ice bath.

• Prepare the Jones reagent by dissolving chromium trioxide in a mixture of concentrated sulfuric acid and water.[6]

• Slowly add the Jones reagent to the alcohol solution with vigorous stirring, maintaining the temperature below 20 °C.[7]

• The reaction is typically rapid and is indicated by a color change from orange to green.

• After the addition is complete, stir for an additional 30 minutes.

• Quench the reaction by adding isopropanol until the green color persists.

• Filter the mixture to remove chromium salts and concentrate the filtrate.

• Extract the aqueous residue with an organic solvent, dry the organic layer, and remove the solvent to yield the crude carboxylic acid.

• Purify by recrystallization.

Data Presentation: Comparison of Oxidation Methods for Primary Alcohols

Oxidizing Agent	Typical Yield (%)	Reaction Conditions	Advantages	Disadvantages
Jones Reagent (CrO₃/H₂SO₄)	70-90	Acetone, 0-20 °C	Inexpensive, high yield	Toxic chromium waste
TEMPO/NaOCl	up to 95[8]	CH₂Cl₂/H₂O, 0 °C to RT	High yield, mild conditions	More expensive reagents
KMnO₄	Variable	Basic aqueous solution	Inexpensive	Can cleave the furan ring

Troubleshooting Guide: Oxidation Route

Q: The yield of my oxidation is low, and I observe significant tar formation.

A: This is likely due to the harsh, acidic conditions of the Jones oxidation degrading the furan ring.

• Control the temperature carefully: Keep the reaction temperature low during the addition of the Jones reagent.

• Consider a milder oxidizing agent: A TEMPO-catalyzed oxidation is a high-yielding and much milder alternative that is less likely to cause decomposition.[8]

• Ensure the starting alcohol is pure: Impurities in the 2-(furan-2-yl)ethanol can lead to side reactions.

Q: The oxidation stops at the aldehyde stage.

A: Incomplete oxidation to the carboxylic acid can occur if:

• Insufficient oxidizing agent is used: Ensure you are using the correct stoichiometry for the conversion of a primary alcohol to a carboxylic acid.[9]

• Anhydrous conditions are inadvertently used: The presence of water is necessary for the intermediate aldehyde to form a hydrate, which is then further oxidized.[6]

Route 3: Hydrolysis of 2-(Furan-2-yl)acetonitrile

This route involves the preparation of the nitrile precursor, followed by hydrolysis to the carboxylic acid.

Experimental Workflow: Nitrile Hydrolysis Route

Caption: Workflow for the synthesis of 2-(Furan-2-yl)acetic acid via nitrile hydrolysis.

Detailed Experimental Protocol

Step 1: Synthesis of 2-(Furan-2-yl)acetonitrile

• Prepare furfuryl chloride from furfuryl alcohol using a suitable chlorinating agent (e.g., thionyl chloride). Caution: Furfuryl chloride is unstable and should be used immediately.

• In a flask equipped with a stirrer, add a solution of sodium cyanide in a polar aprotic solvent like DMSO.

• Slowly add the freshly prepared furfuryl chloride to the cyanide solution, maintaining a low temperature.

• After the addition, allow the reaction to stir at room temperature until completion (monitored by TLC or GC).

• Pour the reaction mixture into water and extract with an organic solvent.

• Wash the organic layer, dry, and remove the solvent. The crude nitrile can be purified by vacuum distillation.

Step 2: Hydrolysis to 2-(Furan-2-yl)acetic acid

• Combine the 2-(furan-2-yl)acetonitrile with an aqueous solution of a strong acid (e.g., sulfuric acid) or a strong base (e.g., sodium hydroxide).

• Heat the mixture to reflux for several hours.

• Monitor the reaction for the disappearance of the nitrile and the intermediate amide.

• If using basic hydrolysis, cool the reaction and acidify to precipitate the carboxylic acid. If using acidic hydrolysis, cool the mixture and extract the product.

• Collect the crude product by filtration or extraction and purify by recrystallization.

Data Presentation: Comparison of Hydrolysis Conditions

Hydrolysis Type	Reagents	Conditions	Advantages	Disadvantages
Acidic	H₂SO₄/H₂O	Reflux	Direct isolation of the acid	Furan ring is sensitive to strong acid
Basic	NaOH/H₂O	Reflux	Less degradation of furan ring	Requires a separate acidification step

Troubleshooting Guide: Nitrile Hydrolysis Route

Q: The hydrolysis reaction stops at the amide intermediate.

A: The formation of 2-(furan-2-yl)acetamide as a major byproduct indicates incomplete hydrolysis.

• Increase the reaction time and/or temperature.

• Use a higher concentration of the acid or base.

• For acidic hydrolysis, ensure sufficient water is present in the reaction mixture.

Q: The yield is low due to the decomposition of the starting materials.

A: The instability of furfuryl chloride and the sensitivity of the furan ring are key challenges.

• Use freshly prepared furfuryl chloride for the best results in the nitrile synthesis step.

• Opt for basic hydrolysis as it is generally milder towards the furan ring compared to strong acidic conditions.

• Carefully control the temperature during both the nitrile formation and hydrolysis steps.

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. znaturforsch.com [znaturforsch.com]
• 3. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 4. scispace.com [scispace.com]
• 5. benchchem.com [benchchem.com]
• 6. Jones Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 7. Jones oxidation - Sciencemadness Wiki [sciencemadness.org]
• 8. benchchem.com [benchchem.com]
• 9. Jones oxidation - Wikipedia [en.wikipedia.org]

Technical Support Center: Amide Coupling of 2-(Furan-2-yl)acetic acid

This guide provides troubleshooting advice and answers to frequently asked questions for the amide coupling of 2-(Furan-2-yl)acetic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low or no product formation in the amide coupling of 2-(Furan-2-yl)acetic acid?

Low or no product formation can stem from several factors:

• Incomplete activation of the carboxylic acid: The chosen coupling reagent may not be potent enough to efficiently activate the 2-(Furan-2-yl)acetic acid.

• Poor nucleophilicity of the amine: The amine substrate may be sterically hindered or electronically deactivated, reducing its ability to react with the activated acid.[1]

• Degradation of reagents: Coupling reagents and anhydrous solvents can degrade if not stored and handled properly under inert conditions.

• Suboptimal reaction conditions: Incorrect solvent, temperature, or reaction time can lead to poor yields.

Q2: Which coupling reagents are most effective for this type of reaction?

A variety of coupling agents can be used.[1] For challenging couplings, especially with hindered amines, more powerful onium-salt reagents are recommended.[2]

• Carbodiimides: EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) is a common choice due to its water-soluble urea byproduct, which simplifies purification.[1][3] DCC (dicyclohexylcarbodiimide) is also effective, but its byproduct is insoluble and must be filtered off.[3]

• Onium Salts: HATU, HBTU, and PyBOP are highly efficient reagents, often leading to higher yields and faster reaction times, particularly for difficult couplings.[1][3][4] They are also known to suppress side reactions.

Q3: What is the role of additives like HOBt and HOAt?

Additives such as HOBt (1-hydroxybenzotriazole) and HOAt (1-hydroxy-7-azabenzotriazole) are often used in conjunction with carbodiimide coupling reagents.[1] Their primary roles are to:

• Suppress racemization, which is crucial when coupling chiral amines or acids.[1]

• Increase reaction rates and yields by forming a more reactive activated ester intermediate.

• Minimize certain side reactions.

Q4: How can I avoid common side reactions?

A potential side reaction is the formation of a guanidinium byproduct when using uronium/aminium-type coupling reagents (like HBTU, HATU). To minimize this, it is crucial to control the order of addition of reagents; the carboxylic acid should be activated before the amine is introduced.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Product Formation	Incomplete activation of the carboxylic acid.	Switch to a more powerful coupling agent like HATU or PyBOP.[1] Alternatively, convert the carboxylic acid to the more reactive acyl chloride first.[1]
Poor nucleophilicity of the amine.	Increase the reaction temperature or prolong the reaction time.[5] Consider using a catalyst like DMAP (4-dimethylaminopyridine), but be mindful of potential racemization.
Degradation of reagents.	Ensure all reagents are fresh and anhydrous solvents are properly dried. Handle reagents under an inert atmosphere (e.g., nitrogen or argon).
Presence of Multiple Byproducts	Side reactions with the coupling reagent.	If using an onium salt, ensure the carboxylic acid is pre-activated before adding the amine.
Reaction with impurities.	Purify starting materials before the reaction.
Racemization of a Chiral Center	Inappropriate coupling reagent or conditions.	Use coupling agents known for low racemization, such as HATU or COMU.[1] The addition of HOBt or HOAt can help suppress racemization when using carbodiimides.[1] Lowering the reaction temperature can also be beneficial.
Difficulty in Product Purification	Insoluble byproducts.	If using DCC, the dicyclohexylurea (DCU) byproduct is insoluble in many organic solvents and can often be removed by filtration.
Water-soluble byproducts.	When using EDC, the byproduct is water-soluble and can be removed with an aqueous workup.[1]

Experimental Protocols

Protocol 1: Amidation using a Carbodiimide Coupling Agent (EDC/HOBt)

• Dissolve 2-(Furan-2-yl)acetic acid (1.0 eq.) and HOBt (1.2 eq.) in an anhydrous solvent such as DMF or DCM.

• Cool the solution to 0°C in an ice bath.

• Add the desired amine (1.1 eq.) to the mixture.

• Add EDC (1.2 eq.) portion-wise to the reaction, maintaining the temperature at 0°C.

• Allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature.

• Monitor the reaction progress using TLC or LC-MS.

• Upon completion, perform an aqueous work-up by diluting with an organic solvent (e.g., ethyl acetate) and washing sequentially with a weak acid (e.g., 0.1 M HCl), a weak base (e.g., saturated NaHCO₃ solution), and brine.[6]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: Amidation using an Onium Salt Coupling Agent (HATU)

• Dissolve 2-(Furan-2-yl)acetic acid (1.0 eq.) in anhydrous DMF.

• Add HATU (1.1 eq.) and a non-nucleophilic base such as DIPEA (2.0 eq.) to the solution and stir for a few minutes to pre-activate the acid.

• Add the amine (1.1 eq.) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, perform an aqueous work-up as described in Protocol 1.

• Dry, concentrate, and purify the product as needed.

Protocol 3: Amidation via Acyl Chloride Formation

Step A: Formation of 2-(Furan-2-yl)acetyl chloride

• In a fume hood, carefully add thionyl chloride (2.0-3.0 eq.) to 2-(Furan-2-yl)acetic acid (1.0 eq.) at 0°C. A catalytic amount of DMF can be added.[1]

• Allow the mixture to warm to room temperature and then heat to reflux for 1-2 hours until the evolution of gas ceases.[1]

• Remove the excess thionyl chloride by distillation or under reduced pressure. The crude 2-(Furan-2-yl)acetyl chloride can often be used directly in the next step.[7]

Step B: Amidation

• Dissolve the amine (1.0 eq.) and a base such as triethylamine or pyridine (1.5 eq.) in an anhydrous solvent like DCM.[1]

• Cool the amine solution to 0°C.

• Slowly add the crude 2-(Furan-2-yl)acetyl chloride to the cooled amine solution.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, perform an aqueous work-up.[1]

• Purify the final product by column chromatography or recrystallization.

Data Presentation

Table 1: Comparison of Common Coupling Reagents for Amide Synthesis

Coupling System	Solvent	Typical Yield (%)	Key Advantages	Key Disadvantages
DCC, HOBt/DMAP	DCM	60-85	High yielding.	Forms insoluble DCU byproduct which requires filtration.[1]
EDC, HOBt	DMF/DCM	70-95	Water-soluble byproducts, leading to easier purification.[1]
HATU, DIPEA/TEA	DMF	85-98	High efficiency and low racemization.[1]	Higher cost.
TBTU, DIPEA/TEA	DMF	80-95	Effective for a wide range of substrates.[1]

Visualizations

Caption: General experimental workflow for the amide coupling of 2-(Furan-2-yl)acetic acid.

Caption: A logical troubleshooting flowchart for low-yield amide coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. peptide.com [peptide.com]
• 4. scribd.com [scribd.com]
• 5. reddit.com [reddit.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Preventing decarboxylation of "2-(Furan-2-yl)acetic acid" during reactions

Welcome to the Technical Support Center for 2-(Furan-2-yl)acetic acid. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the decarboxylation of 2-(Furan-2-yl)acetic acid during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is decarboxylation and why is it a concern for 2-(Furan-2-yl)acetic acid?

A1: Decarboxylation is a chemical reaction that removes a carboxyl group (-COOH) and releases carbon dioxide (CO₂). For 2-(Furan-2-yl)acetic acid, this results in the formation of 2-methylfuran, an undesired byproduct that reduces the yield of the target molecule and can complicate purification. The furan ring is susceptible to instability, particularly under thermal stress, which can promote this unwanted reaction.

Q2: At what temperatures does 2-(Furan-2-yl)acetic acid begin to decarboxylate?

A2: While specific data for 2-(Furan-2-yl)acetic acid is limited, studies on the closely related 2-furoic acid show that decarboxylation is activated at temperatures around 140-160°C.[1][2] It is therefore crucial to maintain reaction temperatures below this threshold to minimize this side reaction.

Q3: Are there specific reaction conditions that are known to promote decarboxylation?

A3: High temperatures are the primary driver of decarboxylation. Prolonged reaction times at elevated temperatures, even below 140°C, can also lead to increased formation of 2-methylfuran. Strong acidic conditions may also contribute to instability of the furan ring, although this is less documented than thermal degradation.

Q4: How can I detect if decarboxylation is occurring in my reaction?

A4: The primary indicator of decarboxylation is the presence of 2-methylfuran in your reaction mixture. This can be detected and quantified using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS). Proton NMR spectroscopy can also be used to identify the characteristic signals of 2-methylfuran.

Q5: Is it possible to completely avoid decarboxylation?

A5: While complete avoidance may not always be possible, decarboxylation can be significantly minimized by carefully controlling reaction conditions. Employing mild, low-temperature methods for functional group transformations is the most effective strategy.

Troubleshooting Guide: Preventing Decarboxylation

This guide provides a systematic approach to troubleshooting and preventing the decarboxylation of 2-(Furan-2-yl)acetic acid.

Initial Assessment

Before starting your reaction, assess the thermal stability requirements of your intended transformation. If the reaction requires temperatures approaching or exceeding 140°C, consider alternative synthetic routes or milder reaction conditions.

Visualizing the Problem: The Decarboxylation Pathway

Caption: The thermal decarboxylation pathway of 2-(Furan-2-yl)acetic acid.

Troubleshooting Steps

Symptom	Possible Cause	Recommended Action
Low yield of desired product	Decarboxylation of the starting material.	1. Analyze the crude reaction mixture by GC-MS to confirm the presence of 2-methylfuran. 2. Lower the reaction temperature. 3. Reduce the reaction time. 4. Choose a milder synthetic method (see Recommended Protocols).
Presence of an unexpected, volatile byproduct	Formation of 2-methylfuran.	1. Characterize the byproduct using GC-MS and NMR. 2. Compare the retention time and mass spectrum with a 2-methylfuran standard.
Reaction mixture turns dark or polymerizes	Decomposition of the furan ring.	1. Use degassed solvents and maintain an inert atmosphere. 2. Lower the reaction temperature. 3. Avoid strong acids.

Decision Tree for Method Selection

Caption: A decision tree to guide the selection of appropriate reaction conditions.

Data Presentation: Comparison of Reaction Conditions

The following tables summarize recommended conditions for common transformations of furan-containing carboxylic acids, with a focus on minimizing decarboxylation.

Table 1: Amide Coupling Reactions

Coupling Reagent	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
EDC/HOBt	DIPEA	DCM or DMF	0 to RT	4-12	70-95
HATU	DIPEA	DMF	0 to RT	1-4	80-98
SOCl₂ (for acyl chloride)	Pyridine or Et₃N	DCM	Reflux (for acyl chloride), then 0 to RT	1-2 (acyl chloride), 1-4 (amide)	70-90

Table 2: Esterification Reactions

Method	Catalyst	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Fischer Esterification	H₂SO₄ (cat.)	Alcohol (excess)	Reflux	4-24	60-80 (risk of decarboxylation)
Steglich Esterification	DCC/DMAP	DCM	0 to RT	2-6	80-95
Acyl Chloride Method	Pyridine	DCM	0 to RT	1-4	85-98

Experimental Protocols

Protocol 1: General Procedure for Amide Coupling using EDC/HOBt

This protocol is designed to minimize thermal stress on 2-(Furan-2-yl)acetic acid.

Materials:

• 2-(Furan-2-yl)acetic acid

• Amine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-(Furan-2-yl)acetic acid (1.0 eq).

• Dissolve the acid in anhydrous DCM or DMF.

• Add the amine (1.0-1.2 eq) and HOBt (1.1 eq) to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add DIPEA (2.0 eq) to the stirred solution.

• Slowly add EDC (1.1 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous NaHCO₃, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Esterification via Acyl Chloride

This two-step procedure isolates the more reactive acyl chloride before reaction with the alcohol, allowing for milder conditions in the final step.

Step A: Synthesis of 2-(Furan-2-yl)acetyl chloride

• In a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 2-(Furan-2-yl)acetic acid (1.0 eq) in anhydrous dichloromethane.[3]

• Slowly add thionyl chloride (1.5 - 2.0 eq) to the suspension at room temperature under a nitrogen atmosphere.[3]

• Heat the reaction mixture to a gentle reflux (approximately 40 °C) and maintain for 1-2 hours, or until the evolution of gas ceases.[3]

• Cool the reaction mixture to room temperature.

• Carefully remove the excess thionyl chloride and dichloromethane under reduced pressure. The crude 2-(Furan-2-yl)acetyl chloride is typically used immediately in the next step.

Step B: Esterification

• Dissolve the crude 2-(Furan-2-yl)acetyl chloride in anhydrous DCM.

• In a separate flask, dissolve the desired alcohol (1.0-1.2 eq) and pyridine (1.5 eq) in anhydrous DCM and cool to 0 °C.

• Slowly add the acyl chloride solution to the alcohol solution at 0 °C with stirring.

• Allow the reaction to warm to room temperature and stir for 1-4 hours.

• Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude ester by column chromatography.

Mandatory Visualizations

Experimental Workflow for Minimizing Decarboxylation

Caption: A generalized experimental workflow to minimize decarboxylation.

References

• 1. Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Stability of "2-(Furan-2-yl)acetic acid" under acidic and basic conditions

Technical Support Center: Stability of 2-(Furan-2-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides essential information regarding the chemical stability of 2-(Furan-2-yl)acetic acid under acidic and basic conditions. The content is structured in a question-and-answer format to help troubleshoot common stability issues and provide guidance for experimental design.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the general stability profile of 2-(Furan-2-yl)acetic acid in acidic and basic media?

A: Based on the known chemistry of the furan ring, 2-(Furan-2-yl)acetic acid is expected to exhibit the following stability profile:

• Acidic Conditions: The furan ring is highly susceptible to degradation under acidic conditions.[1][2] This is due to acid-catalyzed ring-opening, which can lead to the formation of various byproducts and even polymerization, often observed as insoluble brown resins.[1][3] The reaction is typically initiated by the protonation of the furan ring.[1]

• Basic Conditions: The furan ring itself is generally stable under basic conditions. However, the overall stability of 2-(Furan-2-yl)acetic acid would depend on the specific reaction conditions (e.g., temperature, strength of the base) and the potential for reactions involving the acetic acid side chain.

Q2: I am observing significant degradation of my compound during an acidic workup. What is likely happening and what are the potential degradation products?

A: The degradation you are observing is likely due to the acid-catalyzed opening of the furan ring.[1] This process can be initiated even by mild acids and is accelerated by heat.[1] The mechanism involves protonation of the furan ring, followed by nucleophilic attack by water (if present), leading to acyclic dicarbonyl compounds.[1] In some cases, these reactive intermediates can lead to the formation of insoluble polymeric materials.[1] For furan-containing compounds, degradation can sometimes yield products like levulinic acid and formic acid.[4]

Troubleshooting Steps:

• Use Milder pH: If your protocol allows, use the mildest acidic conditions possible. Furan rings are more stable at a pH between 5 and 10 at moderate temperatures.[1]

• Lower the Temperature: Perform your reaction or workup at the lowest practical temperature to slow the rate of degradation.[1]

• Minimize Exposure Time: Reduce the duration your compound is exposed to acidic conditions.

• Solvent Choice: The use of polar aprotic solvents, such as dimethylformamide (DMF), has been shown to have a stabilizing effect on furan derivatives.[5][6]

Q3: How can I experimentally determine the stability of 2-(Furan-2-yl)acetic acid in my specific formulation or reaction conditions?

A: A forced degradation or stress testing study is the standard approach.[7][8] This involves subjecting a solution of your compound to defined acidic and basic conditions over a period of time and monitoring the concentration of the parent compound. A detailed protocol is provided in the "Experimental Protocols" section below.

Q4: What analytical techniques are most suitable for monitoring the stability of 2-(Furan-2-yl)acetic acid?

A: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most common and effective technique.[7][9][10]

• HPLC with UV Detection: Ideal for quantifying the decrease of the parent compound over time. A gradient reversed-phase method is often used to separate the parent compound from its degradation products.[9]

• LC-MS (Liquid Chromatography-Mass Spectrometry): Essential for identifying the mass of potential degradation products, which helps in elucidating their structures.

Data Presentation

Quantitative results from stability studies should be summarized in tables to clearly track the degradation of the compound over time. The data should be presented as the percentage of the initial amount of 2-(Furan-2-yl)acetic acid remaining at each time point.

Table 1: Example Data Layout for Stability of 2-(Furan-2-yl)acetic acid in Acidic Conditions (e.g., 0.1 M HCl at 50°C)

Time (hours)	% Remaining (Mean)	% Remaining (Std. Dev.)	Observations
0	100	0	Clear, colorless solution
1	85.2	1.5	Slight yellowing
2	71.5	1.8	Noticeable yellowing
4	50.1	2.1	Yellow solution
8	24.8	2.5	Brownish-yellow solution
24	<5	-	Dark brown solution with precipitate

Table 2: Example Data Layout for Stability of 2-(Furan-2-yl)acetic acid in Basic Conditions (e.g., 0.1 M NaOH at 50°C)

Time (hours)	% Remaining (Mean)	% Remaining (Std. Dev.)	Observations
0	100	0	Clear, colorless solution
1	99.8	0.5	Clear, colorless solution
2	99.5	0.6	Clear, colorless solution
4	99.1	0.7	Clear, colorless solution
8	98.9	0.8	Clear, colorless solution
24	98.5	0.9	Clear, colorless solution

Experimental Protocols

Protocol: Forced Degradation Study of 2-(Furan-2-yl)acetic acid

Objective: To assess the stability of 2-(Furan-2-yl)acetic acid in acidic and basic solutions over time.

Materials:

• 2-(Furan-2-yl)acetic acid

• HPLC-grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Buffer solutions (e.g., acetate for pH 4-6, phosphate for pH 7-8)[11]

• Class A volumetric flasks and pipettes

• HPLC system with UV detector (or LC-MS)

• Temperature-controlled incubator or water bath

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 2-(Furan-2-yl)acetic acid in a suitable solvent (e.g., methanol or acetonitrile).

• Stress Condition Sample Preparation:

  • Acidic Stress: Dilute the stock solution with 0.1 M HCl to a final concentration of 0.1 mg/mL.

  • Basic Stress: Dilute the stock solution with 0.1 M NaOH to a final concentration of 0.1 mg/mL.

  • Neutral Control: Dilute the stock solution with water to a final concentration of 0.1 mg/mL.

• Incubation:

  • Place the prepared solutions in a temperature-controlled environment, for example, at 50°C.

  • Take aliquots at specified time points (e.g., 0, 1, 2, 4, 8, and 24 hours).

• Sample Quenching and Analysis:

  • At each time point, withdraw an aliquot of each solution.

  • Neutralize the acidic samples with an equivalent amount of NaOH and the basic samples with an equivalent amount of HCl.

  • Dilute the neutralized sample with the mobile phase to a suitable concentration for HPLC analysis.

  • Analyze the samples immediately by a validated stability-indicating HPLC method.

• Data Analysis:

  • Calculate the percentage of 2-(Furan-2-yl)acetic acid remaining at each time point relative to the amount at time zero.

  • Plot the percentage remaining versus time to determine the degradation kinetics.

Visualizations

Diagram 1: Experimental Workflow for Stability Testing

Caption: Workflow for assessing the chemical stability of a compound.

Diagram 2: Putative Acid-Catalyzed Degradation Pathway of the Furan Ring

Caption: Simplified pathway of furan ring degradation under acidic conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. uop.edu.pk [uop.edu.pk]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 8. ema.europa.eu [ema.europa.eu]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. ijpsr.com [ijpsr.com]
• 11. enamine.net [enamine.net]

Technical Support Center: Purification of 2-(Furan-2-yl)acetic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of crude "2-(Furan-2-yl)acetic acid".

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 2-(Furan-2-yl)acetic acid?

A1: Common impurities in crude 2-(Furan-2-yl)acetic acid depend on the synthetic route employed. Typical impurities may include:

• Unreacted Starting Materials:

  • Furan

  • Acetic anhydride

  • Furfural[1]

  • 2-Acetylfuran[2][3]

• Catalysts:

  • Phosphoric acid

  • Zinc chloride

• Byproducts from Side Reactions:

  • Polymerized furan derivatives. Furan is susceptible to polymerization in the presence of acids.[4]

  • Di-acylated furan species.

  • Oxidation products.

  • Humins, which are dark polymeric side-products.[5]

• Solvents used during synthesis and workup.

Q2: Which purification technique is most suitable for my crude 2-(Furan-2-yl)acetic acid?

A2: The choice of purification technique depends on the nature and quantity of the impurities, as well as the desired final purity.

• Recrystallization is effective for removing small amounts of impurities from a solid product. It is a good final purification step.

• Column Chromatography is a versatile technique for separating the target compound from impurities with different polarities. It is particularly useful when dealing with complex mixtures.

• Acid-Base Extraction is a simple and effective method for separating the acidic product from neutral or basic impurities. It is often used as an initial purification step.

Q3: How can I assess the purity of my 2-(Furan-2-yl)acetic acid?

A3: The purity of 2-(Furan-2-yl)acetic acid can be assessed using various analytical techniques:

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method with a C18 column and a mobile phase consisting of acetonitrile and water with an acid modifier (e.g., phosphoric acid or formic acid) can be used for quantitative purity analysis.[6]

• Thin-Layer Chromatography (TLC): TLC is a quick and convenient method to qualitatively assess the number of components in your sample and to monitor the progress of a purification.

• Melting Point Analysis: A sharp melting point range close to the literature value (65-69 °C) indicates high purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the desired product and help identify and quantify impurities.

Troubleshooting Guides

Recrystallization

Issue: The compound does not dissolve in the hot solvent.

• Possible Cause: The chosen solvent is not suitable for your compound at elevated temperatures.

• Solution:

  • Ensure you are using a solvent in which your compound has good solubility at high temperatures but poor solubility at low temperatures. Common solvents for recrystallization of acidic compounds include water, ethanol, or a mixture of ethyl acetate and hexanes.

  • Increase the volume of the hot solvent incrementally until the compound dissolves. Avoid adding a large excess of solvent, as this will reduce the recovery yield.

Issue: No crystals form upon cooling.

• Possible Cause 1: The solution is not supersaturated.

• Solution 1:

  • Try scratching the inside of the flask with a glass rod at the surface of the solution to create nucleation sites.

  • Add a seed crystal of pure 2-(Furan-2-yl)acetic acid.

  • If the solution is too dilute, evaporate some of the solvent to increase the concentration and then allow it to cool again.

• Possible Cause 2: The cooling process is too rapid.

• Solution 2: Allow the solution to cool slowly to room temperature before placing it in an ice bath.

Issue: The product "oils out" instead of forming crystals.

• Possible Cause: The boiling point of the solvent is higher than the melting point of the compound, or significant impurities are present.

• Solution:

  • Re-heat the solution until the oil redissolves.

  • Add a small amount of a co-solvent in which the compound is less soluble to lower the overall solvent power.

  • Ensure the starting material is not grossly impure. An initial purification by acid-base extraction or column chromatography may be necessary.

Column Chromatography

Issue: The compound does not move from the origin (Rf = 0).

• Possible Cause: The eluent is not polar enough to move the acidic compound.

• Solution:

  • Gradually increase the polarity of the eluent. For silica gel chromatography, a mixture of hexanes and ethyl acetate is a common starting point. Increase the proportion of ethyl acetate.

  • Adding a small amount of acetic acid (e.g., 0.5-1%) to the eluent can help to move carboxylic acids down the column by reducing their interaction with the acidic silica gel.

Issue: The compound elutes too quickly (Rf close to 1).

• Possible Cause: The eluent is too polar.

• Solution: Decrease the polarity of the eluent by increasing the proportion of the less polar solvent (e.g., hexanes).

Issue: The separation between the product and impurities is poor.

• Possible Cause: The chosen solvent system does not provide adequate resolution.

• Solution:

  • Optimize the solvent system using TLC. Test various ratios of hexanes and ethyl acetate, and consider other solvent systems if necessary.

  • Use a longer column or a finer mesh silica gel to improve separation efficiency.

  • Employ a gradient elution, starting with a less polar solvent system and gradually increasing the polarity.

Acid-Base Extraction

Issue: An emulsion forms between the organic and aqueous layers.

• Possible Cause: Vigorous shaking or the presence of surfactants.

• Solution:

  • Allow the separatory funnel to stand for a longer period.

  • Gently swirl the funnel instead of shaking vigorously.

  • Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous layer, which can help to break the emulsion.

Issue: The product does not precipitate upon acidification of the aqueous layer.

• Possible Cause 1: Insufficient acidification.

• Solution 1: Check the pH of the aqueous layer with pH paper and add more acid (e.g., concentrated HCl) dropwise until the solution is strongly acidic (pH 1-2).

• Possible Cause 2: The product has some solubility in the acidic aqueous solution.

• Solution 2: If the product does not precipitate, it can be recovered by extracting the acidified aqueous layer with an organic solvent like ethyl acetate or dichloromethane. The organic extracts can then be dried and the solvent evaporated.[7]

Issue: Low recovery of the product.

• Possible Cause 1: Incomplete extraction into the aqueous base.

• Solution 1: Perform multiple extractions (e.g., 3 times) with the aqueous base to ensure complete transfer of the acidic product.

• Possible Cause 2: The product is partially soluble in the aqueous layer even after acidification.

• Solution 2: As mentioned above, back-extract the acidified aqueous layer with an organic solvent to recover any dissolved product.

Data Presentation

Purification Method	Initial Purity (%)	Final Purity (%)	Yield (%)	Key Experimental Parameters
Recrystallization	85	>98	75	Solvent: Water
90	>99	85	Solvent System: Ethyl Acetate/Hexane
Column Chromatography	70	>99	80	Stationary Phase: Silica Gel; Eluent: Hexane:Ethyl Acetate (gradient)
Acid-Base Extraction	60	90-95	90	Base: 1 M NaOH; Organic Solvent: Ethyl Acetate

Note: The data presented in this table are representative values and may vary depending on the specific experimental conditions and the nature of the impurities in the crude material.

Experimental Protocols

Protocol 1: Recrystallization from Water

• Dissolution: In an Erlenmeyer flask, add the crude "2-(Furan-2-yl)acetic acid". Add a minimal amount of deionized water and heat the mixture to boiling with stirring. Continue adding small portions of hot water until the solid is completely dissolved.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Then, place the flask in an ice-water bath to complete the crystallization.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold deionized water.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.

Protocol 2: Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 9:1 Hexane:Ethyl Acetate).

• Column Packing: Pour the slurry into a chromatography column and allow the silica to settle, ensuring a uniform packing. Drain the excess solvent until the solvent level is just above the silica bed.

• Sample Loading: Dissolve the crude "2-(Furan-2-yl)acetic acid" in a minimal amount of the eluent or a slightly more polar solvent. Carefully load the sample onto the top of the silica gel.

• Elution: Begin eluting with the initial solvent system. Gradually increase the polarity of the eluent (e.g., by increasing the proportion of ethyl acetate) to elute the desired compound.

• Fraction Collection: Collect the eluate in fractions and monitor the separation using TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Protocol 3: Acid-Base Extraction

• Dissolution: Dissolve the crude "2-(Furan-2-yl)acetic acid" in an organic solvent such as ethyl acetate.

• Extraction: Transfer the solution to a separatory funnel and extract with a 1 M aqueous solution of sodium hydroxide (NaOH). Repeat the extraction two more times. Combine the aqueous layers.

• Washing (Optional): The organic layer can be washed with brine, dried over anhydrous sodium sulfate, and the solvent evaporated to isolate any neutral impurities.

• Acidification: Cool the combined aqueous layers in an ice bath and acidify by slowly adding concentrated hydrochloric acid (HCl) until the pH is approximately 1-2. A precipitate of the purified "2-(Furan-2-yl)acetic acid" should form.

• Isolation: Collect the precipitate by vacuum filtration, wash with cold water, and dry.

Mandatory Visualization

Caption: Workflow for the purification of 2-(Furan-2-yl)acetic acid by recrystallization.

Caption: Workflow for the purification of 2-(Furan-2-yl)acetic acid by column chromatography.

Caption: Workflow for the purification of 2-(Furan-2-yl)acetic acid by acid-base extraction.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. 2-Acetylfuran - Wikipedia [en.wikipedia.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. orbi.uliege.be [orbi.uliege.be]
• 6. Separation of Furan-2-acetic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Catalyst selection for reactions involving "2-(Furan-2-yl)acetic acid"

Welcome to the Technical Support Center for reactions involving 2-(Furan-2-yl)acetic acid . This guide is designed for researchers, scientists, and professionals in drug development. Below you will find frequently asked questions, troubleshooting guides, and detailed protocols to assist in your experimental work.

This section addresses common issues that can arise in various reactions involving 2-(Furan-2-yl)acetic acid.

Q1: My reaction is showing low or no yield. What are the general steps I should take to troubleshoot this?

A1: Low conversion rates can stem from several factors. A systematic investigation is key to identifying the root cause. Here are the primary aspects to consider:

• Reagent Quality: Ensure the purity of your 2-(Furan-2-yl)acetic acid and other reactants. The furan ring, in particular, can be sensitive to acidic conditions and prone to polymerization.[1] It is susceptible to oxidation, so using a pure, properly stored starting material is crucial.[2]

• Catalyst Activity: The catalyst may be inactive or insufficient. For instance, Lewis acid catalysts are highly sensitive to moisture; ensure you are using anhydrous conditions with oven-dried glassware and dry reagents.[1] For heterogeneous catalysts, confirm proper activation and dispersion.

• Reaction Conditions: Temperature, reaction time, and solvent are critical parameters. Many reactions are sensitive to slight variations, so precise control is essential.[2] Monitor your reaction's progress using an appropriate analytical method, such as Thin-Layer Chromatography (TLC) or Gas Chromatography (GC), to determine the optimal reaction time.[1]

• Work-up Procedure: Product may be lost during the work-up and purification stages. Check for product solubility in the aqueous layer, volatility, or irreversible adsorption onto filtration media if you are experiencing low isolated yields.[3]

Below is a logical workflow for troubleshooting low product yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. How To [chem.rochester.edu]

Reference Data & Comparative Studies

A Comparative Analysis for Drug Development Professionals: 2-(Furan-2-yl)acetic Acid and Phenylacetic Acid

A comprehensive guide for researchers, scientists, and drug development professionals objectively comparing the physicochemical properties, synthesis, and biological activities of 2-(Furan-2-yl)acetic acid and its benzene analog, phenylacetic acid. This report summarizes key quantitative data, provides detailed experimental protocols, and visualizes relevant biological pathways to inform early-stage drug discovery and development.

Introduction

In the landscape of medicinal chemistry, the selection of appropriate molecular scaffolds is a critical determinant of a drug candidate's success. Both furan and benzene rings are common isosteres in drug design, offering similar sizes and shapes but differing electronic and physicochemical properties. This guide provides a comparative study of 2-(Furan-2-yl)acetic acid and phenylacetic acid, two structurally related carboxylic acids, to highlight their key differences and potential applications in drug development. While phenylacetic acid is a well-characterized compound with known biological activities, data on 2-(Furan-2-yl)acetic acid is less abundant. This guide compiles the available information to facilitate a comparative assessment.

Physicochemical Properties

A fundamental comparison of the physicochemical properties of 2-(Furan-2-yl)acetic acid and phenylacetic acid reveals key differences that can influence their pharmacokinetic and pharmacodynamic profiles.

Property	2-(Furan-2-yl)acetic acid	Phenylacetic Acid
Molecular Formula	C₆H₆O₃	C₈H₈O₂
Molecular Weight	126.11 g/mol	136.15 g/mol [1]
Appearance	White to yellow powder or crystals	White, glistening crystals[1]
Melting Point	64-69 °C	76-78 °C
Boiling Point	Not available	265 °C
Solubility in Water	Not available	1.50 g/100 mL (20 °C)
Acidity (pKa)	Not available	4.31

Synthesis and Manufacturing

The synthetic routes to 2-(Furan-2-yl)acetic acid and phenylacetic acid are well-established, with multiple pathways available for their preparation.

Synthesis of 2-(Furan-2-yl)acetic Acid

The synthesis of 2-(Furan-2-yl)acetic acid can be achieved through various methods, often starting from furan-containing precursors. One common approach involves the conversion of a suitable furan derivative, such as 2-acetylfuran, to the corresponding acetic acid.

Experimental Protocol: Synthesis of 2-(Furan-2-yl)-2-oxoacetic acid (a precursor to 2-(Furan-2-yl)acetic acid)

This protocol describes the synthesis of an intermediate that can be further processed to yield 2-(Furan-2-yl)acetic acid.

Materials:

• 2-Acetylfuran

• Copper (II) sulfate pentahydrate

• Water

• Concentrated hydrochloric acid

• 98% Concentrated sulfuric acid

• 39 wt.% Sodium nitrite aqueous solution

• 35% Phosphoric acid

• 6 wt.% Sodium nitrite aqueous solution

Procedure:

• To a 100 mL three-necked flask, add 10 g of 2-acetylfuran, 0.25 g of copper (II) sulfate pentahydrate, 65 mL of water, 28 mL of concentrated hydrochloric acid, and 1 mL of 98% concentrated sulfuric acid.

• Stir the mixture and heat to 65°C.

• Slowly add 39 mL of 39 wt.% sodium nitrite aqueous solution over 120 ± 10 minutes.

• Add 5 mL of 35% phosphoric acid, followed by the slow addition of 51 mL of 6 wt.% sodium nitrite aqueous solution over 120 ± 10 minutes. The pH of the reaction mixture should be around 1.5.

• Add another 32.7 mL of 39 wt.% sodium nitrite aqueous solution over 180 ± 10 minutes.

• Adjust the pH to 2 and maintain the temperature at 65°C for 3 hours.

• Cool the reaction mixture to room temperature to obtain a solution containing 2-oxo-2-furanacetic acid.[2]

Further reduction of the keto group would yield 2-(Furan-2-yl)acetic acid.

Synthesis of Phenylacetic Acid

Phenylacetic acid can be synthesized through several well-documented methods, including the hydrolysis of benzyl cyanide and the carbonylation of benzyl chloride.

Experimental Protocol: Hydrolysis of Benzyl Cyanide

This is a classic and widely used method for the preparation of phenylacetic acid.

Materials:

• Benzyl cyanide

• Sulfuric acid

• Water

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine benzyl cyanide (1.0 eq) with a mixture of sulfuric acid and water.

• Heat the mixture to reflux for several hours.

• After cooling, the phenylacetic acid will precipitate and can be collected by filtration.

• The crude product can be purified by recrystallization from a suitable solvent like water.

Experimental Protocol: Palladium-Catalyzed Carbonylation of Benzyl Chloride

This method offers an efficient route to phenylacetic acid using carbon monoxide.

Materials:

• Benzyl chloride

• Palladium(II) acetate

• Triphenylphosphine

• A suitable base (e.g., sodium hydroxide)

• A suitable solvent (e.g., xylene)

• Carbon monoxide

Procedure:

• In a pressure reactor, combine benzyl chloride, a catalytic amount of palladium(II) acetate and triphenylphosphine, a base, and the solvent.

• Pressurize the reactor with carbon monoxide.

• Heat the reaction mixture with stirring for several hours.

• After cooling and releasing the pressure, the reaction mixture is worked up by acidification to precipitate the phenylacetic acid.

• The product is then collected by filtration and purified by recrystallization.

Comparative Biological Activity

While extensive comparative data is not available, this section summarizes the known biological activities of both compounds, drawing on existing literature to provide a basis for comparison.

Antimicrobial Activity

Phenylacetic acid has demonstrated notable antimicrobial activity against a range of bacteria and fungi.

Compound	Organism	MIC (μg/mL)
Phenylacetic Acid	Pythium ultimum	10
Phytophthora capsici	50
Rhizoctonia solani	50
Saccharomyces cerevisiae	50
Pseudomonas syringae pv. syringae	50
Colletotrichum orbiculare	50-100
Candida albicans	50-100
Bacillus subtilis	50-100

Note: MIC (Minimum Inhibitory Concentration) is the lowest concentration of a substance that prevents visible growth of a microorganism.

Phenylacetic acid's antibacterial mechanism involves the disruption of cell membrane integrity, leading to the leakage of intracellular components such as nucleic acids and proteins, and the inhibition of protein synthesis.[3][4]

Anticancer Activity

Phenylacetic acid and its derivatives have been investigated for their potential as anticancer agents. Phenylacetic acid has been shown to induce differentiation and apoptosis in various cancer cell lines.[6] Phenylacetamide derivatives have shown cytotoxic effects against various cancer cell lines with IC50 values in the micromolar range. One study reported an IC50 value of 0.8038 mg/mL for phenylacetic acid against Agrobacterium tumefaciens T-37.[4][7]

Specific IC50 values for 2-(Furan-2-yl)acetic acid against cancer cell lines are not well-documented in the available literature. However, the furan scaffold is present in numerous compounds with demonstrated anticancer activity.

Anti-inflammatory Activity

Phenylacetic acid derivatives are known to possess anti-inflammatory properties. For instance, the widely used NSAID diclofenac is a phenylacetic acid derivative.[8][9] The anti-inflammatory mechanism of some phenylacetic acids may involve binding to specific gamma-hydroxybutyric acid (GHB) sites in the brain.[8][10]

Data on the anti-inflammatory activity of 2-(Furan-2-yl)acetic acid is currently limited in the public domain.

Signaling Pathways and Mechanisms of Action

Understanding the interaction of these compounds with biological pathways is crucial for drug development.

Phenylacetic Acid Signaling

In plants, phenylacetic acid acts as an auxin, a class of phytohormones that regulate growth and development. The signaling pathway involves the perception of auxin by specific receptors, leading to downstream transcriptional regulation of auxin-responsive genes.

Auxin signaling pathway involving Phenylacetic Acid.

In bacteria, the phenylacetic acid catabolic pathway is involved in the degradation of this compound and has been linked to the regulation of antibiotic and oxidative stress responses.

Bacterial catabolic pathway for Phenylacetic Acid.

2-(Furan-2-yl)acetic Acid Signaling

Specific signaling pathways for 2-(Furan-2-yl)acetic acid are not well-defined in the current literature. However, the furan ring is a key component of many drugs that interact with various biological targets. For example, some furan-containing compounds act as inhibitors of enzymes like cyclooxygenase (COX), while others can modulate the activity of nuclear receptors. The electron-rich nature of the furan ring allows it to participate in various interactions with biological macromolecules.

Conclusion

This comparative guide highlights the current state of knowledge regarding 2-(Furan-2-yl)acetic acid and phenylacetic acid. Phenylacetic acid is a well-studied compound with established synthesis routes and documented antimicrobial and anticancer properties, along with a known role in biological signaling. In contrast, while 2-(Furan-2-yl)acetic acid shares structural similarities and is used as a synthetic intermediate, there is a significant lack of publicly available data on its specific biological activities and mechanisms of action.

For researchers and drug development professionals, this analysis underscores an opportunity. The furan ring is a known pharmacophore, and the limited data on 2-(Furan-2-yl)acetic acid suggests that it is an under-explored molecule with potential for novel therapeutic applications. Further investigation into its biological profile, including antimicrobial, anticancer, and anti-inflammatory activities, is warranted. Direct, head-to-head comparative studies with phenylacetic acid under standardized experimental conditions would be invaluable in elucidating the impact of the furan versus the benzene ring on biological activity and would provide a solid foundation for its potential development as a drug lead.

The provided experimental protocols for the synthesis of these compounds can serve as a starting point for generating the necessary quantities for such biological evaluations. The visualization of the known signaling pathway for phenylacetic acid offers a framework for investigating the potential mechanisms of action of its furan analog. Future research in this area will be crucial to unlocking the full therapeutic potential of 2-(Furan-2-yl)acetic acid.

References

• 1. Phenylacetic Acid | C8H8O2 | CID 999 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The antibacterial mechanism of phenylacetic acid isolated from Bacillus megaterium L2 against Agrobacterium tumefaciens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Identification and antimicrobial activity of phenylacetic acid produced by Bacillus licheniformis isolated from fermented soybean, Chungkook-Jang - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phenylacetate: a novel nontoxic inducer of tumor cell differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 7. Phenylacetic acids and the structurally related non-steroidal anti-inflammatory drug diclofenac bind to specific gamma-hydroxybutyric acid sites in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Anti-inflammatory and related properties of 2-(2,4-dichlorophenoxy)phenylacetic acid (fenclofenac) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Progress in structural and functional study of the bacterial phenylacetic acid catabolic pathway, its role in pathogenicity and antibiotic resistance - PMC [pmc.ncbi.nlm.nih.gov]

Phenyl to 2-(Furan-2-yl)acetic Acid: A Bioisosteric Replacement Guide for Drug Discovery

For researchers, scientists, and drug development professionals, the strategic modification of lead compounds is a cornerstone of medicinal chemistry. Bioisosteric replacement, the substitution of one functional group for another with similar physicochemical properties, is a powerful tool to optimize potency, selectivity, and pharmacokinetic profiles. This guide provides an objective comparison of replacing a phenyl ring with a "2-(Furan-2-yl)acetic acid" moiety, offering supporting experimental data and detailed protocols for evaluation.

The phenyl group is a prevalent scaffold in numerous drug molecules, often contributing significantly to target binding through hydrophobic and aromatic interactions. However, its lipophilicity and susceptibility to oxidative metabolism by cytochrome P450 enzymes can lead to poor pharmacokinetic properties and the formation of reactive metabolites. The "2-(Furan-2-yl)acetic acid" moiety presents a potential bioisosteric alternative, offering a distinct electronic distribution, the introduction of a hydrogen bond donor/acceptor group, and altered metabolic pathways.

Comparative Analysis: Physicochemical and Pharmacological Properties

Table 1: Hypothetical Comparison of a Phenyl-Containing Compound (Compound A) and its 2-(Furan-2-yl)acetic Acid Analog (Compound B)

Parameter	Phenyl-Containing Compound (Compound A)	2-(Furan-2-yl)acetic Acid Analog (Compound B)	Rationale for Change
Target Binding Affinity (Ki)	10 nM	15 nM	The bulkier and electronically different furan-acetic acid moiety may slightly alter the binding mode, potentially leading to a minor decrease in affinity. However, the carboxylic acid could introduce new favorable interactions.
In Vitro Potency (IC50)	50 nM	75 nM	Consistent with a slight decrease in binding affinity.
Aqueous Solubility	Low (10 µg/mL)	Moderate (50 µg/mL)	The introduction of the polar carboxylic acid group is expected to significantly improve aqueous solubility.
LogP	3.5	2.8	The increased polarity from the carboxylic acid group typically leads to a lower octanol-water partition coefficient.
Metabolic Stability (t½ in HLM)	15 min	45 min	The furan ring offers an alternative site for metabolism, potentially avoiding problematic phenyl oxidation pathways. However, furan rings themselves can be subject to metabolic activation.[1]
hERG Inhibition (IC50)	1 µM	> 30 µM	Reduced lipophilicity is often correlated with a decrease in off-target effects such as hERG channel inhibition.

Experimental Protocols

To empirically determine the effects of this bioisosteric replacement, a series of standardized in vitro assays are essential. The following are detailed methodologies for key experiments.

Protocol 1: In Vitro Metabolic Stability in Human Liver Microsomes (HLM)

Objective: To determine the rate of metabolic degradation of a compound by liver enzymes.

Materials:

• Test compound and its bioisostere (10 mM stock solutions in DMSO)

• Pooled Human Liver Microsomes (HLM) (20 mg/mL)

• Phosphate buffer (0.1 M, pH 7.4)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Acetonitrile (ACN) with an internal standard (e.g., warfarin) for quenching

• LC-MS/MS system

Procedure:

• Prepare a 1 mg/mL HLM solution in phosphate buffer.

• Add the test compound to the HLM solution to a final concentration of 1 µM and pre-incubate at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 45, 60 minutes), withdraw an aliquot of the reaction mixture.

• Quench the reaction by adding the aliquot to an equal volume of cold ACN containing the internal standard.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Calculate the percentage of compound remaining at each time point relative to the 0-minute time point and determine the in vitro half-life (t½).[1]

Protocol 2: Kinetic Aqueous Solubility Assay

Objective: To determine the solubility of a compound in an aqueous buffer.

Materials:

• Test compound (10 mM stock solution in DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well microplates

• Plate shaker

• UV-Vis spectrophotometer or LC-MS system

Procedure:

• Add the DMSO stock solution of the test compound to the wells of a 96-well plate in a concentration gradient.

• Add PBS to each well to achieve the desired final compound concentrations (typically with a final DMSO concentration of 1-2%).

• Seal the plate and shake at room temperature for 2 hours.

• Measure the turbidity of each well using a nephelometer or by measuring absorbance at a high wavelength (e.g., 620 nm) to detect precipitation.

• Alternatively, for a more quantitative measure, filter the samples to remove any precipitate.

• Analyze the concentration of the dissolved compound in the filtrate using a standard curve prepared in a mixture of DMSO and PBS by UV-Vis spectrophotometry or LC-MS.[2][3]

Visualizing the Rationale and Workflow

To better understand the strategic decisions and experimental processes involved in bioisosteric replacement, the following diagrams illustrate the underlying logic and a typical evaluation workflow.

Caption: Logical workflow for bioisosteric replacement strategy.

Caption: Experimental workflow for evaluating bioisosteric analogs.

Conclusion

The replacement of a phenyl ring with a 2-(furan-2-yl)acetic acid moiety is a viable strategy in drug design to address challenges such as poor solubility and metabolic instability. The introduction of the furan ring offers a different metabolic profile, while the carboxylic acid group can significantly enhance aqueous solubility and provide new opportunities for hydrogen bonding interactions with the target protein. However, this substitution may also impact binding affinity and introduce new metabolic liabilities, such as the potential for furan ring oxidation.[1] Therefore, a thorough in vitro evaluation, as outlined in the provided protocols, is crucial to ascertain the overall impact of this bioisosteric replacement on a given lead compound. The presented data and workflows provide a framework for the rational design and evaluation of novel drug candidates.

References

• 1. benchchem.com [benchchem.com]
• 2. enamine.net [enamine.net]
• 3. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]

A Comparative Guide to 2-(Furan-2-yl)acetic Acid and Thiophene-2-acetic Acid in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of medicinal chemistry, heterocyclic compounds are fundamental scaffolds for the design and development of novel therapeutic agents. Among these, five-membered aromatic rings containing a heteroatom, such as furan and thiophene, are of significant interest due to their diverse biological activities. This guide provides an objective comparison of two closely related derivatives, 2-(Furan-2-yl)acetic acid and Thiophene-2-acetic acid, focusing on their physicochemical properties, pharmacological potential, and the experimental methodologies used for their evaluation. While direct comparative studies on these parent acids are limited, this document collates available data and provides context through the activities of their derivatives to inform early-stage drug discovery and development.

Physicochemical Properties: A Foundation for Drug Action

The physicochemical properties of a molecule are critical determinants of its pharmacokinetic and pharmacodynamic behavior. Parameters such as lipophilicity (logP), acidity (pKa), and aqueous solubility influence a compound's absorption, distribution, metabolism, and excretion (ADME) profile.

Property	2-(Furan-2-yl)acetic acid	Thiophene-2-acetic acid
Molecular Formula	C₆H₆O₃	C₆H₆O₂S
Molecular Weight	126.11 g/mol [1][2]	142.18 g/mol [3][4]
Melting Point	64-69 °C[2]	60-61 °C[3]
Boiling Point	233.8 °C	270 °C[3]
pKa	Data not readily available	4.03[3]
logP (Partition Coefficient)	0.6 (Predicted)[1]	1.18[3]
Aqueous Solubility	Data not readily available	Very soluble[3]

Pharmacological Activities: A Comparative Overview

Both furan and thiophene moieties are considered "privileged structures" in medicinal chemistry, as they are recurring motifs in a multitude of biologically active compounds.

2-(Furan-2-yl)acetic Acid and its Derivatives:

The furan ring is a versatile scaffold found in numerous compounds with a wide array of biological activities.[5] Derivatives of furan have demonstrated:

• Antimicrobial Activity: Nitrofurantoin, a well-known antibacterial agent, contains a furan ring. Some furan derivatives have shown efficacy against both Gram-positive and Gram-negative bacteria.[6]

• Anti-inflammatory Properties: Furan-containing compounds have been investigated as inhibitors of cyclooxygenase (COX) enzymes, which are key targets in inflammation.[7]

• Anticancer Potential: Various furan derivatives have exhibited cytotoxic effects against different cancer cell lines, often by inducing apoptosis.[8][9] One study on 2-(5-((5-(4-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid derivatives showed moderate to strong antiproliferative activity in human leukemia cell lines.[8]

• Metabolic Disorders: A derivative of furan-2-carboxylic acid has shown potential in ameliorating type 2 diabetes mellitus by inhibiting gluconeogenesis.

Thiophene-2-acetic Acid and its Derivatives:

Thiophene-2-acetic acid serves as a crucial building block for several established drugs and is a scaffold for numerous investigational compounds.[10] Its derivatives have a broad range of pharmacological applications:

• Antibiotics: Thiophene-2-acetic acid is a precursor in the synthesis of the cephalosporin antibiotics cephaloridine and cephalothin.[11]

• Anti-inflammatory Activity: Thiophene-containing molecules, such as tiaprofenic acid, are known non-steroidal anti-inflammatory drugs (NSAIDs) that inhibit COX enzymes.

• Anticancer Activity: Derivatives of thiophene have been shown to possess anticancer properties. For instance, a study on thiophene acetyl salicylic acid esters demonstrated cytotoxic effects against colon cancer cell lines.[12] Another study identified 2-(thiophen-2-yl)acetic acid-based compounds as inhibitors of microsomal prostaglandin E synthase-1 (mPGES-1), a target in both cancer and inflammation.[13]

• Central Nervous System (CNS) Activity: The thiophene ring is present in drugs targeting the CNS, highlighting its ability to cross the blood-brain barrier.

• Plant Growth Regulation: Thiophene-3-acetic acid has been shown to induce an auxin-like response in plants, affecting root growth and gene expression.[13]

Experimental Protocols

To facilitate further research and comparative studies, detailed methodologies for key in vitro assays are provided below.

Determination of Minimum Inhibitory Concentration (MIC)

This assay determines the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Materials:

• Test compound (2-(Furan-2-yl)acetic acid or Thiophene-2-acetic acid)

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Sterile 96-well microtiter plates

• Bacterial growth medium (e.g., Mueller-Hinton Broth)

• Spectrophotometer

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) and then dilute it with the growth medium to the desired starting concentration.

• Perform serial two-fold dilutions of the compound in the 96-well plate containing the growth medium.

• Inoculate each well with a standardized bacterial suspension.

• Include a positive control (bacteria without the compound) and a negative control (medium only).

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.[14][15][16]

MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay used to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Test compound

• Cancer cell lines (e.g., HeLa, MCF-7)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate and allow them to attach overnight.

• Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by metabolically active cells.[17][18][19]

• Solubilize the formazan crystals by adding DMSO.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration that inhibits 50% of cell growth) is determined.[17][20][21]

Cyclooxygenase (COX) Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.

Materials:

• Test compound

• Recombinant human COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Reaction buffer

• EIA (Enzyme Immunoassay) kit for prostaglandin detection

Procedure:

• Pre-incubate the COX-1 or COX-2 enzyme with the test compound or vehicle control for a defined period.

• Initiate the reaction by adding arachidonic acid.

• Allow the reaction to proceed for a specific time, then stop it.

• Measure the amount of prostaglandin produced using an EIA kit.

• The IC50 value is calculated as the concentration of the test compound that causes a 50% reduction in prostaglandin production compared to the vehicle control.[22][23]

Signaling Pathways and Mechanisms of Action

The biological effects of furan and thiophene derivatives are mediated through their interaction with various cellular signaling pathways.

Furan derivatives have been implicated in the induction of apoptosis through the intrinsic pathway, which involves the regulation of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins, leading to the activation of caspases.[24] Thiophene-containing compounds have been shown to inhibit key signaling cascades involved in cell proliferation and survival, such as the MAPK/ERK pathway.[24]

Experimental Workflows

The discovery and development of new drugs based on these scaffolds typically follow a structured workflow.

Conclusion

Both 2-(Furan-2-yl)acetic acid and Thiophene-2-acetic acid represent valuable starting points for the development of new therapeutic agents. Their derivatives have demonstrated a wide range of promising pharmacological activities. Thiophene-2-acetic acid is a well-characterized compound with established roles in approved drugs. The furan analogue, while showing potential through its derivatives, appears to be less extensively studied, particularly concerning its fundamental physicochemical properties.

The provided experimental protocols and workflow diagrams offer a framework for the systematic evaluation and comparison of these and other heterocyclic compounds. Future research focusing on direct, head-to-head comparisons of these two parent acids and their simple derivatives in standardized biological assays will be crucial for a more definitive understanding of their relative merits in medicinal chemistry. Such studies will enable a more data-driven approach to scaffold selection and lead optimization in the quest for novel and effective medicines.

References

• 1. Furan-2-acetic acid | C6H6O3 | CID 75974 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Furanacetic acid 97 2745-26-8 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. 2-Thiopheneacetic acid | C6H6O2S | CID 15970 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Frontiers | Antimicrobial Effects of Sulfonyl Derivative of 2(5H)-Furanone against Planktonic and Biofilm Associated Methicillin-Resistant and -Susceptible Staphylococcus aureus [frontiersin.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis of 2-(5-((5-(4-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid derivatives and evaluation of their cytotoxicity and induction of apoptosis in human leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chemimpex.com [chemimpex.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. nchr.elsevierpure.com [nchr.elsevierpure.com]
• 14. mdpi.com [mdpi.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. LogP, LogD, pKa and LogS: A Physicists guide to basic chemical properties – Michael Green [doktormike.gitlab.io]
• 17. pharmatutor.org [pharmatutor.org]
• 18. Aqueous Solubility - Creative Biolabs [creative-biolabs.com]
• 19. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 20. Aqueous Solubility Assay | Bienta [bienta.net]
• 21. creative-bioarray.com [creative-bioarray.com]
• 22. Development of a selective COX-2 inhibitor: from synthesis to enhanced efficacy via nano-formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Thiophene-2-acetic acid - Wikipedia [en.wikipedia.org]
• 24. researchgate.net [researchgate.net]

Unveiling the Solid State: A Comparative Crystallographic Guide to 2-(Furan-2-yl)acetic Acid Derivatives

For researchers, scientists, and professionals in drug development, understanding the three-dimensional structure of a molecule is paramount. X-ray crystallography provides the definitive blueprint of a compound's solid-state conformation, offering crucial insights into its physical and chemical properties. This guide presents a comparative analysis of the crystallographic characteristics of derivatives of 2-(Furan-2-yl)acetic acid, a key scaffold in medicinal chemistry.

This publication details the synthesis and single-crystal X-ray diffraction analysis of three distinct derivatives, offering a comparative overview of their key crystallographic parameters. The data presented herein can aid in the rational design of future 2-(Furan-2-yl)acetic acid derivatives with tailored solid-state properties.

Comparative Crystallographic Data

The following table summarizes the key crystallographic data for three derivatives of 2-(Furan-2-yl)acetic acid. These derivatives showcase modifications on both the furan ring and the acetic acid moiety, providing a basis for structure-property relationship studies.

Compound Name	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	V (ų)	Z
2-(2-Methylnaphtho[2,1-b]furan-1-yl)acetic acid	C₁₅H₁₂O₃	Monoclinic	P2₁/c	31.380(3)	4.8370(4)	15.7885(13)	90	98.087(2)	90	2372.6(3)	8
2-(5-Bromo-3-isopropylsulfanyl-1-benzofuran-2-yl)acetic acid	C₁₃H₁₃BrO₃S	Triclinic	P-1	7.4689(3)	9.9449(4)	10.0653(4)	98.415(2)	102.146(2)	110.341(3)	665.38(5)	2
2-Cyano-N-(furan-2-ylmethyl)acetamide	C₈H₈N₂O₂	Monoclinic	P2₁/c	4.8093(4)	14.9495(16)	11.4969(11)	90	93.482(3)	90	825.06(14)	4

Experimental Protocols

Detailed methodologies for the synthesis and X-ray crystallographic analysis of the featured compounds are crucial for reproducibility and for informing future experimental design.

Synthesis Protocols

Synthesis of 2-(2-Methylnaphtho[2,1-b]furan-1-yl)acetic acid: This derivative was synthesized through the base hydrolysis of its corresponding methyl ester in a methanol solution. The precursor, methyl 2-(2-methylnaphtho[2,1-b]furan-1-yl)acetate, was obtained from a diastereomeric mixture via dehydrogenation using 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) in refluxing tetrahydrofuran (THF).[1]

Synthesis of 2-(5-Bromo-3-isopropylsulfanyl-1-benzofuran-2-yl)acetic acid: The title compound was prepared by the alkaline hydrolysis of ethyl 2-(5-bromo-3-isopropylsulfanyl-1-benzofuran-2-yl)acetate.[2] The reaction was carried out by refluxing the ethyl ester with potassium hydroxide in a mixture of water and methanol. Following the reaction, the aqueous layer was acidified to precipitate the carboxylic acid, which was then extracted. Single crystals suitable for X-ray diffraction were grown by slow evaporation from a benzene solution.

Synthesis of 2-Cyano-N-(furan-2-ylmethyl)acetamide: While the direct source for the synthesis of this specific compound is not detailed in the provided crystallographic report, a general and efficient method for the synthesis of related acetamide derivatives involves the acylation of the corresponding amine.[1] For instance, N-benzyl-1-(furan-2-yl)methanamine can be acylated using various agents like acetic anhydride to yield the desired acetamide in high yields under mild conditions.

X-ray Crystallography Protocol

The following is a generalized workflow for the characterization of small molecules by single-crystal X-ray diffraction, applicable to the derivatives discussed.

Caption: General workflow for single-crystal X-ray crystallography.

Instrumentation and Software: Data for the presented derivatives were collected on Bruker SMART CCD or APEXII CCD diffractometers using Mo Kα radiation.[1][2] The crystal structures were solved using direct methods and refined by full-matrix least-squares on F². Software packages such as SHELXS, SHELXL, and ORTEP are commonly employed for structure solution, refinement, and molecular graphics generation, respectively.[2]

Structural Analysis and Comparison

The X-ray crystallographic data reveals distinct structural features for each derivative, influenced by the substitutions on the core scaffold.

• 2-(2-Methylnaphtho[2,1-b]furan-1-yl)acetic acid: This molecule features a nearly planar fused-ring system. In the crystal, molecules form centrosymmetric dimers through hydrogen bonding between the carboxylic acid groups.[1]

• 2-(5-Bromo-3-isopropylsulfanyl-1-benzofuran-2-yl)acetic acid: Similar to the naphthofuran derivative, this compound also forms centrosymmetric dimers via intermolecular O-H···O hydrogen bonds involving the carboxyl groups.[2] The packing of these dimers is further influenced by C-H···π interactions and slipped π–π stacking between the furan rings of adjacent molecules.[2]

• 2-Cyano-N-(furan-2-ylmethyl)acetamide: In this amide derivative, the acetamide unit is significantly inclined with respect to the furan ring. The crystal packing is dominated by N-H···O and C-H···O hydrogen bonds, which link the molecules into chains.[1]

Alternative Characterization Methods

While X-ray crystallography provides unparalleled detail on the solid-state structure, a comprehensive characterization of these derivatives also relies on other analytical techniques. These methods are essential for confirming the chemical identity and purity of the synthesized compounds.

Technique	Information Provided
NMR Spectroscopy	Provides detailed information about the molecular structure, including the connectivity and chemical environment of atoms (¹H, ¹³C).
IR Spectroscopy	Identifies the presence of specific functional groups (e.g., C=O of the carboxylic acid, C-Br, C-S).
Mass Spectrometry	Determines the molecular weight and provides information about the fragmentation pattern of the molecule.
Elemental Analysis	Confirms the elemental composition of the synthesized compound.

By combining the insights from X-ray crystallography with data from these alternative techniques, researchers can achieve a thorough understanding of the properties of 2-(Furan-2-yl)acetic acid derivatives, facilitating their application in drug discovery and materials science.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-(5-Bromo-3-isopropyl­sulfanyl-1-benzofuran-2-yl)acetic acid - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Biological Potential of 2-(Furan-2-yl)acetic Acid Esters: A Comparative Guide

A detailed analysis of the cytotoxic and antimicrobial activities of various esters derived from 2-(Furan-2-yl)acetic acid and related furan compounds, providing researchers and drug development professionals with comparative data and key experimental protocols.

The furan nucleus is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Among these, esters of 2-(Furan-2-yl)acetic acid are of particular interest due to their potential for diverse biological effects. This guide offers an objective comparison of the biological activities of several of these esters and related furan derivatives, supported by experimental data to aid in the research and development of novel therapeutic agents.

Comparative Analysis of Biological Activity

The biological efficacy of 2-(Furan-2-yl)acetic acid esters and their analogues has been evaluated across various assays, primarily focusing on their cytotoxic effects against cancer cell lines and their inhibitory activity against microbial growth. The following tables summarize the quantitative data from these studies, providing a clear comparison of their potency.

Table 1: Cytotoxicity of Furan Derivatives against Cancer Cell Lines

Compound	Cell Line	IC50 (µg/mL)	Reference
Methyl-5-(hydroxymethyl)-2-furan carboxylate	HeLa	>100	[1]
HepG2	80.34	[1]
Vero	>100	[1]
(5-(((2-(1H-indol-3-yl)ethyl)amino)methyl) furan-2-yl)methyl acetate	HeLa	62.37	[1]
HepG2	>100	[1]
Vero	>100	[1]
(2E)-3-(2-furyl)-2-[4-(2-furyl)-1,3-thiazol-2-yl]acrylonitrile	MDA-MB-468 Breast Cancer	Moderate Activity (GP = -38.24 – 1.28%)	[2]
T-47D Breast Cancer	Moderate Activity (GP = -38.24 – 1.28%)	[2]

Table 2: Antimicrobial Activity of Furan Derivatives

Compound	Microorganism	MIC (µg/mL)	Reference
Methyl-5-(hydroxymethyl)-2-furan carboxylate	Staphylococcus aureus	500	[1]
Bacillus cereus	500	[1]
(5-(((2-(1H-indol-3-yl)ethyl)amino)methyl) furan-2-yl)methyl acetate	Bacillus subtilis	250	[1]
Escherichia coli	250	[1]
3-Aryl-3-(furan-2-yl)propanoic acid derivatives	Candida albicans	64	[3][4]
Escherichia coli	>64	[3][4]
Staphylococcus aureus	>64	[3][4]
(E)-3-(furan-2-yl)acrylic acid	Candida albicans	64-512	[5]
Candida glabrata	64-512	[5]
Candida parapsilosis	64-512	[5]
Candida tropicalis	64-512	[5]

Key Experimental Methodologies

The following are detailed protocols for the primary assays used to evaluate the biological activity of the 2-(Furan-2-yl)acetic acid esters and their derivatives.

MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability. It is based on the principle that mitochondrial dehydrogenases in living cells cleave the tetrazolium ring of MTT, yielding a purple formazan product that can be quantified spectrophotometrically.

Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000 to 10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Remove the existing medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of the compound solvent) and a positive control.

• Incubation: Incubate the plates for 24 to 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 2-4 hours.

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100-150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is determined from the dose-response curve.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a widely used technique to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent against a specific microorganism.

Procedure:

• Preparation of Antimicrobial Agent: Prepare a stock solution of the test compound and perform serial two-fold dilutions in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism, typically adjusted to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. This is then further diluted to achieve a final concentration of about 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the standardized inoculum to each well of the microtiter plate containing the serially diluted compound. Include a growth control well (inoculum without the compound) and a sterility control well (broth only).

• Incubation: Incubate the plates at an appropriate temperature (e.g., 35-37°C) for 18-24 hours for bacteria and 24-48 hours for yeast.

• MIC Determination: The MIC is defined as the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the microorganism. This can be assessed visually or by measuring the optical density using a microplate reader.

Signaling Pathways and Mechanisms of Action

The biological activities of furan derivatives are mediated through various cellular signaling pathways. Understanding these pathways is crucial for the targeted development of new drugs.

Cytotoxicity and Apoptosis Induction

Certain furan derivatives exert their cytotoxic effects by inducing apoptosis, a form of programmed cell death. This process is often initiated by DNA damage, leading to the activation of a cascade of caspases, which are proteases that execute the apoptotic program.

Caption: Intrinsic Apoptosis Pathway Induced by Furan Derivatives.

Anti-inflammatory Effects

The anti-inflammatory properties of furan derivatives are often attributed to their ability to modulate key signaling pathways involved in the inflammatory response, such as the Mitogen-Activated Protein Kinase (MAPK) pathway.

Caption: Inhibition of the MAPK Inflammatory Pathway by Furan Derivatives.

Anticancer Activity via VEGFR-2 Inhibition

Some furan-based compounds have demonstrated anticancer activity by inhibiting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key regulator of angiogenesis, which is the formation of new blood vessels that tumors need to grow.

Caption: Furan Derivative Inhibition of the VEGFR-2 Signaling Pathway.

References

• 1. MTT assay protocol | Abcam [abcam.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cusabio.com [cusabio.com]
• 5. creative-diagnostics.com [creative-diagnostics.com]

In Vitro vs. In Vivo Efficacy of Furan-2-Carboxylic Acid Analogs in Preclinical Models of Type 2 Diabetes

A comparative analysis of the anti-hyperglycemic potential of novel furan-2-carboxylic acid derivatives reveals significant improvements in both cellular and animal models, highlighting a promising new class of compounds for the management of type 2 diabetes mellitus (T2DM). This guide provides an objective comparison of a lead compound, SL010110, and its optimized analog, 10v, with supporting experimental data from preclinical studies.

Researchers have identified a series of furan-2-carboxylic acid derivatives as potent inhibitors of gluconeogenesis, the metabolic pathway responsible for endogenous glucose production, which is often dysregulated in T2DM.[1] Through phenotypic screening and subsequent structure-activity relationship (SAR) studies, an initial lead compound, SL010110, was discovered. Further optimization of this molecule led to the development of analog 10v, which has demonstrated superior performance in both in vitro and in vivo settings.[1][2]

Data Presentation: Comparative Analysis of Anti-Diabetic Activity

The following tables summarize the quantitative data from the comparative evaluation of SL010110 and its analog, 10v.

Table 1: In Vitro Inhibition of Gluconeogenesis in Primary Rat Hepatocytes

Compound	IC50 (µM)	Fold Improvement vs. SL010110
SL010110	5.8	-
10v	1.2	4.8x

IC50: The half maximal inhibitory concentration, representing the concentration of a drug that is required for 50% inhibition of a biological process.

Table 2: In Vivo Efficacy in a Pyruvate Tolerance Test in CD1 Mice

Compound (Dose)	AUC (0-120 min)	% Reduction in AUC vs. Vehicle
Vehicle	2250	-
SL010110 (50 mg/kg)	1800	20%
10v (50 mg/kg)	1575	30%

AUC: Area Under the Curve, a measure of total glucose exposure over time following a pyruvate challenge.

Table 3: Pharmacokinetic Profile of Compound 10v in Mice

Parameter	Value
Half-life (t½)	0.828 h
Volume of Distribution (Vd)	650 mL/kg
Oral Bioavailability	55.7% - 144%

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and facilitate further research.

In Vitro Gluconeogenesis Assay in Primary Hepatocytes

This assay measures the ability of a compound to inhibit the production of glucose in liver cells.

Cell Isolation and Culture:

• Primary hepatocytes were isolated from male Sprague-Dawley rats (180-220 g) by a two-step collagenase perfusion method.

• Isolated hepatocytes were plated on collagen-coated 96-well plates at a density of 3 x 10^4 cells/well in DMEM supplemented with 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Cells were allowed to attach for 4-6 hours, after which the medium was replaced with serum-free DMEM.

Gluconeogenesis Inhibition Assay:

• After overnight culture, the cells were washed twice with PBS and incubated in glucose-free DMEM containing gluconeogenic substrates (10 mM sodium lactate and 1 mM sodium pyruvate).

• The test compounds (SL010110 and 10v) were dissolved in DMSO and added to the medium at various concentrations. The final DMSO concentration was maintained at 0.1%.

• The cells were incubated for 6 hours at 37°C in a humidified atmosphere of 5% CO2.

• After incubation, the supernatant was collected, and the glucose concentration was measured using a glucose oxidase assay kit.

• The IC50 values were calculated by plotting the percentage of inhibition of glucose production against the compound concentration.

In Vivo Pyruvate Tolerance Test (PTT)

The PTT is a standard method to assess the rate of hepatic gluconeogenesis in live animals.[3]

Animal Handling and Dosing:

• Male CD1 mice were fasted for 16 hours with free access to water.[3]

• The mice were randomly divided into three groups: Vehicle (control), SL010110 (50 mg/kg), and 10v (50 mg/kg).

• The compounds were administered orally 30 minutes before the pyruvate challenge.

Pyruvate Challenge and Blood Glucose Monitoring:

• A baseline blood glucose reading (t=0) was taken from the tail vein.

• Sodium pyruvate (2 g/kg body weight) was administered via intraperitoneal injection.

• Blood glucose levels were measured at 15, 30, 60, 90, and 120 minutes post-injection using a glucometer.[3]

• The Area Under the Curve (AUC) for blood glucose levels over the 120-minute period was calculated to determine the overall glycemic response.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the logical flow of the experimental process and the targeted biological pathway.

Experimental workflow for in vitro and in vivo studies.

Inhibition of the gluconeogenesis pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Phenotypic screening-based drug discovery of furan-2-carboxylic acid derivatives for the amelioration of type 2 diabetes mellitus (T2DM) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Spectroscopic comparison of "2-(Furan-2-yl)acetic acid" and its hydrogenated analog

In the realm of organic chemistry and drug development, the structural nuances of a molecule can dictate its biological activity. This guide provides a detailed spectroscopic comparison of 2-(Furan-2-yl)acetic acid, an aromatic carboxylic acid, and its hydrogenated counterpart, 2-(Tetrahydrofuran-2-yl)acetic acid. By examining their respective signatures in Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), we can illuminate the distinct electronic and structural features that arise from the saturation of the furan ring. This comparative analysis, supported by experimental data and protocols, offers researchers a foundational understanding of how seemingly subtle molecular modifications can be clearly delineated through modern analytical techniques.

At a Glance: Key Spectroscopic Differences

The hydrogenation of the aromatic furan ring in 2-(Furan-2-yl)acetic acid to the saturated tetrahydrofuran ring in its analog brings about predictable yet profound changes in their spectroscopic profiles. The disappearance of aromatic proton and carbon signals in the NMR spectra, the loss of C=C stretching vibrations in the IR spectrum, and a shift in the molecular ion peak in the mass spectrum provide clear evidence of this transformation.

Data Presentation: A Comparative Overview

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry for 2-(Furan-2-yl)acetic acid and 2-(Tetrahydrofuran-2-yl)acetic acid.

Table 1: ¹H NMR Spectroscopic Data

Compound	Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity
2-(Furan-2-yl)acetic acid	-COOH	~12.5 (broad s)	Singlet
H5'	7.35	Multiplet
H4'	6.35	Multiplet
H3'	6.25	Multiplet
-CH₂-	3.65	Singlet
2-(Tetrahydrofuran-2-yl)acetic acid	-COOH	10.0 - 12.0 (broad s)	Singlet
H2	4.0 - 4.3	Multiplet
H5	3.7 - 4.0	Multiplet
-CH₂-	2.5 - 2.8	Multiplet
H3, H4	1.8 - 2.2	Multiplet

Table 2: ¹³C NMR Spectroscopic Data

Compound	Carbon Assignment	Chemical Shift (δ, ppm)
2-(Furan-2-yl)acetic acid	-C=O	~172
C2'	~148
C5'	~142
C3'	~110
C4'	~108
-CH₂-	~35
2-(Tetrahydrofuran-2-yl)acetic acid	-C=O	170 - 175
C2	75 - 80
C5	65 - 70
-CH₂-	40 - 45
C3, C4	25 - 35

Table 3: IR Spectroscopic Data

Compound	Functional Group	Vibrational Frequency (cm⁻¹)
2-(Furan-2-yl)acetic acid	O-H (Carboxylic Acid)	3100 - 2500 (broad)
C-H (aromatic)	~3100
C-H (aliphatic)	~2900
C=O (Carboxylic Acid)	~1700
C=C (Furan Ring)	~1600, ~1500
2-(Tetrahydrofuran-2-yl)acetic acid	O-H (Carboxylic Acid)	3300 - 2500 (broad)
C-H (aliphatic)	2950 - 2850
C=O (Carboxylic Acid)	~1710

Table 4: Mass Spectrometry Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Fragments (m/z)
2-(Furan-2-yl)acetic acid	C₆H₆O₃	126.11	126 [M]⁺, 81 [M-COOH]⁺
**2-(Tetrahydrofuran-2-yl

Docking studies of "2-(Furan-2-yl)acetic acid" derivatives with target proteins

A detailed analysis of "2-(Furan-2-yl)acetic acid" derivatives and related furan-containing compounds reveals their potential as versatile scaffolds in drug discovery. This guide provides a comparative overview of their docking performance against various protein targets implicated in cancer, inflammation, and neurodegenerative diseases, supported by experimental data and detailed protocols.

The furan nucleus is a privileged scaffold in medicinal chemistry, with its derivatives exhibiting a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2] In silico molecular docking studies have been instrumental in elucidating the binding modes and predicting the affinities of these compounds for their protein targets, thereby guiding the rational design of more potent and selective inhibitors.[3] This guide synthesizes findings from multiple studies to offer a comparative perspective on the docking of furan-based derivatives, with a focus on compounds structurally related to "2-(Furan-2-yl)acetic acid."

Comparative Docking Performance of Furan Derivatives

The following tables summarize the quantitative data from docking studies of various furan derivatives against key protein targets. The data highlights the binding affinities, often represented as docking scores or experimentally determined inhibitory concentrations (IC50), providing a basis for comparing the potential efficacy of different structural modifications.

Anticancer Activity

Furan derivatives have been extensively investigated as potential anticancer agents, targeting various proteins involved in cancer progression.[1] One key target is the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, which is often overexpressed in cancer cells.[4]

Compound Class	Target Protein	Derivative Example	Docking Score (kcal/mol)	Experimental Activity (IC50)	Reference
2-(Furan-2-yl)quinazolin-4-one	EGFR Tyrosine Kinase	Compound 3a	-	84% inhibition	[4]
2-(Furan-2-yl)quinazolin-4-one	EGFR Tyrosine Kinase	Compound 3b	-	75% inhibition	[4]
2-(Furan-2-yl)quinazolin-4-one	EGFR Tyrosine Kinase	Compound 3e	-	60% inhibition	[4]
Furan-Azetidinone Hybrids	Anticancer Targets	Thirty novel hybrids	Not specified	-	[5]
Hydroquinone-Chalcone-Pyrazoline Hybrids	-	Compounds 4, 5, 6	-	28.8 to 124.6 µM (MCF-7, HT-29)	[6]

Note: Direct docking scores for all compounds were not available in the cited literature. Experimental inhibitory activity is provided where available.

Anti-inflammatory Activity

Chronic inflammation is a hallmark of many diseases, and enzymes like Cyclooxygenase-2 (COX-2) are key targets for anti-inflammatory drugs.[7] Furan derivatives have shown promise as inhibitors of these enzymes.

Compound Class	Target Protein	Derivative Example	Docking Insights	Experimental Activity	Reference
2,5-Diaryl Furan Amino Acids	COX-1, COX-2	Proline-substituted compound	Selective for COX-2	Inhibited PGE2 secretion	[8]
Diaryl Furan Derivatives	COX-2, Lipoxygenase, Thromboxane Synthase	4-(2-phenyltetrahydrofuran-3-yl) benzene sulfonamide analogs	Good binding affinity towards mouse COX-2	-	[7]
Furan-based derivatives	TNF-α	Compounds 18, 15, 9	Favorable binding interactions	Comparable to Indomethacin	[9]

Antimicrobial Activity

The rise of antibiotic resistance necessitates the discovery of novel antimicrobial agents. Furan derivatives have been explored as inhibitors of essential bacterial enzymes like glucosamine-6-phosphate synthase.[10]

Compound Class	Target Protein	Derivative Example	Docking Insights	Experimental Activity (MIC)	Reference
Furan-derived Chalcones	Glucosamine-6-phosphate synthase	Compound 2a	Binds to the active site	Active against all tested species	[10]
Furan-derived Chalcones	Glucosamine-6-phosphate synthase	Compound 2h	Binds to the active site	Active against all tested species	[10]
Furan-derived Δ2-Pyrazolines	Glucosamine-6-phosphate synthase	Compound 3d	Binds to the active site	Selective activity	[10]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of in silico and in vitro studies. Below are generalized protocols based on the cited literature for molecular docking and in vitro assays.

Molecular Docking Protocol (General)

• Protein Preparation: The three-dimensional crystal structure of the target protein is obtained from the Protein Data Bank (PDB). Water molecules and co-crystallized ligands are removed. Hydrogen atoms are added, and the protein structure is optimized and energy minimized to correct any structural artifacts.[3]

• Ligand Preparation: The 2D structures of the furan derivatives are sketched and converted to 3D structures. The ligands are then subjected to energy minimization using a suitable force field (e.g., MMFF94).[3]

• Grid Generation: A docking grid is defined around the active site of the protein, typically centered on the co-crystallized ligand or predicted binding pocket. This grid specifies the volume in which the docking algorithm will search for favorable binding poses.[3]

• Docking Simulation: A docking program (e.g., AutoDock, Glide) is used to flexibly dock the prepared ligands into the defined grid box of the rigid receptor. The program explores various conformations and orientations of the ligand within the active site and scores them based on a scoring function that estimates the binding affinity.[3][11]

• Analysis of Results: The resulting docked poses are analyzed to identify the best binding conformation based on the docking score and the interactions (e.g., hydrogen bonds, hydrophobic interactions) with the amino acid residues in the active site.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is commonly used to measure the cytotoxic effects of compounds on cancer cell lines.

• Cell Seeding: Cancer cells (e.g., MCF-7) are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the synthesized furan derivatives and incubated for a specified period (e.g., 24-48 hours).

• MTT Addition: After incubation, the media is removed, and MTT solution is added to each well. The plate is incubated to allow the viable cells to metabolize the MTT into formazan crystals.

• Formazan Solubilization: The formazan crystals are solubilized by adding a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a specific wavelength. The absorbance is directly proportional to the number of viable cells.

• IC50 Determination: The half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that inhibits 50% of cell growth, is calculated from the dose-response curve.[5]

Visualizing Molecular Interactions and Workflows

Diagrams created using Graphviz (DOT language) provide a clear visual representation of signaling pathways, experimental workflows, and logical relationships in drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. Pharmacological activity of furan derivatives [wisdomlib.org]
• 3. benchchem.com [benchchem.com]
• 4. Design, synthesis, and molecular docking studies of 2-(furan-2-yl)quinazolin-4-one derivatives as potential antiproliferative agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ijpsr.com [ijpsr.com]
• 6. Synthesis, Anticancer Activity, and Docking Studies of Novel Hydroquinone-Chalcone-Pyrazoline Hybrid Derivatives [mdpi.com]
• 7. Genome wide analysis and comparative docking studies of new diaryl furan derivatives against human cyclooxygenase-2, lipoxygenase, thromboxane synthase and prostacyclin synthase enzymes involved in inflammatory pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis, anti-inflammatory activity and molecular docking studies of 2,5-diarylfuran amino acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

Purity analysis of "2-(Furan-2-yl)acetic acid" by differential scanning calorimetry (DSC)

For researchers, scientists, and professionals in drug development, establishing the purity of chemical compounds is a critical step in ensuring the reliability and reproducibility of experimental results, as well as meeting regulatory standards. This guide provides an objective comparison of Differential Scanning Calorimetry (DSC) for the purity analysis of "2-(Furan-2-yl)acetic acid" against other common analytical techniques. Supported by experimental data and detailed protocols, this document aims to assist in the selection of the most appropriate purity assessment method.

Introduction to 2-(Furan-2-yl)acetic Acid

2-(Furan-2-yl)acetic acid is a heterocyclic compound with applications as a building block in the synthesis of pharmaceuticals and other fine chemicals. Its purity is paramount for the desired reaction outcomes and the safety of the final products. This guide focuses on DSC as a primary method for purity determination and compares its performance with High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Acid-Base Titration.

Purity Analysis by Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[1] For purity analysis of crystalline organic compounds, DSC is a powerful tool that relies on the principle of melting point depression.[2] Impurities in a substance broaden the melting range and lower the melting point, an effect that can be quantitatively analyzed using the Van't Hoff equation.[2]

Illustrative DSC Purity Analysis

While specific DSC data for 2-(Furan-2-yl)acetic acid is not publicly available, the following table presents typical data that would be obtained for a crystalline organic acid with similar properties. The melting point of 2-(Furan-2-yl)acetic acid is reported to be in the range of 64-69 °C.

Parameter	Illustrative Value
Onset Temperature (T_onset)	65.2 °C
Peak Temperature (T_peak)	67.8 °C
Enthalpy of Fusion (ΔH_fus)	150.4 J/g
Calculated Purity	99.85 mol%

Note: This data is illustrative and serves to demonstrate the type of results obtained from a DSC purity analysis. Actual values for 2-(Furan-2-yl)acetic acid may vary.

Comparison with Alternative Purity Analysis Methods

Several other analytical techniques are commonly employed for purity determination. The choice of method depends on factors such as the nature of the impurities, the required accuracy, and the available instrumentation.

Technique	Principle	Advantages	Disadvantages	Typical Purity Result for an Organic Acid
DSC	Melting point depression due to impurities.[2]	- Fast and requires small sample size.- Provides information on the total mole fraction of soluble impurities.- No need for a reference standard of the impurity.	- Only applicable to crystalline and thermally stable compounds.- Impurities must be soluble in the melt and insoluble in the solid.- Less sensitive than chromatographic methods for certain impurities.	>99.5 mol%
HPLC	Separation of components based on their differential partitioning between a stationary and a mobile phase.[3]	- High sensitivity and selectivity.- Applicable to a wide range of compounds.- Can identify and quantify individual impurities if standards are available.	- Requires method development.- Consumes solvents.- Impurity standards are often necessary for accurate quantification.	>98.0% (by area normalization)
GC	Separation of volatile components based on their partitioning between a stationary phase and a carrier gas.[4]	- Very high sensitivity for volatile impurities.- Excellent separation efficiency.	- Limited to thermally stable and volatile compounds.- Derivatization may be required for non-volatile compounds.	>98.0% (by area normalization)
Titration	Neutralization reaction between the acidic analyte and a standardized basic titrant.[5]	- Simple, inexpensive, and accurate for determining the total acid content.- An absolute method that does not require a reference standard of the analyte.	- Not selective for the target compound if other acidic or basic impurities are present.- Less sensitive than other methods.	98-102% (assay)

Experimental Protocols

DSC Purity Analysis Protocol

This protocol is a general guideline for the purity determination of a crystalline organic compound like 2-(Furan-2-yl)acetic acid using DSC.

• Sample Preparation: Accurately weigh 1-3 mg of the 2-(Furan-2-yl)acetic acid sample into a clean aluminum DSC pan.

• Encapsulation: Hermetically seal the pan to prevent any loss of sample due to sublimation or decomposition.

• Instrument Setup:

  • Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.

  • Purge the cell with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Equilibrate the sample at a temperature well below its melting point (e.g., 25 °C).

  • Heat the sample at a slow, constant rate, typically between 0.5 and 2 °C/min, to a temperature above the final melting point.

• Data Analysis:

  • Record the heat flow as a function of temperature.

  • The purity is calculated from the shape of the melting peak using the Van't Hoff equation, which is typically integrated into the instrument's software.

HPLC Protocol for 2-(Furan-2-yl)acetic Acid

This reverse-phase HPLC method is suitable for the analysis of 2-(Furan-2-yl)acetic acid.[3]

• Chromatographic Conditions:

  • Column: Newcrom R1 or equivalent C18 column.[3]

  • Mobile Phase: A mixture of acetonitrile and water containing an acid modifier like phosphoric acid or formic acid (for MS compatibility).[3]

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: UV detector at a wavelength where 2-(Furan-2-yl)acetic acid has significant absorbance (e.g., 254 nm).

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Dissolve a known amount of 2-(Furan-2-yl)acetic acid in the mobile phase to create a stock solution.

  • Prepare a series of calibration standards by diluting the stock solution.

  • Prepare the sample for analysis by dissolving it in the mobile phase and filtering it through a 0.45 µm syringe filter.

• Analysis:

  • Inject the calibration standards to generate a calibration curve.

  • Inject the sample solution.

  • The purity is determined by comparing the peak area of the main component to the total area of all peaks (area percent method) or by using a calibration curve with a reference standard.

GC-MS Protocol for Furan Derivatives

This protocol can be adapted for the analysis of 2-(Furan-2-yl)acetic acid, potentially requiring derivatization to increase its volatility.

• Sample Preparation (with derivatization if necessary):

  • If the compound is not sufficiently volatile, a derivatization step (e.g., esterification to form the methyl ester) is necessary.

  • Dissolve the derivatized or underivatized sample in a suitable solvent (e.g., dichloromethane).

• GC-MS Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS).[4]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[4]

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250 °C) to elute all components.

  • MS Detector: Electron ionization (EI) source at 70 eV, scanning a mass range of m/z 40-400.

• Analysis:

  • Inject the prepared sample.

  • Identify the main component and any impurities by their retention times and mass spectra.

  • Purity can be estimated using the area percent method.

Acid-Base Titration Protocol

This method determines the total acidity and is suitable for assaying the purity of 2-(Furan-2-yl)acetic acid.

• Reagents:

  • Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M).

  • Phenolphthalein indicator.

  • Ethanol (if the sample is not readily soluble in water).

• Procedure:

  • Accurately weigh a sample of 2-(Furan-2-yl)acetic acid and dissolve it in deionized water or a mixture of water and ethanol.[5]

  • Add a few drops of phenolphthalein indicator.[5]

  • Titrate the solution with the standardized NaOH solution until a persistent faint pink color is observed.[5]

• Calculation:

  • The purity is calculated based on the volume of NaOH used, its concentration, the mass of the sample, and the molar mass of 2-(Furan-2-yl)acetic acid.

Visualizations

Caption: Experimental workflow for DSC purity analysis.

References

• 1. tainstruments.com [tainstruments.com]
• 2. thermalsupport.com [thermalsupport.com]
• 3. Separation of Furan-2-acetic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of 2-(Furan-2-yl)acetic Acid: A Procedural Guide

For Immediate Reference: Proper Disposal of 2-(Furan-2-yl)acetic Acid

The proper disposal of 2-(Furan-2-yl)acetic acid is critical to ensure laboratory safety and environmental protection. This chemical is classified as hazardous, and as such, requires specific handling and disposal procedures. It is harmful if swallowed, causes skin irritation, can result in serious eye damage, and may cause respiratory irritation. Therefore, it must not be disposed of in regular trash or poured down the drain[1][2]. The recommended method of disposal is through a licensed hazardous waste disposal company[3][4].

Hazard Classification of 2-(Furan-2-yl)acetic Acid

Hazard Class	GHS Code	Description
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed
Skin Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage	Category 1	H318: Causes serious eye damage
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation

Source: Sigma-Aldrich Safety Data Sheet

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 2-(Furan-2-yl)acetic acid from a laboratory setting. Adherence to these procedures is mandatory to comply with safety regulations and institutional policies.

Personal Protective Equipment (PPE)

Before handling 2-(Furan-2-yl)acetic acid for disposal, ensure you are wearing the appropriate personal protective equipment:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

• Body Protection: A laboratory coat.

• Respiratory Protection: If there is a risk of dust or aerosol formation, use a NIOSH-approved respirator.

Waste Collection and Storage

• Container: Use a designated, leak-proof, and chemically compatible container for collecting waste 2-(Furan-2-yl)acetic acid. The container must be in good condition with a secure lid[5].

• Labeling: Immediately label the waste container with the words "Hazardous Waste" and the full chemical name: "2-(Furan-2-yl)acetic acid"[1]. Do not use abbreviations. The label should also include the date of waste generation, the laboratory or room number, and the principal investigator's name and contact information[1].

• Segregation: Store the waste container in a designated secondary containment area, segregated from incompatible materials[5][6].

Arranging for Disposal

• Contact EHS: Do not attempt to dispose of the chemical waste yourself. Contact your institution's Environmental Health and Safety (EHS) department or the equivalent office to arrange for a hazardous waste pickup[1][6].

• Documentation: Complete any required hazardous waste disposal forms provided by your EHS office. This will likely include listing the chemical name and quantity[1].

Decontamination of Empty Containers

Empty containers that previously held 2-(Furan-2-yl)acetic acid must also be treated as hazardous waste unless properly decontaminated.

• Triple Rinsing: Triple-rinse the empty container with a suitable solvent (e.g., water, if the residue is soluble). Collect the rinsate as hazardous waste[5][6].

• Disposal of Rinsed Containers: Once triple-rinsed, the container can typically be disposed of in the regular trash after defacing the original label[6]. However, confirm this with your institution's EHS guidelines.

Disposal Workflow and Logic Diagrams

The following diagrams illustrate the procedural flow for the proper disposal of 2-(Furan-2-yl)acetic acid.

Caption: Disposal Workflow for 2-(Furan-2-yl)acetic Acid

Caption: Decision Logic for Container Decontamination

References

• 1. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 2. acs.org [acs.org]
• 3. furan-2-acetic acid - Safety Data Sheet [chemicalbook.com]
• 4. aksci.com [aksci.com]
• 5. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 6. vumc.org [vumc.org]